3-Bromo-2-hydroxy-5-nitropyridine

• CAS: 15862-33-6

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Bromo-2-hydroxy-5-nitropyridine: Chemical Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-2-hydroxy-5-nitropyridine is a key heterocyclic building block in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including a bromine atom, a hydroxyl group, and a nitro group on a pyridine ring, impart a distinct reactivity profile that makes it a valuable intermediate in the synthesis of a wide range of biologically active molecules. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analytical methodologies for 3-Bromo-2-hydroxy-5-nitropyridine, along with insights into its applications in drug discovery, particularly as a scaffold for kinase inhibitors.

Chemical Properties

3-Bromo-2-hydroxy-5-nitropyridine is an off-white to yellow colored powder.[1] Its chemical structure and key properties are summarized below. The presence of both a hydroxyl group and a nitrogen atom in the pyridine ring allows for tautomerism between the pyridinol and pyridinone forms, with the pyridinone form generally being predominant.

Property	Value	Source(s)
Molecular Formula	C₅H₃BrN₂O₃	[1][2]
Molecular Weight	218.99 g/mol	[1][2]
Melting Point	213-218 °C	[1]
Appearance	Off-white to yellow colored powder	[1]
Solubility	Soluble in polar organic solvents like DMSO and DMF; low solubility in water.	[3]
pKa (estimated)	~7-10 (for the hydroxyl group)	[3]

Spectral Data

¹H NMR (CD₃OD): δ 8.66 (d, J = 2.9 Hz, 1H), 8.64 (d, J = 2.9 Hz, 1H).[4]

Infrared (IR) Spectroscopy: Specific IR data for 3-Bromo-2-hydroxy-5-nitropyridine is not available in the searched results. However, characteristic peaks would be expected for the O-H stretch (broad, ~3400-3200 cm⁻¹), N-H stretch (if in pyridinone form, ~3100-3000 cm⁻¹), C=O stretch (pyridinone form, ~1650 cm⁻¹), and asymmetric and symmetric NO₂ stretches (~1550 and ~1350 cm⁻¹).

Synthesis and Reactivity

3-Bromo-2-hydroxy-5-nitropyridine is typically synthesized from 2-hydroxy-5-nitropyridine via electrophilic bromination.[4] The electron-donating hydroxyl group directs the incoming bromine to the ortho and para positions. As the para position is occupied by the nitro group, bromination occurs at the ortho position (C3).

Experimental Protocol: Synthesis of 3-Bromo-2-hydroxy-5-nitropyridine[4]

Materials:

• 2-hydroxy-5-nitropyridine (50 g, 0.358 mol)

• Water (7 L)

• Bromine (21 mL, 0.393 mol)

Procedure:

• A mixture of 2-hydroxy-5-nitropyridine and water is heated to 40 °C.

• Bromine is added dropwise slowly over 20 minutes.

• The reaction mixture is stirred continuously at 40 °C for 2.5 hours.

• The mixture is then cooled to 10 °C.

• The crude product is separated by filtration.

• The solid is washed with water and dried under vacuum to yield 3-bromo-2-hydroxy-5-nitropyridine as a solid (90% yield).

Synthesis of 3-Bromo-2-hydroxy-5-nitropyridine.

Analytical Methods

High-performance liquid chromatography (HPLC) is a common technique for assessing the purity of 3-Bromo-2-hydroxy-5-nitropyridine and related compounds. Due to its polar nature, reversed-phase HPLC is a suitable method.

Experimental Protocol: HPLC Analysis of Nitropyridine Derivatives (General Method)

This is a general protocol that can be adapted for the analysis of 3-Bromo-2-hydroxy-5-nitropyridine.

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable mobile phase modifier)

Chromatographic Conditions (Starting Point):

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A linear gradient from 10% to 90% B over 10 minutes, followed by a hold and re-equilibration.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by UV-Vis scan of the compound (typically in the range of 254-350 nm for nitropyridines).

• Injection Volume: 10 µL

• Column Temperature: 30 °C

Applications in Drug Discovery and Agrochemicals

3-Bromo-2-hydroxy-5-nitropyridine serves as a versatile intermediate in the synthesis of more complex molecules with potential therapeutic or agricultural applications.[1][2][3] The bromine atom is particularly useful as it can be readily displaced or used in cross-coupling reactions to introduce further molecular diversity.

Role in Kinase Inhibitor Development

The pyridine scaffold is a common feature in many kinase inhibitors. 3-Bromo-2-hydroxy-5-nitropyridine can be a starting point for the synthesis of such inhibitors. The general approach involves using the bromine atom as a handle for Suzuki or other cross-coupling reactions to introduce larger aromatic or heteroaromatic groups that can interact with the ATP-binding site of kinases. The hydroxyl and nitro groups can also be modified to optimize binding affinity, selectivity, and pharmacokinetic properties. While specific examples of 3-Bromo-2-hydroxy-5-nitropyridine being used to target specific signaling pathways like MAPK or NF-κB were not found in the search results, its utility as a scaffold for kinase inhibitors suggests its potential role in modulating these and other pathways critical in cancer and inflammatory diseases.

Experimental Protocol: In Vitro Kinase Inhibition Assay (General)

This protocol describes a general method for determining the half-maximal inhibitory concentration (IC₅₀) of a compound against a target kinase.

Materials:

• Purified recombinant kinase

• Kinase-specific substrate

• ATP

• Kinase assay buffer

• Test compound (e.g., a derivative of 3-Bromo-2-hydroxy-5-nitropyridine)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• 384-well plates

Procedure:

• Prepare serial dilutions of the test compound.

• In a 384-well plate, add the kinase, substrate, and test compound.

• Initiate the kinase reaction by adding ATP.

• Incubate at room temperature for a specified time (e.g., 1 hour).

• Stop the reaction and measure the kinase activity using a suitable detection reagent and a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Workflow for an in vitro kinase inhibition assay.

Safety and Handling

3-Bromo-2-hydroxy-5-nitropyridine is classified as toxic if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood.

Conclusion

3-Bromo-2-hydroxy-5-nitropyridine is a valuable and versatile chemical intermediate with significant potential in the development of new pharmaceuticals and agrochemicals. Its well-defined chemical properties and reactivity make it an attractive starting material for the synthesis of complex molecular architectures. The protocols and data presented in this guide provide a solid foundation for researchers and scientists working with this compound. Further exploration of its biological activities, particularly in the context of specific signaling pathways, is warranted and could lead to the discovery of novel therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Technical Guide to 3-Bromo-2-hydroxy-5-nitropyridine (CAS: 15862-33-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-hydroxy-5-nitropyridine is a highly functionalized heterocyclic compound widely recognized as a versatile building block in organic synthesis. Its unique chemical architecture, featuring a pyridine core substituted with reactive bromo, hydroxyl, and nitro groups, makes it a valuable intermediate in the development of novel pharmaceuticals, agrochemicals, and advanced materials.[1][2] This guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and safety protocols, tailored for professionals in research and development.

Physicochemical and Spectroscopic Data

3-Bromo-2-hydroxy-5-nitropyridine is typically an off-white to yellow crystalline powder.[2] Its structure is confirmed by various analytical methods, and its key properties are summarized below for easy reference.

Property	Value	Source(s)
CAS Number	15862-33-6	[2][3]
Molecular Formula	C₅H₃BrN₂O₃	[2][3]
Molecular Weight	218.99 g/mol	[2][3]
IUPAC Name	3-bromo-5-nitro-1H-pyridin-2-one	[3]
Synonyms	2-Hydroxy-3-bromo-5-nitropyridine, 3-Bromo-5-nitro-2-pyridinol, 3-Bromo-5-nitro-2(1H)-pyridinone	[2][3]
Appearance	Off-white to yellow powder/crystal	[2]
Melting Point	213-218 °C	[2]
Purity	≥97%	[2]
Monoisotopic Mass	217.93270 Da	[3][4]
XlogP (predicted)	0.7	[3][4]

Synthesis and Manufacturing

The compound is most commonly synthesized via the direct bromination of its precursor, 2-hydroxy-5-nitropyridine. This method is efficient and yields a high-purity product.

Experimental Protocol: Synthesis from 2-hydroxy-5-nitropyridine

This protocol is adapted from a general procedure and provides a reliable method for laboratory-scale synthesis.[5]

Materials:

• 2-hydroxy-5-nitropyridine (1.0 eq, 0.358 mol, 50 g)

• Deionized Water (7 L)

• Bromine (1.1 eq, 0.393 mol, 21 mL)

Procedure:

• A mixture of 2-hydroxy-5-nitropyridine (50 g) and water (7 L) is heated to 40 °C in a suitable reaction vessel with continuous stirring.[5]

• Bromine (21 mL) is added dropwise to the heated mixture over a period of 20 minutes.[5]

• The reaction mixture is maintained at 40 °C and stirred for an additional 2.5 hours.[5]

• After the reaction is complete, the mixture is cooled to 10 °C to facilitate the precipitation of the product.[5]

• The crude product is isolated by filtration. The collected solid is washed thoroughly with water to remove any unreacted starting materials and byproducts.[5]

• The purified solid is dried under a vacuum to yield 3-bromo-2-hydroxy-5-nitropyridine.[5]

Expected Yield: Approximately 90% (70 g).[5]

Figure 1. Workflow for the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine.

Chemical Reactivity and Applications

The synthetic utility of 3-Bromo-2-hydroxy-5-nitropyridine stems from its three distinct functional groups, which can be selectively targeted.

• Bromo Group (C3): The bromine atom is highly active and susceptible to nucleophilic aromatic substitution.[1] It also serves as an excellent handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), enabling the introduction of diverse aryl, heteroaryl, or amine functionalities.

• Nitro Group (C5): The electron-withdrawing nitro group can be readily reduced to a primary amine (NH₂).[6] This transformation opens up a vast number of subsequent derivatization pathways, as the resulting amino-pyridinol is a key pharmacophore.

• Hydroxyl Group (C2): The hydroxyl group imparts acidic properties to the molecule and can be involved in reactions such as esterification.[1]

These reactive sites make the compound a foundational component for building diverse molecular libraries for screening and development.

Figure 2. Key reactivity pathways for 3-Bromo-2-hydroxy-5-nitropyridine.

Applications

• Pharmaceutical Development: It is a crucial intermediate in synthesizing molecules for anticancer, antibacterial, and antifungal therapies.[1][2] Its derivatives are explored for enzyme inhibition and their ability to interact with specific biological targets.[2]

• Agrochemicals: The compound is used to formulate potent and selective pesticides and herbicides, contributing to crop protection and management.[1][2][7]

• Materials Science: There is potential for its use in developing novel organic materials for applications like Organic Light Emitting Diodes (OLEDs) and solar cells.[1]

Safety and Handling

3-Bromo-2-hydroxy-5-nitropyridine is a hazardous substance and requires careful handling by trained personnel in a controlled environment.

GHS Hazard Classification

Pictogram(s)	Hazard Code	Description	Class
	H301	Toxic if swallowed	Acute Toxicity, Oral (Category 3)
H315	Causes skin irritation	Skin Corrosion/Irritation (Category 2)
H318	Causes serious eye damage	Serious Eye Damage/Eye Irritation (Category 1)
H335	May cause respiratory irritation	Specific Target Organ Toxicity — Single Exposure (Category 3)
Data sourced from ECHA C&L Inventory.[3][8]

Handling and Storage Recommendations

• Handling: Use only in a well-ventilated area, preferably under a chemical fume hood.[8] Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[8][9] Avoid breathing dust and prevent contact with skin and eyes.[10] Do not eat, drink, or smoke when using this product.[8]

• Storage: Store in a cool, dry, and well-ventilated place, away from heat, open flames, and incompatible materials such as strong oxidizing agents, acids, and bases.[1][9] Keep the container tightly sealed to prevent contact with moisture and air.[1] Recommended storage temperature is between 0-8 °C.[2] The substance should be stored in a locked-up area accessible only to authorized personnel.[8]

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-Bromo-2-hydroxy-5-nitropyridine | C5H3BrN2O3 | CID 613279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. PubChemLite - 3-bromo-2-hydroxy-5-nitropyridine (C5H3BrN2O3) [pubchemlite.lcsb.uni.lu]
• 5. 3-Bromo-2-hydroxy-5-nitropyridine | 15862-33-6 [chemicalbook.com]
• 6. Synthesis method of 3-bromo-5-methylpyridine - Eureka | Patsnap [eureka.patsnap.com]
• 7. chemimpex.com [chemimpex.com]
• 8. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 15862-33-6 Name: 3-Bromo-2-hydroxy-5-nitropyridine [xixisys.com]
• 9. jubilantingrevia.com [jubilantingrevia.com]
• 10. jubilantingrevia.com [jubilantingrevia.com]

An In-depth Technical Guide to 3-Bromo-2-hydroxy-5-nitropyridine: Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-hydroxy-5-nitropyridine, a key intermediate in the pharmaceutical and agrochemical industries. This document details its chemical structure, nomenclature, physicochemical and spectroscopic properties, reactivity, synthesis, and applications.

Nomenclature and Structure

3-Bromo-2-hydroxy-5-nitropyridine is a substituted pyridine derivative. Due to keto-enol tautomerism, it can exist in two forms: the hydroxy-pyridine form and the pyridin-one form. The IUPAC nomenclature reflects this, with the pyridin-one form being the preferred name.

IUPAC Name: 3-bromo-5-nitro-1H-pyridin-2-one[1]

Synonyms:

• 3-Bromo-2-hydroxy-5-nitropyridine

• 3-Bromo-5-nitro-2(1H)-pyridinone[1]

• 3-Bromo-5-nitro-2-pyridinol

• 2-Hydroxy-3-bromo-5-nitropyridine

CAS Number: 15862-33-6[1]

Molecular Formula: C₅H₃BrN₂O₃[1]

Chemical Structure:

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | C5H3BrN2O3 | CID 613279 - PubChem [pubchem.ncbi.nlm.nih.gov]

3-Bromo-2-hydroxy-5-nitropyridine molecular weight and formula

An In-depth Technical Guide on 3-Bromo-2-hydroxy-5-nitropyridine

This guide provides essential physicochemical data for 3-Bromo-2-hydroxy-5-nitropyridine, a compound relevant to researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental molecular characteristics of 3-Bromo-2-hydroxy-5-nitropyridine are summarized below.

Property	Value
Molecular Formula	C5H3BrN2O3[1][2]
Molecular Weight	218.99 g/mol [1]

Logical Relationship of Molecular Data

The following diagram illustrates the direct relationship between the chemical compound and its core molecular identifiers.

Caption: Relationship between chemical name, formula, and molecular weight.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 3-Bromo-2-hydroxy-5-nitropyridine | C5H3BrN2O3 | CID 613279 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile of 3-Bromo-2-hydroxy-5-nitropyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for the compound 3-Bromo-2-hydroxy-5-nitropyridine, a key intermediate in the synthesis of various biologically active molecules. The information presented herein is essential for the characterization and quality control of this compound in research and development settings.

Spectroscopic Data Summary

The following tables summarize the available nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 3-Bromo-2-hydroxy-5-nitropyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Data

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
Data not available	Data not available	Data not available	Aromatic Protons
Data not available	Broad Singlet	N/A	OH/NH Proton

Note: While a ¹H NMR spectrum is available on SpectraBase, specific chemical shifts and coupling constants are not provided in the available search results. The presence of two aromatic protons and one exchangeable proton (from the hydroxyl or pyridone tautomer) is expected.

¹³C NMR Data

Chemical Shift (δ) ppm	Assignment
No experimental data found in the search results.	Aromatic Carbons

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Assignment
No experimental data found in the search results for the specific compound.	-
Expected Absorptions (based on related compounds)
~3400	O-H stretch (if in hydroxy form)
~3100	N-H stretch (if in pyridone form)
~1650	C=O stretch (if in pyridone form)
~1580, ~1470	C=C and C=N stretching (aromatic ring)
~1530, ~1350	NO₂ asymmetric and symmetric stretching
~1300	C-O stretch (if in hydroxy form)
Below 1000	C-Br stretch

Note: The tautomeric equilibrium between the 2-hydroxy-pyridine and 2-pyridone forms will significantly influence the IR spectrum, particularly in the regions of O-H/N-H and C=O stretching.

Mass Spectrometry (MS)

m/z	Relative Intensity	Assignment
220, 218	Data not available	[M]⁺ (Molecular Ion)
117	Data not available	Fragment Ion

Note: The mass spectrum from PubChem (CID 613279) indicates the presence of the molecular ion, showing the characteristic isotopic pattern for a bromine-containing compound (two peaks of approximately equal intensity separated by 2 m/z units).[1] The relative intensities of the fragment ions were not available in the search results.

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectroscopic data for solid organic compounds like 3-Bromo-2-hydroxy-5-nitropyridine. The specific parameters used to obtain the referenced data were not available in the search results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of 3-Bromo-2-hydroxy-5-nitropyridine would be prepared by dissolving approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The ¹H and ¹³C NMR spectra would be recorded on a high-resolution NMR spectrometer (e.g., 400 or 500 MHz). For ¹H NMR, standard acquisition parameters would be used, and for ¹³C NMR, a proton-decoupled sequence would be employed to obtain singlets for each unique carbon atom.

Infrared (IR) Spectroscopy

The IR spectrum of solid 3-Bromo-2-hydroxy-5-nitropyridine would typically be obtained using the potassium bromide (KBr) pellet method. A small amount of the finely ground compound (1-2 mg) would be intimately mixed with approximately 100-200 mg of dry KBr powder. The mixture would then be pressed under high pressure to form a transparent pellet, which is then placed in the sample holder of an FT-IR spectrometer for analysis.

Mass Spectrometry (MS)

Mass spectral data would be acquired using a mass spectrometer, likely with an electron ionization (EI) source for fragmentation analysis. The solid sample would be introduced into the instrument via a direct insertion probe. The sample would be heated to induce vaporization, and the resulting gas-phase molecules would be bombarded with a high-energy electron beam (typically 70 eV) to generate the molecular ion and various fragment ions. The ions are then separated by their mass-to-charge ratio and detected.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the comprehensive spectroscopic characterization of a compound like 3-Bromo-2-hydroxy-5-nitropyridine.

Caption: Workflow for the spectroscopic characterization of 3-Bromo-2-hydroxy-5-nitropyridine.

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | C5H3BrN2O3 | CID 613279 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility and Stability of 3-Bromo-2-hydroxy-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-hydroxy-5-nitropyridine is a functionalized heterocyclic compound with significant applications as a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its chemical structure, incorporating a bromine atom, a hydroxyl group, and a nitro group on a pyridine ring, imparts unique reactivity that makes it a valuable building block in medicinal chemistry and material science.[1][2] An understanding of its solubility and stability is paramount for its effective use in drug design, formulation development, and process chemistry.

This technical guide provides a comprehensive overview of the available data on the solubility and stability of 3-Bromo-2-hydroxy-5-nitropyridine. Due to the limited availability of specific quantitative data in public literature, this guide also furnishes detailed, standardized experimental protocols for determining these crucial physicochemical properties, in accordance with internationally recognized guidelines.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-2-hydroxy-5-nitropyridine is presented below.

Property	Value	Reference
Molecular Formula	C₅H₃BrN₂O₃	[1][3]
Molecular Weight	218.99 g/mol	[1][3]
Appearance	Off-white to yellow colored powder	[1]
Melting Point	213-218 °C	[1]
CAS Number	15862-33-6	[1][3]

Solubility Profile

Precise quantitative solubility data for 3-Bromo-2-hydroxy-5-nitropyridine in a range of solvents is not extensively documented in peer-reviewed literature. However, qualitative descriptions indicate its solubility characteristics.

Qualitative Solubility Data

Solvent	Qualitative Solubility	Rationale
Water	Low / Insoluble	The non-polar nature of the pyridine ring and the presence of the hydrophobic bromine atom contribute to low aqueous solubility.[2]
Dimethyl Sulfoxide (DMSO)	Soluble	As a polar aprotic solvent, DMSO can effectively solvate the polar functional groups of the molecule.[2]
Dimethylformamide (DMF)	Soluble	Similar to DMSO, DMF is a polar aprotic solvent capable of dissolving 3-Bromo-2-hydroxy-5-nitropyridine.[2]

Experimental Protocol for Quantitative Solubility Determination (Shake-Flask Method according to OECD Guideline 105)

This protocol outlines a standardized method for the quantitative determination of the aqueous solubility of 3-Bromo-2-hydroxy-5-nitropyridine. The same principle can be adapted for organic solvents.

Objective: To determine the saturation concentration of 3-Bromo-2-hydroxy-5-nitropyridine in a solvent at a specific temperature.

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine (purity ≥ 98%)

• Solvent of interest (e.g., water, ethanol, phosphate-buffered saline)

• Thermostatically controlled shaker or water bath

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm pore size)

• Analytical instrumentation (e.g., HPLC-UV, UV-Vis spectrophotometer)

Procedure:

• Preparation of Saturated Solution: Add an excess amount of 3-Bromo-2-hydroxy-5-nitropyridine to a suitable vessel containing the chosen solvent. The presence of undissolved solid is necessary to ensure saturation.

• Equilibration: Seal the vessel and place it in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C or 37 °C). Agitate the mixture for a sufficient period (typically 24-48 hours) to allow it to reach equilibrium.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. To ensure complete separation of the solid phase, centrifuge the samples at a high speed.

• Sample Withdrawal and Filtration: Carefully withdraw a known volume of the clear supernatant. Immediately filter the solution using a syringe filter to remove any remaining solid particles.

• Quantification: Analyze the concentration of 3-Bromo-2-hydroxy-5-nitropyridine in the filtered solution using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Data Reporting: Express the solubility in appropriate units, such as mg/mL or g/L.

Caption: Workflow for Quantitative Solubility Determination.

Stability Profile

General Stability and Storage

• Storage Conditions: 3-Bromo-2-hydroxy-5-nitropyridine should be stored in a cool, dry, and well-ventilated place.[4]

• Incompatibilities: It should be kept away from fire sources, strong oxidizing agents, acids, and bases.[4] Contact with acids or bases may promote chemical reactions affecting the substance's quality.[4]

• Light Sensitivity: As with many nitroaromatic compounds, protection from light is advisable to prevent potential photodegradation.

• Hygroscopicity: Containers should be tightly sealed to prevent contact with moisture and air.[4]

Experimental Protocol for Stability Assessment (ICH Guideline Q1A(R2))

This protocol provides a framework for evaluating the stability of 3-Bromo-2-hydroxy-5-nitropyridine under various environmental conditions.

Objective: To assess the thermal, hydrolytic, and photostability of 3-Bromo-2-hydroxy-5-nitropyridine and to identify potential degradation products.

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine (purity ≥ 98%)

• Calibrated stability chambers (for controlled temperature and humidity)

• Photostability chamber with a light source conforming to ICH Q1B guidelines

• pH meter and buffers

• Analytical instrumentation for separation and identification of degradants (e.g., HPLC-UV, LC-MS)

Procedure:

1. Stress Testing (Forced Degradation):

• Hydrolytic Stability:

  • Prepare solutions of the compound in acidic (e.g., 0.1 N HCl), neutral (e.g., water), and basic (e.g., 0.1 N NaOH) conditions.

  • Expose the solutions to elevated temperatures (e.g., 60 °C) and analyze samples at various time points to determine the rate of degradation.

• Oxidative Stability:

  • Prepare a solution of the compound in a solution of an oxidizing agent (e.g., 3% hydrogen peroxide).

  • Monitor the degradation of the compound over time.

• Thermal Stability (Solid State):

  • Expose the solid compound to elevated temperatures (e.g., 60°C, 80°C) and analyze for degradation at set intervals.

• Photostability:

  • Expose the solid compound and a solution of the compound to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines.[5]

  • A dark control sample should be stored under the same conditions but protected from light.

  • Analyze the samples after a defined period of exposure.

2. Long-Term and Accelerated Stability Studies:

• Store samples of 3-Bromo-2-hydroxy-5-nitropyridine under the following conditions as per ICH guidelines:[5][6]

  • Long-Term: 25 °C ± 2 °C / 60% RH ± 5% RH or 30 °C ± 2 °C / 65% RH ± 5% RH for a minimum of 12 months.

  • Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH for a minimum of 6 months.

• Analyze samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24 months for long-term; 0, 3, 6 months for accelerated) for appearance, assay, and degradation products.

Caption: Logical Flow for Stability Assessment.

Signaling Pathways and Experimental Workflows

Currently, there is no specific information available in the scientific literature detailing the involvement of 3-Bromo-2-hydroxy-5-nitropyridine in defined signaling pathways. Its primary role is described as a versatile chemical intermediate for the synthesis of biologically active molecules.[1]

Conclusion

3-Bromo-2-hydroxy-5-nitropyridine is a chemical intermediate with established utility in the pharmaceutical and agrochemical sectors. While its qualitative solubility in polar aprotic solvents and general storage requirements are known, there is a clear need for the generation of quantitative solubility and stability data to support its advanced applications. The experimental protocols detailed in this guide provide a robust framework for researchers to systematically determine these critical parameters, thereby facilitating more efficient and informed use of this compound in research and development.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 3. 3-Bromo-2-hydroxy-5-nitropyridine | C5H3BrN2O3 | CID 613279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. filab.fr [filab.fr]
• 5. snscourseware.org [snscourseware.org]
• 6. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]

A Comprehensive Technical Guide to the Safe Handling of 3-Bromo-2-hydroxy-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the safety data and handling procedures for 3-Bromo-2-hydroxy-5-nitropyridine (CAS No: 15862-33-6). Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the integrity of research outcomes. This compound is utilized as a key intermediate in the synthesis of pharmaceuticals, particularly in the development of anticancer and antibacterial agents, as well as in the agrochemical industry.[1][2]

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Bromo-2-hydroxy-5-nitropyridine is presented below. This data is essential for the proper design of experiments and for understanding the compound's behavior under various conditions.

Property	Value	Source(s)
IUPAC Name	3-bromo-5-nitro-1H-pyridin-2-one	[3]
Synonyms	3-Bromo-5-nitro-2(1H)-pyridinone, 2-Hydroxy-3-bromo-5-nitropyridine	[2][3]
CAS Number	15862-33-6	[2][3][4]
Molecular Formula	C₅H₃BrN₂O₃	[2][3]
Molecular Weight	218.99 g/mol	[2][3]
Appearance	Off-white to yellow colored powder/solid	[1][2]
Melting Point	213-218 °C	[2]
Solubility	Low solubility in water; Soluble in polar organic solvents (e.g., DMSO, DMF)	[1]
Purity	≥ 98% (HPLC)	[2]

Hazard Identification and GHS Classification

3-Bromo-2-hydroxy-5-nitropyridine is classified as a hazardous substance. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following classifications.[3] Understanding these hazards is the first step in risk mitigation.

Hazard Class	Category	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 3	Skull and Crossbones	Danger	H301: Toxic if swallowed
Skin Corrosion/Irritation	Category 2	Exclamation Mark	Warning	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 1	Corrosion	Danger	H318: Causes serious eye damage
Specific Target Organ Toxicity (Single Exposure)	Category 3	Exclamation Mark	Warning	H335: May cause respiratory irritation

Source: PubChem[3]

The logical flow from hazard identification to response is crucial for maintaining a safe laboratory environment.

Caption: Hazard Identification and First-Aid Response Flowchart.

Experimental Protocols: Safe Handling and Personal Protective Equipment (PPE)

Strict adherence to safe handling protocols is mandatory when working with this compound. The following sections detail the necessary engineering controls, personal protective equipment, and handling procedures.

Engineering Controls

• Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[6]

Personal Protective Equipment (PPE)

The following PPE is required when handling 3-Bromo-2-hydroxy-5-nitropyridine:

PPE Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or a face shield conforming to EU EN166 or OSHA 29 CFR 1910.133.	Protects against dust particles and splashes, preventing serious eye damage.[5][6]
Skin Protection	Impervious gloves (e.g., nitrile) and a lab coat. Protective clothing should be worn to prevent skin exposure.	Prevents skin irritation and potential absorption.[5][6]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter (conforming to EN 143) should be used if ventilation is inadequate or if dust is generated.	Protects against respiratory tract irritation from inhaling dust.[5]

General Handling Workflow

The following workflow outlines the standard operating procedure for handling this chemical from preparation to disposal.

Caption: Standard Workflow for Handling 3-Bromo-2-hydroxy-5-nitropyridine.

Storage and Stability

Proper storage is crucial to maintain the chemical's stability and prevent hazardous situations.

Condition	Recommendation	Rationale
Temperature	Store in a cool, refrigerated environment (0-8 °C).[2][5]	Prevents degradation and potential reactions at higher temperatures.[1]
Atmosphere	Store in a dry, well-ventilated place.[1][5]	High humidity may cause the substance to deteriorate.[1]
Container	Keep container tightly closed and properly labeled.	Prevents contamination and ensures clear identification.[5]
Incompatibilities	Keep away from strong oxidizing agents, heat, sparks, and open flames.[1][7]	The substance may be flammable and can react with oxidants.[1]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route	First-Aid Protocol
Inhalation	Remove the individual to fresh air. If breathing is difficult, provide oxygen. If symptoms persist, seek immediate medical attention.[5][8]
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice.[5][9]
Eye Contact	Immediately rinse eyes cautiously with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[5][8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Call a POISON CENTER or doctor/physician immediately as the substance is toxic if swallowed.[5]

Spills and Disposal

• Spills: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory protection. Avoid generating dust. Carefully sweep up the solid material and place it into a suitable, sealed container for disposal.[6]

• Disposal: Dispose of the chemical waste and contaminated materials through an approved waste disposal plant, in accordance with local, state, and federal regulations.[5][8]

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-Bromo-2-hydroxy-5-nitropyridine | C5H3BrN2O3 | CID 613279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 15862-33-6|3-Bromo-2-hydroxy-5-nitropyridine|BLD Pharm [bldpharm.com]
• 5. fishersci.com [fishersci.com]
• 6. jubilantingrevia.com [jubilantingrevia.com]
• 7. fishersci.com [fishersci.com]
• 8. echemi.com [echemi.com]
• 9. 3-Bromo-2-hydroxy-5-nitropyridine | 15862-33-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Tautomerism of 3-Bromo-2-hydroxy-5-nitropyridine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the tautomerism of 3-Bromo-2-hydroxy-5-nitropyridine, a key heterocyclic compound with significant applications in pharmaceutical and agrochemical research. The document elucidates the structural and electronic factors governing the equilibrium between its hydroxy-pyridine and pyridone tautomeric forms. Detailed experimental protocols for its synthesis and characterization are presented, alongside a comparative analysis of its spectroscopic data with related compounds. This guide aims to be an essential resource for scientists working with substituted pyridines, offering insights into their chemical behavior and facilitating their application in drug discovery and development.

Introduction

The tautomerism of 2-hydroxypyridines, which exist in a dynamic equilibrium with their 2-pyridone isomers, is a fundamental concept in heterocyclic chemistry with profound implications for the chemical reactivity, biological activity, and physicochemical properties of these compounds. The position of this equilibrium is highly sensitive to the nature and position of substituents on the pyridine ring, as well as the solvent environment. 3-Bromo-2-hydroxy-5-nitropyridine is a particularly interesting case study due to the presence of two strong electron-withdrawing groups, a bromine atom at the 3-position and a nitro group at the 5-position. These substituents are expected to significantly influence the tautomeric preference. This guide provides a detailed examination of this phenomenon.

Tautomeric Forms

3-Bromo-2-hydroxy-5-nitropyridine can exist in two primary tautomeric forms: the hydroxy-pyridine form (enol) and the pyridone form (keto). The equilibrium between these two forms is a prototropic tautomerism, involving the migration of a proton between the oxygen and nitrogen atoms.

Caption: Tautomeric equilibrium between the hydroxy and pyridone forms.

The IUPAC name for this compound, 3-bromo-5-nitro-1H-pyridin-2-one, suggests a preference for the pyridone tautomer, which is consistent with the known electronic effects of the substituents. The electron-withdrawing nitro group at the 5-position and the bromine at the 3-position are expected to decrease the electron density in the pyridine ring, which in turn favors the less aromatic, but more polarized pyridone form.

Synthesis of 3-Bromo-2-hydroxy-5-nitropyridine

The synthesis of 3-Bromo-2-hydroxy-5-nitropyridine is typically achieved through a two-step process starting from 2-hydroxypyridine. The general synthetic pathway involves the nitration of 2-hydroxypyridine to yield 2-hydroxy-5-nitropyridine, followed by bromination.

Caption: Synthetic workflow for 3-Bromo-2-hydroxy-5-nitropyridine.

Experimental Protocols

Step 1: Synthesis of 2-Hydroxy-5-nitropyridine

A plausible method for the synthesis of 2-hydroxy-5-nitropyridine involves the nitration of 2-aminopyridine followed by hydrolysis, or direct nitration of 2-hydroxypyridine. A one-pot synthesis from 2-aminopyridine has also been reported.

• Method A: From 2-Aminopyridine

  • Dissolve 2-aminopyridine in concentrated sulfuric acid at a controlled temperature (10-20 °C).

  • Add concentrated nitric acid dropwise, maintaining the temperature.

  • After the addition is complete, stir the mixture at 40-50 °C.

  • Cool the reaction mixture and quench with water.

  • Add an aqueous solution of sodium nitrite for diazotization at 0-10 °C.

  • Adjust the pH with ammonia water to precipitate the product.

  • Filter, wash, and dry the solid to obtain 2-hydroxy-5-nitropyridine.

• Method B: From 2-Hydroxypyridine

  • To a mixture of nitric acid and sulfuric acid, add 2-hydroxypyridine at a controlled temperature.

  • Stir the reaction mixture until the reaction is complete (monitored by TLC).

  • Pour the reaction mixture onto ice and neutralize to precipitate the product.

  • Filter, wash with cold water, and dry to yield 2-hydroxy-5-nitropyridine.

Step 2: Synthesis of 3-Bromo-2-hydroxy-5-nitropyridine

The bromination of 2-hydroxy-5-nitropyridine can be achieved using liquid bromine or N-bromosuccinimide (NBS) as the bromine source.

• Dissolve 2-hydroxy-5-nitropyridine in a suitable organic solvent (e.g., dichloromethane).

• Add N-bromosuccinimide (NBS) or a solution of bromine in the same solvent.

• The reaction can be initiated by heating or with a radical initiator like benzoyl peroxide.

• Monitor the reaction by TLC until completion.

• Upon completion, wash the reaction mixture with a reducing agent solution (e.g., sodium thiosulfate) to remove excess bromine.

• Separate the organic layer, dry it over an anhydrous salt (e.g., MgSO4), and evaporate the solvent.

• Purify the crude product by recrystallization or column chromatography to obtain 3-Bromo-2-hydroxy-5-nitropyridine.

Spectroscopic Analysis and Tautomeric Characterization

The tautomeric equilibrium of 3-Bromo-2-hydroxy-5-nitropyridine can be investigated using various spectroscopic techniques, including NMR, IR, and UV-Vis spectroscopy. The spectroscopic data for the target compound is compared with that of its precursors to understand the influence of the bromo and nitro substituents.

¹H NMR Spectroscopy

The ¹H NMR spectrum is a powerful tool for distinguishing between the hydroxy and pyridone tautomers. The chemical shifts of the ring protons are sensitive to the electronic environment, which differs significantly between the two forms.

Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm) of 3-Bromo-2-hydroxy-5-nitropyridine and Related Compounds

Compound	H-3	H-4	H-5	H-6	Solvent
2-Hydroxypyridine	6.59	7.40	6.29	7.48	CDCl₃
3-Bromo-2-hydroxypyridine	-	~7.2-7.4 (m)	~6.8-7.0 (m)	~7.5-7.7 (m)	Not specified
2-Hydroxy-5-nitropyridine	~6.6	~8.3	-	~8.9	DMSO-d₆
3-Bromo-2-hydroxy-5-nitropyridine	-	~8.5 (d)	-	~8.8 (d)	Not specified

*Data for 3-Bromo-2-hydroxy-5-nitropyridine is inferred from available spectra on PubChem. The downfield shift of the ring protons in 3-Bromo-2-hydroxy-5-nitropyridine compared to 2-hydroxypyridine is indicative of the strong electron-withdrawing effects of both the bromo and nitro groups. The presence of two distinct doublets for H-4 and H-6 in the spectrum of 3-Bromo-2-hydroxy-5-nitropyridine is consistent with the pyridone form, where the ring has a more localized double bond character.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in the molecule. The key vibrational bands for distinguishing between the tautomers are the O-H and N-H stretching frequencies and the C=O stretching frequency.

Table 2: Key IR Absorption Frequencies (cm⁻¹) for the Tautomers of 3-Bromo-2-hydroxy-5-nitropyridine

Functional Group	Hydroxy Form (Expected)	Pyridone Form (Expected)	Observed for 3-Bromo-2-hydroxy-5-nitropyridine
O-H stretch	3400-3600 (broad)	-	Broad absorption in the high-frequency region may be present
N-H stretch	-	3000-3300 (broad)	Broad absorption in the 3000-3300 cm⁻¹ region is expected
C=O stretch	-	1650-1700 (strong)	A strong absorption band in the 1650-1700 cm⁻¹ range is expected
C=N stretch	~1600	-
NO₂ stretch	~1550 (asym), ~1350 (sym)	~1550 (asym), ~1350 (sym)	Strong bands corresponding to the nitro group are expected

The presence of a strong carbonyl (C=O) absorption in the IR spectrum is a definitive indicator of the pyridone tautomer being the dominant species in the solid state.

UV-Vis Spectroscopy

UV-Vis spectroscopy can also be used to study the tautomeric equilibrium, as the two tautomers will have different absorption maxima (λ_max) due to their distinct electronic structures. The more conjugated hydroxy form is generally expected to absorb at a longer wavelength than the pyridone form.

Table 3: Expected UV-Vis Absorption Maxima (λ_max, nm) for the Tautomers

Tautomer	Expected λ_max Range
Hydroxy Form	Longer wavelength
Pyridone Form	Shorter wavelength

The position of the absorption maximum will also be influenced by the solvent polarity, with more polar solvents generally favoring the more polar pyridone tautomer.

Computational Chemistry Insights

Biological and Chemical Significance

3-Bromo-2-hydroxy-5-nitropyridine is a valuable building block in medicinal and agricultural chemistry.[1] Its utility stems from the presence of multiple reactive sites that allow for further chemical modifications.

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]

The Nitro Group's Directing Influence on the Reactivity of 3-Bromo-2-hydroxy-5-nitropyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the role of the nitro group in the chemical reactivity of 3-Bromo-2-hydroxy-5-nitropyridine. This versatile compound serves as a key intermediate in the synthesis of a wide range of pharmaceuticals and agrochemicals.[1][2] Understanding the electronic effects of the nitro group is paramount to predicting and controlling the outcomes of synthetic transformations involving this molecule.

Physicochemical Properties of 3-Bromo-2-hydroxy-5-nitropyridine

A summary of the key physicochemical properties of 3-Bromo-2-hydroxy-5-nitropyridine is presented in Table 1. This data is essential for its handling, characterization, and use in synthetic protocols.

Property	Value	Reference
Molecular Formula	C₅H₃BrN₂O₃	[3]
Molecular Weight	218.99 g/mol	[3]
IUPAC Name	3-bromo-5-nitro-1H-pyridin-2-one	[3]
CAS Number	15862-33-6	[3]
Appearance	Light yellow powder	[4]
Melting Point	212 °C	[5]
XLogP3	0.7	[3]

The Role of the Nitro Group in Modulating Reactivity

The nitro group (NO₂) at the 5-position of the pyridine ring is a strong electron-withdrawing group. This property is central to the reactivity of 3-Bromo-2-hydroxy-5-nitropyridine, influencing both electrophilic and nucleophilic substitution reactions.[1]

Electron-Withdrawing Effects:

• Inductive Effect: The high electronegativity of the nitrogen and oxygen atoms in the nitro group pulls electron density away from the pyridine ring through the sigma bonds.

• Resonance Effect: The nitro group can delocalize the pi-electrons of the pyridine ring, further decreasing the electron density on the ring. This deactivation is particularly pronounced at the ortho and para positions relative to the nitro group.

This overall decrease in electron density makes the pyridine ring less susceptible to electrophilic aromatic substitution (EAS) and more activated towards nucleophilic aromatic substitution (SNAr).[1]

Impact on Nucleophilic Aromatic Substitution (SNAr)

The strong electron-withdrawing nature of the nitro group significantly activates the pyridine ring for SNAr. This is particularly relevant for the displacement of the bromine atom at the 3-position. The nitro group stabilizes the negatively charged Meisenheimer intermediate formed during the nucleophilic attack, thereby lowering the activation energy of the reaction.

Logical Relationship: Activation of SNAr by the Nitro Group

Caption: Activation of Nucleophilic Aromatic Substitution by the Nitro Group.

Influence on Electrophilic Aromatic Substitution (EAS)

Conversely, the electron-deficient nature of the pyridine ring, exacerbated by the nitro group, makes electrophilic aromatic substitution reactions difficult.[1] Such reactions, if they occur, would be directed to the positions that are least deactivated, which are typically meta to the nitro group.

Key Reactions and Experimental Protocols

3-Bromo-2-hydroxy-5-nitropyridine is a valuable starting material for the synthesis of more complex molecules, particularly in the development of new therapeutic agents.

Nucleophilic Substitution of the Bromo Group

A common reaction is the nucleophilic substitution of the bromine atom. The following is a representative protocol for the reaction with a thiol, adapted from a similar procedure for a related nitropyridine derivative.[6]

Experimental Protocol: Synthesis of a Thioether Derivative

• Reaction Setup: To a solution of 3-Bromo-2-hydroxy-5-nitropyridine (1 mmol) in anhydrous dimethylformamide (DMF, 5 mL), add the desired thiol (1 mmol) and potassium carbonate (K₂CO₃, 1 mmol).

• Reaction Conditions: Stir the reaction mixture at 60 °C for 1-2 hours.

• Work-up: Pour the reaction mixture into water (50 mL), acidify to pH 3 with concentrated HCl, and extract with chloroform (3 x 20 mL).

• Purification: Dry the combined organic phases over sodium sulfate (Na₂SO₄), evaporate the solvent, and purify the residue by column chromatography on silica gel.

Reduction of the Nitro Group

The nitro group can be reduced to an amino group, which can then be further functionalized. This transformation is a key step in the synthesis of many biologically active compounds.

Experimental Protocol: Reduction of the Nitro Group to an Amine

• Reaction Setup: In a round-bottom flask, dissolve 3-Bromo-2-hydroxy-5-nitropyridine (1 mmol) in ethanol.

• Reagent Addition: Add iron powder (5 equivalents) and a small amount of ammonium chloride solution.

• Reaction Conditions: Heat the mixture to reflux and monitor the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, filter the hot reaction mixture through celite to remove the iron salts.

• Purification: Evaporate the solvent under reduced pressure to obtain the crude product, which can be further purified by recrystallization.

Application in Drug Development: Synthesis of a Kinase Inhibitor Precursor

3-Bromo-2-hydroxy-5-nitropyridine and its analogs are crucial intermediates in the synthesis of targeted therapies, such as kinase inhibitors. The following workflow illustrates its use in the synthesis of a precursor for a hypothetical kinase inhibitor, demonstrating the strategic importance of the functional groups.

Experimental Workflow: Synthesis of a Kinase Inhibitor Precursor

Caption: Synthetic workflow from 3-Bromo-2-hydroxy-5-nitropyridine to a kinase inhibitor precursor.

Quantitative Data and Spectroscopic Analysis

The characterization of 3-Bromo-2-hydroxy-5-nitropyridine and its derivatives relies on various spectroscopic techniques. Below is a summary of expected and reported spectroscopic data.

Table 2: Spectroscopic Data for 3-Bromo-2-hydroxy-5-nitropyridine and a Representative Derivative

Compound	Technique	Data	Reference
3-Bromo-2-hydroxy-5-nitropyridine	¹H NMR	Signals in the aromatic region consistent with a disubstituted pyridine ring.	[3]
GC-MS	m/z peaks at 220 and 218, corresponding to the isotopic pattern of bromine.	[3]
Representative Thioether Derivative	¹H NMR (300 MHz, CDCl₃)	δ 9.06 (d, 1H), 7.35 (m, 5H), 4.24 (s, 2H), 2.65 (s, 3H)	[6]
¹³C NMR (125 MHz, CDCl₃)	δ 162.7, 142.8, 140.1, 134.9, 134.8, 128.9, 128.8, 128.0, 127.8, 37.1, 23.4	[6]
HRMS (ESI, m/z)	calcd for C₁₃H₁₂N₂O₂S [M + H]⁺: 261.0692; found: 261.0699	[6]

Conclusion

The nitro group in 3-Bromo-2-hydroxy-5-nitropyridine plays a pivotal role in dictating its chemical reactivity. Its strong electron-withdrawing nature deactivates the pyridine ring towards electrophilic attack while significantly activating it for nucleophilic aromatic substitution. This predictable reactivity profile makes 3-Bromo-2-hydroxy-5-nitropyridine a highly valuable and versatile building block in the synthesis of complex organic molecules, particularly in the field of drug discovery and development. A thorough understanding of the electronic effects of the nitro group is crucial for medicinal and synthetic chemists to effectively utilize this intermediate in the creation of novel and potent therapeutic agents.

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-Bromo-2-hydroxy-5-nitropyridine | C5H3BrN2O3 | CID 613279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Molecular Structure, Spectral Analysis, Molecular Docking and Physicochemical Studies of 3-Bromo-2-hydroxypyridine Monomer and Dimer as Bromodomain Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 6. Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note & Protocol: A Two-Step Synthesis of 3-Bromo-2-hydroxy-5-nitropyridine

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine, a valuable chemical intermediate in the pharmaceutical and agrochemical industries.[1] The synthesis starts from the readily available 2-hydroxypyridine and proceeds through a two-step electrophilic substitution pathway involving nitration followed by bromination. The protocol outlines specific reaction conditions, reagent quantities, purification methods, and safety precautions. All quantitative data is summarized for clarity, and the experimental workflow is visualized using a process diagram.

Overall Reaction Scheme

The synthesis is achieved in two sequential steps:

• Nitration: 2-hydroxypyridine is nitrated using a mixture of nitric acid and sulfuric acid to yield 2-hydroxy-5-nitropyridine.

• Bromination: The intermediate, 2-hydroxy-5-nitropyridine, is subsequently brominated using liquid bromine to afford the final product, 3-Bromo-2-hydroxy-5-nitropyridine.

References

• 1. chemimpex.com [chemimpex.com]

Application Notes and Protocols for the Nitration and Bromination of 2-Hydroxypyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the nitration and bromination of 2-hydroxypyridine, a versatile starting material in the synthesis of various biologically active compounds. The procedures outlined below are based on established literature methods.

Introduction

2-Hydroxypyridine, which exists in tautomeric equilibrium with 2-pyridone, is an important heterocyclic building block. Its electron-rich nature allows for electrophilic substitution reactions such as nitration and bromination. The regioselectivity of these reactions is highly dependent on the reaction conditions, particularly the acidity of the medium. Understanding and controlling these reactions are crucial for the targeted synthesis of substituted pyridine derivatives used in pharmaceutical and agrochemical research.[1][2]

Nitration of 2-Hydroxypyridine

The nitration of 2-hydroxypyridine can be directed to yield either the 3-nitro or 5-nitro derivative. The orientation of nitration is influenced by the reaction medium's acidity.[3] In low acidity media, the reaction predominantly occurs at the 3-position, while in high acidity media, the 5-nitro compound is the major product.[3] Both reactions, however, are believed to occur on the free base (2-pyridone tautomer).[3][4]

Protocol 1: Synthesis of 2-Hydroxy-5-nitropyridine

This protocol describes the controlled nitration of 2-hydroxypyridine to favor the formation of the 5-nitro isomer.[1]

Experimental Protocol:

• Reaction Setup: In a well-ventilated fume hood, dissolve 2-hydroxypyridine in dilute nitric acid.

• Reaction Conditions: Maintain the reaction mixture at a temperature between 40–60 °C.[1]

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture and neutralize it to precipitate the product.

• Purification: Filter the solid product, wash with cold water, and dry. Recrystallization can be performed for further purification.[1]

An alternative one-pot synthesis method starts from 2-aminopyridine, which undergoes nitration followed by a diazotization reaction.[5] Another approach involves the hydrolysis of 2-amino-5-nitropyridine.[6]

Protocol 2: Synthesis of 2-Hydroxy-3-nitropyridine

This protocol is designed to favor the formation of the 3-nitro isomer.

Experimental Protocol:

• Reaction Setup: In a reaction flask placed in an ice bath, dissolve 2-hydroxypyridine in pyridine.

• Reagent Addition: Slowly add nitric acid (60-75% mass percent) dropwise to the solution while maintaining the temperature.[7]

• Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 20-40 minutes.[7]

• Concentration and Repetition: Concentrate the pyridine to half of its original volume and repeat the addition of nitric acid and stirring for 3-5 times.[7]

• Work-up: Neutralize the resulting mixed solution with an alkaline solution (e.g., sodium hydroxide, sodium carbonate, or sodium bicarbonate) while keeping the flask in an ice bath.[7]

• Isolation: The product, 2-hydroxy-3-nitropyridine, is then isolated through appropriate post-treatment.[7]

Quantitative Data for Nitration

Product	Starting Material	Reagents	Solvent	Temperature (°C)	Yield (%)	Melting Point (°C)
2-Hydroxy-5-nitropyridine	2-Hydroxypyridine	Dilute Nitric Acid	-	40-60	-	188-191
2-Hydroxy-5-nitropyridine	2-Amino-5-nitropyridine	10% Sodium Hydroxide	Water	102 (reflux)	60	188-190[6]
2-Hydroxy-3-nitropyridine	2-Hydroxypyridine	Nitric Acid	Pyridine	0 to Room Temp.	-	-

Yields and specific conditions can vary and should be optimized.

Bromination of 2-Hydroxypyridine

Bromination of 2-hydroxypyridine can lead to mono- or di-substituted products, with the 3- and 5-positions being the most reactive sites.

Protocol 3: Synthesis of 3-Bromo-2-hydroxypyridine

This protocol details the monobromination of 2-hydroxypyridine.

Experimental Protocol:

• Reaction Setup: Prepare a stirred suspension of 2-pyridone in a 1 M aqueous solution of potassium bromide.

• Reagent Addition: At room temperature, add bromine over 15 minutes.

• Reaction: Stir the reaction mixture for 24.25 hours at 20 °C.

• Work-up: After the reaction, the mixture is worked up to isolate the product. This may involve neutralization and extraction.

• Purification: The crude product can be purified by recrystallization to afford 3-bromo-2-hydroxypyridine.

A yield of 78% has been reported for this reaction.

Protocol 4: Synthesis of 3,5-Dibromo-2-hydroxypyridine

This protocol describes the disubstitution of 2-hydroxypyridine. 3,5-Dibromo-2-hydroxypyridine is a key intermediate in pharmaceutical and agrochemical synthesis.[2]

Experimental Protocol:

Detailed protocols for the direct synthesis of 3,5-dibromo-2-hydroxypyridine from 2-hydroxypyridine were not explicitly found in the initial search. However, the increased reaction velocity of bromination of 2-hydroxypyridine-N-oxide to form the 3,5-derivative suggests that similar conditions with adjusted stoichiometry of bromine could yield the desired product.[8]

Quantitative Data for Bromination

Product	Starting Material	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Melting Point (°C)
3-Bromo-2-hydroxypyridine	2-Pyridone	Bromine, Potassium Bromide	Water	20	24.25	78	183[9]

Visualizations

Caption: Regioselectivity of 2-Hydroxypyridine Nitration.

Caption: Stepwise Bromination of 2-Hydroxypyridine.

Safety Precautions

• All experiments should be conducted in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, lab coats, and gloves, must be worn at all times.

• Nitric acid and bromine are corrosive and toxic. Handle with extreme care.

• Refer to the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. Page loading... [guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. The kinetics and mechanism of the electrophilic substitution of heteroaromatic compounds. Part XXX. The orientation of the nitration of 2-pyridones - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. The kinetics and mechanism of electrophilic substitution of heteroaromatic compounds. Part XVII. The nitration of pyridones - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 5. CN112745259A - One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]
• 7. CN103664757A - Preparation method of 2-hydroxy-3-nitropyridine - Google Patents [patents.google.com]
• 8. scite.ai [scite.ai]
• 9. 3-Bromo-2-hydroxypyridine synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: Synthesis of 3-Bromo-2-hydroxy-5-nitropyridine using N-bromosuccinimide (NBS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine, a valuable intermediate in pharmaceutical and agrochemical research. The synthesis is a two-step process commencing with the nitration of 2-hydroxypyridine to yield 2-hydroxy-5-nitropyridine, followed by a regioselective bromination using N-bromosuccinimide (NBS). This protocol emphasizes the use of NBS as a milder and more selective brominating agent compared to liquid bromine.[1] The procedures outlined herein are designed to be clear and reproducible for researchers in organic synthesis and drug development.

Introduction

3-Bromo-2-hydroxy-5-nitropyridine is a key building block in the synthesis of various biologically active molecules. Its unique substitution pattern, featuring a bromine atom, a hydroxyl group, and a nitro group on a pyridine ring, makes it a versatile precursor for the development of novel therapeutic agents and agrochemicals. The synthesis involves two key transformations: the nitration of the pyridine ring followed by selective bromination. The use of N-bromosuccinimide (NBS) for the bromination step offers advantages in terms of handling, safety, and reaction control over traditional methods using elemental bromine.

Synthesis Pathway Overview

The overall synthesis of 3-Bromo-2-hydroxy-5-nitropyridine proceeds in two main steps:

• Nitration of 2-hydroxypyridine: 2-hydroxypyridine is first nitrated to introduce a nitro group at the 5-position of the pyridine ring, yielding 2-hydroxy-5-nitropyridine.

• Bromination of 2-hydroxy-5-nitropyridine: The intermediate, 2-hydroxy-5-nitropyridine, is then brominated at the 3-position using N-bromosuccinimide to afford the final product, 3-Bromo-2-hydroxy-5-nitropyridine.

Figure 1: Overall synthetic workflow for 3-Bromo-2-hydroxy-5-nitropyridine.

Quantitative Data Summary

The following table summarizes the typical yields for each step of the synthesis.

Step	Reaction	Starting Material	Product	Reagents	Typical Yield (%)	Purity (%)
1	Nitration	2-hydroxypyridine	2-hydroxy-5-nitropyridine	HNO₃, H₂SO₄	~75	>98
2	Bromination	2-hydroxy-5-nitropyridine	3-Bromo-2-hydroxy-5-nitropyridine	N-bromosuccinimide (NBS), Benzoyl Peroxide	Not specified in literature	High

Note: The yield for the bromination step is not explicitly stated in the reviewed literature, but the use of NBS is described as an effective method.

Experimental Protocols

Step 1: Synthesis of 2-hydroxy-5-nitropyridine

This protocol is adapted from established nitration procedures for hydroxypyridines.

Materials:

• 2-hydroxypyridine

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃, sp. gr. 1.50)

• Ice

• Water

• Sodium Bicarbonate (NaHCO₃) solution (saturated)

• Ether or Methylene Chloride

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a flask equipped with a magnetic stirrer and an ice bath, slowly add 96 g (1.0 mole) of 2-hydroxypyridine to 650 mL of concentrated sulfuric acid, ensuring the temperature does not exceed 30°C.

• Prepare a cold mixture of 48 mL of nitric acid and 92 mL of concentrated sulfuric acid.

• Add the cold nitrating mixture dropwise to the 2-hydroxypyridine solution over 3-5 hours, maintaining the reaction temperature between 40-45°C.

• After the addition is complete, allow the mixture to stand overnight (approximately 16 hours).

• Carefully pour the reaction mixture into 2 liters of ice and water.

• Neutralize the solution with a saturated sodium bicarbonate solution until the pH is between 1 and 4.

• Extract the aqueous layer three times with either ether or methylene chloride.

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield a yellow crystalline product.

• The crude product can be further purified by sublimation at 50°C under high vacuum to yield approximately 105 g (75% of theoretical) of 2-hydroxy-5-nitropyridine with a purity of 98%.[2]

Step 2: Synthesis of 3-Bromo-2-hydroxy-5-nitropyridine

This protocol describes the bromination of 2-hydroxy-5-nitropyridine using N-bromosuccinimide.

Materials:

• 2-hydroxy-5-nitropyridine

• N-bromosuccinimide (NBS)

• Benzoyl Peroxide (initiator)

• Dichloromethane (CH₂Cl₂)

• Apparatus for heating or UV irradiation

Procedure:

• In a round-bottom flask, dissolve 2-hydroxy-5-nitropyridine in dichloromethane.

• Add N-bromosuccinimide (NBS) and a catalytic amount of benzoyl peroxide to the solution. The molar ratio of NBS to the starting material should be optimized, but a 1.1 to 1.5 molar equivalent of NBS is a reasonable starting point.

• Initiate the reaction by either heating the mixture to reflux or by irradiating with a UV lamp.[1] The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature.

• Filter the reaction mixture to remove the succinimide byproduct.

• Wash the filtrate with a saturated sodium thiosulfate solution to quench any remaining bromine, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude 3-Bromo-2-hydroxy-5-nitropyridine.

• The crude product can be purified by recrystallization from an appropriate solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel to afford the pure product.[1]

Reaction Mechanism

The bromination of 2-hydroxy-5-nitropyridine with NBS proceeds via an electrophilic aromatic substitution mechanism. The hydroxyl group is an activating group and directs the incoming electrophile to the ortho and para positions. In this case, the bromine atom is introduced at the position ortho to the hydroxyl group.

Figure 2: Proposed mechanism for the bromination of 2-hydroxy-5-nitropyridine.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

• N-bromosuccinimide is a lachrymator and should be handled with care.

• Concentrated acids are highly corrosive. Handle with extreme caution.

• Organic solvents are flammable. Avoid open flames and sources of ignition.

Conclusion

The synthesis of 3-Bromo-2-hydroxy-5-nitropyridine using N-bromosuccinimide provides a reliable and controllable method for obtaining this important chemical intermediate. The protocols detailed in this document offer a clear guide for researchers and professionals in the field of organic and medicinal chemistry. Careful execution of these steps and adherence to safety precautions are essential for a successful synthesis.

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 2. 2024.sci-hub.se [2024.sci-hub.se]

Application Note: Purification of 3-Bromo-2-hydroxy-5-nitropyridine by Column Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction 3-Bromo-2-hydroxy-5-nitropyridine is a pivotal intermediate in the synthesis of various biologically active molecules, finding applications in the development of pharmaceuticals and agrochemicals.[1][2] Its unique structure, featuring bromo, hydroxyl, and nitro functional groups, makes it a versatile building block in organic synthesis.[1][2] Following its synthesis, which typically involves the nitration of 2-hydroxypyridine and subsequent bromination, purification is essential to remove unreacted starting materials, byproducts, and regioisomers to ensure high purity for subsequent reactions.[1]

This application note provides a detailed protocol for the purification of crude 3-Bromo-2-hydroxy-5-nitropyridine using silica gel column chromatography, a standard and effective technique for isolating compounds based on polarity.

Physicochemical Properties of 3-Bromo-2-hydroxy-5-nitropyridine

A summary of the key properties of the target compound is presented below.

Property	Value
Synonyms	3-Bromo-5-nitro-2(1H)-pyridinone, 3-Bromo-5-nitro-2-pyridinol[2]
CAS Number	15862-33-6[2][3]
Molecular Formula	C₅H₃BrN₂O₃[2][3]
Molecular Weight	218.99 g/mol [2][3]
Appearance	Off-white to yellow powder or crystal[2]
Melting Point	213-218 °C[2]
Hazards	Toxic if swallowed, causes skin and eye irritation[3]

Experimental Protocol

Principle of Separation This protocol employs normal-phase column chromatography. The stationary phase, silica gel, is highly polar. A less polar mobile phase (eluent) is used to move compounds through the column. Separation is achieved based on the differential partitioning of the components in the crude mixture between the stationary and mobile phases. Non-polar impurities will travel through the column more quickly (elute first), while the more polar target compound, 3-Bromo-2-hydroxy-5-nitropyridine, will have a stronger interaction with the silica gel and elute later. Due to the presence of a weakly basic pyridine nitrogen and an acidic hydroxyl group, peak tailing can sometimes occur from strong interactions with the acidic silanol groups of the silica.[1][4] This protocol is designed to mitigate such effects.

Materials and Reagents

• Crude 3-Bromo-2-hydroxy-5-nitropyridine

• Silica Gel (for column chromatography, 60-120 mesh)

• Hexane (or Petroleum Ether)

• Ethyl Acetate

• Dichloromethane (DCM)

• Methanol (MeOH)

• Glacial Acetic Acid (optional modifier)

• Chromatography column with stopcock

• Glass wool or cotton

• Sand (washed)

• Beakers, Erlenmeyer flasks, and collection tubes

• Thin-Layer Chromatography (TLC) plates (silica gel coated)

• TLC developing chamber

• UV lamp (254 nm)

• Rotary evaporator

Workflow Diagram

Caption: A high-level workflow for the purification of 3-Bromo-2-hydroxy-5-nitropyridine.

Step 1: TLC Analysis and Solvent System Selection

• Dissolve a small amount of the crude material in a suitable solvent (e.g., a 1:1 mixture of DCM and MeOH).

• Develop several TLC plates with different solvent systems of varying polarity. Common systems include Ethyl Acetate/Hexane and Dichloromethane/Methanol.[5]

• Aim for a solvent system that provides a retention factor (Rƒ) of approximately 0.2-0.3 for the target compound. This ensures good separation on the column.

• If spots are streaking, adding a small amount (e.g., 0.5%) of acetic acid to the mobile phase can improve the spot shape for acidic compounds.[5][6]

Step 2: Column Preparation (Slurry Packing)

• Securely clamp the chromatography column in a vertical position.

• Place a small plug of glass wool or cotton at the bottom of the column, followed by a thin layer of sand.[6]

• In a beaker, prepare a slurry of silica gel with the initial, least polar eluent determined from the TLC analysis.[6]

• Pour the slurry into the column. Gently tap the column to ensure even packing and remove any air bubbles.

• Open the stopcock to drain some solvent, allowing the silica to pack under gravity. The final packed silica should have a level surface, topped with a protective layer of sand. Never let the solvent level drop below the top of the silica.

Step 3: Sample Loading (Dry Loading Method) Dry loading is recommended for optimal separation as it ensures a narrow starting band.[7][8]

• Dissolve the crude 3-Bromo-2-hydroxy-5-nitropyridine in a minimal amount of a polar solvent (like methanol or acetone) in a round-bottom flask.

• Add a small amount of silica gel (approximately 2-3 times the weight of the crude product) to the flask.

• Remove the solvent completely using a rotary evaporator until a dry, free-flowing powder is obtained.[8]

• Carefully add this powder to the top of the packed column.

Step 4: Elution and Fraction Collection

• Carefully add the eluent to the column.

• Begin elution with the selected solvent system. If a gradient elution is required for better separation, start with a low polarity mixture (e.g., 10% Ethyl Acetate in Hexane) and gradually increase the percentage of the more polar solvent.[6][7]

• Collect the eluent in sequentially labeled test tubes or flasks.

Step 5: Monitoring the Separation

• Use TLC to analyze the collected fractions. Spot a small amount from each fraction onto a TLC plate.

• Visualize the spots under a UV lamp.

• Identify the fractions containing the pure product (single spot at the correct Rƒ).

Step 6: Product Isolation

• Combine all fractions that contain the pure compound.

• Remove the solvent from the combined fractions using a rotary evaporator to yield the purified 3-Bromo-2-hydroxy-5-nitropyridine.

• Determine the yield and confirm the purity using appropriate analytical techniques (e.g., HPLC, NMR, melting point).

Data and Troubleshooting

Hypothetical Purification Data The following table presents typical data for a purification run.

Parameter	Value
Crude Sample Weight	2.5 g
Stationary Phase	Silica Gel (60-120 mesh), 100 g
Column Dimensions	40 mm x 300 mm
Eluent System	Gradient: 20% to 50% Ethyl Acetate in Hexane
TLC Rƒ (Pure Product)	0.28 (in 40% Ethyl Acetate/Hexane)
Purified Product Weight	2.1 g
Yield	84%
Purity (by HPLC)	>98%[2]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Poor Separation	Incorrect solvent system; Column overloaded.	Re-evaluate the solvent system using TLC. Use a shallower gradient. Reduce the amount of crude material loaded onto the column.
Compound Won't Elute	Mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase (e.g., add more ethyl acetate or a small percentage of methanol).
Streaking/Tailing	Strong interaction with silica; Sample is overloaded.	Add a modifier to the mobile phase (e.g., 0.5% acetic acid).[6] Ensure the sample is not too concentrated when loading.
Cracked Silica Bed	Column ran dry; Improper packing.	Ensure the solvent level never drops below the top of the silica. Repack the column carefully using the slurry method.
Low Recovery	Compound is irreversibly adsorbed; Material lost during transfers.	If the compound is highly polar, consider using a more polar stationary phase like alumina or deactivating the silica with triethylamine.[4][7] Ensure careful transfer of all materials.

Safety Precautions

• Handle 3-Bromo-2-hydroxy-5-nitropyridine in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The compound is toxic if swallowed and can cause skin and eye irritation.[3]

• Organic solvents are flammable and toxic. Avoid open flames and ensure adequate ventilation.

Conclusion This protocol outlines an effective and reproducible method for the purification of 3-Bromo-2-hydroxy-5-nitropyridine using silica gel column chromatography. Proper selection of the solvent system through preliminary TLC analysis and careful execution of the column packing and elution steps are critical for achieving high purity and yield, making the compound suitable for use in demanding research and development applications.

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-Bromo-2-hydroxy-5-nitropyridine | C5H3BrN2O3 | CID 613279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. Purification [chem.rochester.edu]
• 8. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Application Notes and Protocols: 3-Bromo-2-hydroxy-5-nitropyridine in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-hydroxy-5-nitropyridine is a versatile heterocyclic compound that serves as a critical intermediate in the synthesis of a diverse range of pharmaceutical agents. Its unique structural features, including a reactive bromine atom, a hydroxyl group, and a nitro group on a pyridine core, offer multiple points for chemical modification, making it a valuable building block in medicinal chemistry. This document provides detailed application notes and experimental protocols for the utilization of 3-Bromo-2-hydroxy-5-nitropyridine in the synthesis of targeted therapies, with a focus on kinase inhibitors and CRTH2 (chemoattractant receptor-homologous molecule expressed on Th2 cells) antagonists.

Applications in Pharmaceutical Synthesis

3-Bromo-2-hydroxy-5-nitropyridine is a key precursor for the synthesis of various biologically active molecules, particularly in the development of treatments for cancer and inflammatory diseases.[1][2] The pyridine ring is a common scaffold in many kinase inhibitors due to its ability to form key hydrogen bond interactions within the ATP-binding site of kinases. The functional groups on the pyridine ring of 3-Bromo-2-hydroxy-5-nitropyridine allow for strategic modifications to enhance potency and selectivity for specific kinase targets.

Similarly, this intermediate is employed in the synthesis of antagonists for the CRTH2 receptor, a G-protein-coupled receptor involved in allergic inflammation. By serving as a foundational scaffold, it enables the construction of molecules that can effectively block the pro-inflammatory signaling cascade initiated by prostaglandin D2 (PGD2).

Synthesis of Kinase Inhibitors

The development of kinase inhibitors is a cornerstone of modern oncology. Pyridine-based scaffolds are frequently utilized for their ability to mimic the adenine ring of ATP, thereby competitively inhibiting kinase activity.[3] 3-Bromo-2-hydroxy-5-nitropyridine provides a robust starting point for the synthesis of such inhibitors. A common strategy involves a multi-step synthesis that includes nucleophilic aromatic substitution (SNA_r_), reduction of the nitro group, and subsequent coupling reactions to build the final complex molecule.

Experimental Protocol: Synthesis of a Pazopanib Precursor Analogue

This protocol outlines the initial steps in a synthetic route analogous to the synthesis of Pazopanib, adapted for a hypothetical synthesis starting from a related bromo-nitro-pyridine derivative.

Step 1: Nucleophilic Aromatic Substitution

This step involves the substitution of the bromine atom with a piperazine moiety.

• Materials:

  • 3-Bromo-2-hydroxy-5-nitropyridine (1.0 eq)

  • N-Boc-piperazine (1.2 eq)

  • Cesium carbonate (1.0 eq)

  • Palladium(II) acetate (0.049 eq)

  • Xantphos (0.075 eq)

  • Dioxane

• Procedure:

  • To a reaction vessel, add 3-Bromo-2-hydroxy-5-nitropyridine, N-Boc-piperazine, cesium carbonate, palladium(II) acetate, and Xantphos.

  • Add dioxane as the solvent.

  • Heat the reaction mixture to 120°C and stir for 30 minutes. A microwave reactor can be utilized for this step.[4]

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Add water to induce crystallization of the product.

  • Filter the resulting solid, wash with water, and dry under vacuum to yield the piperazine-substituted pyridine intermediate.

Step 2: Reduction of the Nitro Group

This step converts the nitro group to an amine, providing a functional handle for subsequent reactions.

• Materials:

  • Piperazine-substituted nitropyridine from Step 1

  • Reducing agent (e.g., Hydrogen gas with Palladium on carbon, or Hydrazine hydrate with Iron(III) chloride hexahydrate and activated carbon)

  • Methanol

• Procedure:

  • Add the product from Step 1 to a high-pressure reactor.

  • Add methanol as the solvent and the chosen catalyst.

  • Pressurize the reactor with hydrogen gas (if using Pd/C) or add the chemical reducing agents.

  • Heat and stir the reaction mixture until the reaction is complete (monitor by TLC or LC-MS).

  • After completion, carefully filter the mixture to remove the catalyst.

  • Wash the filter cake with methanol and collect the filtrate.

  • Concentrate the filtrate under vacuum to obtain the crude amino-pyridine intermediate.

  • The crude product can be purified by extraction and crystallization.[4]

Quantitative Data Summary (Hypothetical)

Step	Reaction	Reactants	Product	Yield (%)	Purity (%)
1	Nucleophilic Aromatic Substitution	3-Bromo-2-hydroxy-5-nitropyridine, N-Boc-piperazine	N-Boc-piperazinyl-2-hydroxy-5-nitropyridine	85-95	>98 (HPLC)
2	Nitro Group Reduction	Piperazinyl-2-hydroxy-5-nitropyridine intermediate	5-amino-6-(N-Boc-piperazinyl)pyridin-2-ol	80-90	>97 (HPLC)

Note: The data presented in this table is hypothetical and serves as an illustrative example based on typical yields for similar reactions.

Kinase Inhibitor Signaling Pathway

Pyridine-based kinase inhibitors typically function by competing with ATP for binding to the kinase domain of receptor tyrosine kinases. This inhibition blocks downstream signaling pathways that are crucial for cell proliferation, survival, and angiogenesis.

Caption: Mechanism of action of a pyridine-based kinase inhibitor.

Synthesis of CRTH2 Antagonists

CRTH2 antagonists are a class of drugs being investigated for the treatment of allergic diseases such as asthma and allergic rhinitis. They work by blocking the action of PGD2 on the CRTH2 receptor, thereby inhibiting the inflammatory response. 3-Bromo-2-hydroxy-5-nitropyridine can be utilized as a starting material to construct the core structures of these antagonists. A key synthetic transformation in this context is the Suzuki-Miyaura coupling reaction, which allows for the formation of carbon-carbon bonds to build the biaryl structures often found in CRTH2 antagonists.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general method for the Suzuki-Miyaura coupling of a 3-bromo-pyridine derivative with an arylboronic acid, a common step in the synthesis of CRTH2 antagonists.

• Materials:

  • 3-Bromo-2-hydroxy-5-nitropyridine (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], 0.05 eq)

  • Base (e.g., Potassium carbonate [K₂CO₃], 2.0 eq)

  • Solvent (e.g., 1,4-dioxane/water mixture, 4:1)

• Procedure:

  • In a Schlenk flask, combine 3-Bromo-2-hydroxy-5-nitropyridine, the arylboronic acid, and potassium carbonate.

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add the degassed 1,4-dioxane/water solvent mixture.

  • Add the palladium catalyst to the reaction mixture.

  • Heat the reaction to 90°C and stir for 12-16 hours, monitoring the reaction progress by TLC.

  • After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Quantitative Data Summary (Illustrative)

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	2-Hydroxy-5-nitro-3-phenylpyridine	75-85
2	4-Methoxyphenylboronic acid	2-Hydroxy-3-(4-methoxyphenyl)-5-nitropyridine	70-80
3	3-Fluorophenylboronic acid	3-(3-Fluorophenyl)-2-hydroxy-5-nitropyridine	72-82

Note: The data presented in this table is illustrative, based on typical yields for Suzuki-Miyaura coupling reactions with similar substrates.

CRTH2 Signaling Pathway

The CRTH2 receptor is a G-protein coupled receptor (GPCR) that, upon binding its ligand PGD2, initiates a signaling cascade that leads to various inflammatory responses. This includes calcium mobilization, inhibition of cAMP production, and activation of downstream effectors that promote cell migration and degranulation of eosinophils and basophils.

Caption: The CRTH2 signaling pathway and its inhibition.

Conclusion

3-Bromo-2-hydroxy-5-nitropyridine is a highly valuable and versatile intermediate for the synthesis of complex pharmaceutical molecules. Its application in the development of kinase inhibitors and CRTH2 antagonists highlights its importance in addressing significant unmet medical needs in oncology and inflammatory diseases. The provided protocols and diagrams serve as a foundational guide for researchers in the field of drug discovery and development, enabling the exploration of novel therapeutics derived from this key building block. Further research into the derivatization of 3-Bromo-2-hydroxy-5-nitropyridine is likely to yield a new generation of potent and selective drug candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prostaglandin DP2 receptor - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]

Application of 3-Bromo-2-hydroxy-5-nitropyridine in Agrochemical Development: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-hydroxy-5-nitropyridine is a versatile chemical intermediate that serves as a crucial building block in the synthesis of a wide range of biologically active molecules, particularly in the agrochemical sector. Its unique chemical structure, featuring bromo, hydroxyl, and nitro functional groups, allows for diverse chemical modifications, leading to the development of novel pesticides and herbicides. This document provides detailed application notes and protocols for the utilization of 3-Bromo-2-hydroxy-5-nitropyridine in the development of new agrochemicals.

Chemical Properties and Reactivity

3-Bromo-2-hydroxy-5-nitropyridine is a stable compound with distinct reactive sites that can be selectively targeted for chemical derivatization. The bromine atom is susceptible to nucleophilic substitution, the hydroxyl group can be etherified or esterified, and the nitro group can be reduced to an amino group, which can then be further modified. This multi-functional nature makes it an ideal scaffold for creating diverse chemical libraries for screening and optimization of agrochemical properties.

Application in Herbicide Development

Derivatives of 3-Bromo-2-hydroxy-5-nitropyridine have shown promise as potent herbicides. The general mechanism of action for many pyridine-based herbicides involves mimicking natural plant hormones, such as auxins, leading to uncontrolled growth and eventual death of the target weed species.

Synthesis of Herbicidal Derivatives

A general approach to synthesizing herbicidal compounds from 3-Bromo-2-hydroxy-5-nitropyridine involves the substitution of the bromine atom with various aryl or alkyl groups, followed by modification of the hydroxyl and nitro groups to modulate the compound's activity and selectivity.

Experimental Protocol: Synthesis of a Phenylaminoacetate Herbicide Derivative

This protocol describes the synthesis of a novel nitropyridine-containing phenylaminoacetate, which has demonstrated herbicidal activity.[1]

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine

• 4-Aminophenol

• Ethyl 2-chloroacetate

• Potassium carbonate

• Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Step 1: Synthesis of 2-(4-aminophenoxy)-5-nitropyridine.

  • In a round-bottom flask, dissolve 3-Bromo-2-hydroxy-5-nitropyridine (1 mmol) and 4-aminophenol (1.1 mmol) in DMF (10 mL).

  • Add potassium carbonate (2 mmol) to the mixture.

  • Heat the reaction mixture at 80°C for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the mixture to room temperature and pour it into ice-water.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain 2-(4-aminophenoxy)-5-nitropyridine.

• Step 2: Synthesis of Ethyl 2-(4-(5-nitropyridin-2-yloxy)phenylamino)propanoate.

  • To a solution of 2-(4-aminophenoxy)-5-nitropyridine (1 mmol) in DMF (10 mL), add potassium carbonate (2 mmol).

  • Add ethyl 2-chloroacetate (1.2 mmol) dropwise to the mixture.

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Work up the reaction as described in Step 1.

  • Purify the final product by silica gel column chromatography.

Herbicidal Activity Data

The following table summarizes the herbicidal activity of a synthesized nitropyridine derivative against barnyard grass.

Compound	Target Weed	IC50 (mg/L)	Reference
Ethyl 2-(4-(5-nitropyridin-2-yloxy)phenylamino)propanoate	Barnyard Grass	27.7	[1]

Application in Fungicide Development

The pyridine scaffold is also a key component in many commercial fungicides. Derivatives of 3-Bromo-2-hydroxy-5-nitropyridine can be synthesized to target essential fungal cellular processes, such as mitochondrial respiration. One common target for pyridine-based fungicides is the succinate dehydrogenase (SDH) enzyme in the mitochondrial electron transport chain.

Synthesis of Fungicidal Derivatives

The synthesis of fungicidal derivatives often involves creating pyridine carboxamides. The following is a general protocol for the synthesis of such compounds.

Experimental Protocol: Synthesis of a Pyridine Carboxamide Fungicide Derivative

This protocol outlines the general steps to synthesize N-aryl-nicotinamide derivatives, which have shown fungicidal activity.

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine

• Thionyl chloride (SOCl₂)

• Substituted aniline

• Pyridine (as solvent and base)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• Step 1: Synthesis of 3-Bromo-5-nitropicolinoyl chloride.

  • Reflux a solution of 3-Bromo-2-hydroxy-5-nitropyridine (1 mmol) in thionyl chloride (5 mL) for 2 hours.

  • Remove the excess thionyl chloride under reduced pressure to obtain the crude acid chloride.

• Step 2: Synthesis of N-aryl-3-bromo-5-nitropicolinamide.

  • Dissolve the crude acid chloride from Step 1 in dry DCM (10 mL).

  • Add a solution of a substituted aniline (1 mmol) and pyridine (1.2 mmol) in DCM (5 mL) dropwise at 0°C.

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

  • Wash the reaction mixture with saturated sodium bicarbonate solution and then with water.

  • Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or silica gel column chromatography.

Fungicidal Activity Data

While specific data for derivatives of 3-Bromo-2-hydroxy-5-nitropyridine is limited in the public domain, related nitropyridine-containing complexes have shown significant antimicrobial activity.

Compound	Target Fungi	Activity (Mean zone of inhibition)	Reference
Nitropyridine-containing complexes	S. aureus, B. subtilis, P. aeruginosa, E. coli, C. albicans	9.1–25.3 mm	[2]

Visualizing Workflows and Pathways

Diagram 1: General Synthesis Workflow for Agrochemical Derivatives

Caption: General synthetic routes from 3-Bromo-2-hydroxy-5-nitropyridine.

Diagram 2: Logical Relationship for Agrochemical Development

Caption: Logical workflow for agrochemical discovery.

Conclusion

3-Bromo-2-hydroxy-5-nitropyridine is a highly valuable and versatile starting material for the development of novel agrochemicals. Its multiple reactive sites allow for the creation of a wide array of derivatives with potential herbicidal and fungicidal properties. The protocols and data presented here provide a foundation for researchers to explore the potential of this compound in creating next-generation crop protection agents. Further research into the synthesis of diverse derivatives and comprehensive biological screening is warranted to fully exploit the potential of this important chemical intermediate.

References

• 1. mdpi.com [mdpi.com]
• 2. Nitropyridines in the Synthesis of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 3-Bromo-2-hydroxy-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of pyridin-2-one-based kinase inhibitors starting from the versatile building block, 3-Bromo-2-hydroxy-5-nitropyridine. This document outlines a strategic synthetic approach, detailed experimental protocols, and representative biological data for analogous compounds. The methodologies leverage common yet robust chemical transformations, making them accessible for medicinal chemistry and drug discovery laboratories.

Introduction

Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, particularly cancer. The development of small molecule kinase inhibitors has therefore become a major focus of modern drug discovery. The pyridin-2(1H)-one scaffold is a "privileged" structure in medicinal chemistry, known to interact with the hinge region of the ATP-binding site of many kinases.[1]

3-Bromo-2-hydroxy-5-nitropyridine is a trifunctionalized starting material that offers multiple points for diversification to explore the chemical space around the pyridin-2-one core. The synthetic strategy detailed herein involves:

• O-Alkylation: Introduction of a side chain at the 2-hydroxy position to modulate solubility and interactions with the solvent-exposed region of the kinase.

• Suzuki-Miyaura Cross-Coupling: Installation of an aryl or heteroaryl moiety at the 3-position to target the hydrophobic pocket of the ATP-binding site.

• Nitro Group Reduction and Amidation: Conversion of the nitro group to an amine, which can then be acylated or used to form further heterocyclic rings, providing additional points of interaction and influencing the overall physicochemical properties of the inhibitor.

This strategic approach allows for the systematic optimization of inhibitor potency and selectivity.

Synthetic Strategy Overview

The overall synthetic workflow for converting 3-Bromo-2-hydroxy-5-nitropyridine into a potential kinase inhibitor is depicted below. This multi-step synthesis allows for the introduction of diversity at three key positions of the pyridine core.

Caption: Proposed synthetic workflow for kinase inhibitors.

Experimental Protocols

The following protocols provide detailed methodologies for the key transformations in the synthesis of a pyridin-2-one-based kinase inhibitor from 3-Bromo-2-hydroxy-5-nitropyridine.

Protocol 1: O-Alkylation of 3-Bromo-2-hydroxy-5-nitropyridine

This procedure describes the etherification of the 2-hydroxy group, a crucial step for introducing a variety of side chains.

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine (1.0 eq)

• Alkyl halide (e.g., Benzyl bromide) (1.2 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• N,N-Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Standard laboratory glassware for workup and purification

Procedure:

• To a round-bottom flask, add 3-Bromo-2-hydroxy-5-nitropyridine and potassium carbonate.

• Add DMF to dissolve the solids.

• Add the alkyl halide dropwise to the reaction mixture at room temperature.

• Heat the reaction to 60 °C and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and pour it into ice water.

• Collect the precipitated solid by filtration, wash with water, and dry under vacuum to yield the 3-bromo-2-alkoxy-5-nitropyridine product.

• Further purification can be achieved by recrystallization or column chromatography.

Protocol 2: Suzuki-Miyaura Cross-Coupling

This protocol details the palladium-catalyzed cross-coupling of the brominated intermediate with a boronic acid to introduce an aryl or heteroaryl moiety.[2][3][4]

Materials:

• 3-Bromo-2-alkoxy-5-nitropyridine (from Protocol 1) (1.0 eq)

• Arylboronic acid (e.g., Phenylboronic acid) (1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane and water (4:1 mixture)

• Schlenk flask

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In a Schlenk flask, combine the 3-bromo-2-alkoxy-5-nitropyridine, arylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed 4:1 mixture of 1,4-dioxane and water.

• Add the palladium catalyst to the reaction mixture under the inert atmosphere.

• Heat the reaction to 90 °C and stir for 12-16 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the 3-aryl-2-alkoxy-5-nitropyridine.

Protocol 3: Nitro Group Reduction

This procedure outlines the reduction of the nitro group to a primary amine, a key handle for final diversification.

Materials:

• 3-Aryl-2-alkoxy-5-nitropyridine (from Protocol 2) (1.0 eq)

• Iron powder (Fe) (5.0 eq)

• Ammonium chloride (NH₄Cl) (1.0 eq)

• Ethanol and water (4:1 mixture)

• Round-bottom flask

• Reflux condenser

Procedure:

• To a round-bottom flask, add the 3-aryl-2-alkoxy-5-nitropyridine, iron powder, and ammonium chloride.

• Add the ethanol and water mixture.

• Heat the reaction mixture to reflux (approximately 80 °C) and stir for 2-4 hours, monitoring by TLC.

• Upon completion, cool the reaction mixture and filter through a pad of Celite, washing with ethanol.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the 5-amino-3-aryl-2-alkoxypyridine.

Protocol 4: Amidation of the 5-Amino Group

This final step involves the acylation of the newly formed amine to generate the final kinase inhibitor.

Materials:

• 5-Amino-3-aryl-2-alkoxypyridine (from Protocol 3) (1.0 eq)

• Acyl chloride or carboxylic acid (1.1 eq)

• Coupling agent (if using a carboxylic acid, e.g., HATU)

• Base (e.g., Triethylamine or DIPEA) (1.5 eq)

• Anhydrous solvent (e.g., Dichloromethane or THF)

Procedure:

• Dissolve the 5-amino-3-aryl-2-alkoxypyridine in the anhydrous solvent in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add the base, followed by the dropwise addition of the acyl chloride.

• Allow the reaction to warm to room temperature and stir for 2-6 hours.

• Quench the reaction with water and extract the product with the organic solvent.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or preparative HPLC to obtain the final kinase inhibitor.

Representative Biological Activity

Compound ID	Target Kinase	IC₅₀ (nM)	Reference
Analog 1	Met	1.8	[5]
Analog 1	Flt-3	4	[5]
Analog 1	VEGFR-2	27	[5]
Analog 2	c-Src	12,500	[6]
Analog 3	BTK	74	[7]
Analog 3	PI3Kδ	170	[7]
Analog 4	RIPK2	8	[8]

Note: The compound IDs are generic and refer to representative structures from the cited literature containing a pyridin-2-one core, not direct products from the provided protocols.

Kinase Inhibition Assays

To evaluate the biological activity of newly synthesized compounds, a variety of in vitro kinase assays can be employed.

Protocol 5: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This is a luminescent-based assay that measures the amount of ADP produced during the kinase reaction, which is inversely correlated with kinase inhibition.[9]

Materials:

• 384-well plates

• Kinase of interest

• Substrate peptide

• ATP

• Synthesized inhibitor compounds

• ADP-Glo™ Kinase Assay kit (Promega)

• Luminometer plate reader

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add the serially diluted test compound or DMSO (vehicle control).

• Add the kinase and substrate mixture to each well.

• Initiate the kinase reaction by adding ATP solution to each well.

• Incubate the plate at room temperature for 60-120 minutes.

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes.

• Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to the controls and determine the IC₅₀ value using a dose-response curve fitting software.

Relevant Signaling Pathway: c-Met Signaling

The c-Met receptor tyrosine kinase and its ligand, hepatocyte growth factor (HGF), play crucial roles in cell proliferation, survival, and migration. Aberrant c-Met signaling is implicated in the development and progression of many cancers. The pathway is a common target for kinase inhibitors.[5]

Caption: Simplified c-Met signaling pathway.

Conclusion

3-Bromo-2-hydroxy-5-nitropyridine serves as a highly valuable and versatile starting material for the synthesis of pyridin-2-one-based kinase inhibitors. The presented protocols for O-alkylation, Suzuki-Miyaura cross-coupling, and nitro group reduction followed by amidation provide a robust framework for generating a library of diverse compounds for screening. The representative biological data for analogous scaffolds highlight the potential for discovering potent and selective kinase inhibitors through this synthetic approach. By leveraging these methodologies, researchers can efficiently advance their drug discovery programs targeting various kinase-driven diseases.

References

• 1. Recent Advances of Pyridinone in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Discovery of pyrrolopyridine-pyridone based inhibitors of Met kinase: synthesis, X-ray crystallographic analysis, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and evaluation of c-Src kinase inhibitory activity of pyridin-2(1H)-one derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Design of pyrido[2,3-d]pyrimidin-7-one inhibitors of receptor interacting protein kinase-2 (RIPK2) and nucleotide-binding oligomerization domain (NOD) cell signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols: 3-Bromo-2-hydroxy-5-nitropyridine in the Synthesis of Antibacterial Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-hydroxy-5-nitropyridine is a versatile heterocyclic compound that serves as a valuable starting material in the synthesis of various biologically active molecules. Its unique structure, featuring a pyridine ring substituted with a bromine atom, a hydroxyl group, and a nitro group, provides multiple reactive sites for chemical modification. This allows for the construction of a diverse range of derivatives with potential therapeutic applications. In the realm of antibacterial drug discovery, the nitro- and bromo-substituents are of particular interest as they can contribute to the antimicrobial efficacy of the final compounds. This document provides detailed application notes and protocols for the use of 3-bromo-2-hydroxy-5-nitropyridine in the synthesis of novel antibacterial agents, based on available scientific literature.

Synthesis of Antibacterial Agents

While direct synthesis from 3-bromo-2-hydroxy-5-nitropyridine is not extensively documented in publicly available literature, a closely related analogue, 3-hydroxy-2-nitropyridine, has been successfully utilized to synthesize a series of pyridoxazinone derivatives with notable antibacterial activity. The following protocol is adapted from this established synthesis and represents a viable route for the derivatization of 3-bromo-2-hydroxy-5-nitropyridine.

Experimental Protocol: Synthesis of Pyridoxazinone Derivatives

This protocol is based on the O-alkylation of a hydroxypyridine precursor followed by reductive cyclization.

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine

• 2-bromoalkanoic esters (e.g., ethyl 2-bromoacetate, ethyl 2-bromopropionate, etc.)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Palladium on carbon (Pd/C, 10%)

• Hydrogen gas (H₂) or a hydrogen source (e.g., ammonium formate)

• Methanol (MeOH) or Ethanol (EtOH)

• Standard laboratory glassware and equipment for organic synthesis

• Thin Layer Chromatography (TLC) supplies for reaction monitoring

Step 1: O-alkylation of 3-Bromo-2-hydroxy-5-nitropyridine

• To a solution of 3-bromo-2-hydroxy-5-nitropyridine (1 equivalent) in dry DMF, add potassium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 15 minutes.

• Add the desired 2-bromoalkanoic ester (1.2 equivalents) dropwise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into ice-water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the O-alkylated intermediate.

Step 2: Reductive Cyclization

• Dissolve the O-alkylated intermediate (1 equivalent) in methanol or ethanol.

• Add 10% Pd/C catalyst (10% w/w).

• Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously at room temperature for 6-12 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with the solvent.

• Concentrate the filtrate under reduced pressure to yield the crude pyridoxazinone derivative.

• Purify the product by recrystallization or column chromatography.

The yields for the synthesis of N-hydroxy-pyridoxazinone derivatives from 3-hydroxy-2-nitropyridine are reported to be in the range of 59-85%.[1]

Antibacterial Activity

The antibacterial activity of newly synthesized compounds is typically evaluated by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol describes a standard broth microdilution method.

Materials:

• Synthesized compounds

• Bacterial strains (e.g., Staphylococcus aureus, Enterococcus faecalis, Escherichia coli, Pseudomonas aeruginosa)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer or plate reader

• Positive control antibiotic (e.g., Ciprofloxacin, Gentamicin)

• Negative control (vehicle, e.g., DMSO)

Procedure:

• Prepare a stock solution of the synthesized compounds in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the stock solutions in MHB in the wells of a 96-well plate to achieve a range of final concentrations.

• Prepare a bacterial inoculum suspension and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Dilute the bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Add the diluted bacterial suspension to each well containing the compound dilutions.

• Include a positive control (broth with bacteria and a standard antibiotic) and a negative control (broth with bacteria and the solvent used to dissolve the compounds). Also include a sterility control (broth only).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Quantitative Data: Antibacterial Activity of Related Compounds

The following tables summarize the reported MIC values for antibacterial agents derived from nitropyridine precursors.

Table 1: Antibacterial Activity of N-hydroxy-pyridoxazinone Derivatives (derived from 3-hydroxy-2-nitropyridine) [1]

Compound (R group)	E. faecalis (MIC in µg/mL)	S. aureus (MIC in µg/mL)
n-Butyl	7.8	31.2
Ethyl	-	>62.5

Table 2: Antibacterial Activity of Benzamide and Sulfonamide Derivatives (derived from 2-amino-5-bromo/nitropyridine)

Compound	Bacterial Strain	MIC (µM)
N-(5-bromopyridin-2-yl)benzamide	Gram-positive & Gram-negative	0.22-1.49
N-benzoyl-N-(5-bromopyridin-2-yl)trifluoromethanesulfonamide	Gram-positive & Gram-negative	Promising activity

Mechanism of Action

The precise mechanism of action for antibacterial agents derived from 3-bromo-2-hydroxy-5-nitropyridine has not been definitively elucidated. However, the mechanism for other nitroaromatic and bromo-nitro compounds provides a plausible model. The antibacterial effect of many nitro-heterocyclic drugs is dependent on the metabolic activation of the nitro group by the microorganism.[2]

A proposed mechanism of action involves the enzymatic reduction of the nitro group within the bacterial cell. This reduction process can lead to the formation of reactive nitroso and hydroxylamine intermediates, as well as superoxide radicals.[3] These reactive species are highly cytotoxic and can cause cellular damage through multiple pathways, including:

• DNA Damage: The reduced nitro species can covalently bind to DNA, leading to strand breaks and inhibition of DNA replication and repair, ultimately resulting in cell death.[3]

• Enzyme Inhibition: A related compound, 5-bromo-5-nitro-1,3-dioxane (bronidox), is thought to exert its antimicrobial effect through the oxidation of essential protein thiols. This leads to the inhibition of enzyme activity and subsequent disruption of microbial growth.

Visualizations

Synthetic Workflow

Caption: Synthetic workflow for the preparation of pyridoxazinone derivatives.

Proposed Mechanism of Action

Caption: Proposed mechanism of action for nitropyridine-based antibacterial agents.

Conclusion

3-Bromo-2-hydroxy-5-nitropyridine represents a promising scaffold for the development of novel antibacterial agents. The synthetic protocols and biological data presented, derived from closely related structures, provide a solid foundation for researchers to explore the potential of this compound. The multi-faceted reactivity of this starting material allows for the generation of diverse chemical libraries for screening and optimization. Further investigation into the synthesis of a wider range of derivatives and detailed mechanistic studies are warranted to fully exploit the therapeutic potential of this chemical entity in the fight against bacterial infections.

References

• 1. The mechanism of action of some antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antibacterial activity of synthetic pyrido[2,3-d]pyrimidines armed with nitrile groups: POM analysis and identification of pharmacophore sites of nitriles as important pro-drugs - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 3-Bromo-2-hydroxy-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling of 3-Bromo-2-hydroxy-5-nitropyridine. This versatile building block is of significant interest in medicinal chemistry and materials science due to the presence of multiple functional groups that allow for diverse synthetic modifications. The following sections detail key cross-coupling reactions, including Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination, offering tailored procedures for the synthesis of a diverse range of 2-hydroxy-5-nitropyridine derivatives.

Introduction

Palladium-catalyzed cross-coupling reactions are among the most powerful and versatile tools in modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.[1][2] The substrate, 3-Bromo-2-hydroxy-5-nitropyridine, presents a unique scaffold for drug discovery and materials science. The pyridine core is a common motif in pharmaceuticals, the nitro group can serve as a handle for further transformations or as a key pharmacophoric element, and the hydroxyl group can influence solubility and participate in hydrogen bonding. The bromine atom at the 3-position provides a reactive site for various palladium-catalyzed cross-coupling reactions.

General Mechanistic Pathway

The catalytic cycle of most palladium-catalyzed cross-coupling reactions generally proceeds through a sequence of three key steps: oxidative addition, transmetalation (for coupling with organometallic reagents) or migratory insertion (for Heck-type reactions), and reductive elimination.[3][4][5][6]

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.

Experimental Workflows

A typical experimental workflow for a palladium-catalyzed cross-coupling reaction involves the careful assembly of reactants under an inert atmosphere, followed by heating and subsequent purification.

Caption: A standard workflow for setting up a palladium-catalyzed cross-coupling reaction.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a highly effective method for forming carbon-carbon bonds between 3-Bromo-2-hydroxy-5-nitropyridine and various organoboron compounds, providing access to a wide range of biaryl and heteroaryl structures.[5][7]

Data Presentation: Suzuki-Miyaura Coupling Conditions

Entry	Boronic Acid/Ester	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2)	1,4-Dioxane/H₂O (4:1)	90	12	Est. 80-90
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (3)	Toluene	100	16	Est. 85-95
3	Thiophene-3-boronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃ (2.5)	THF	80	18	Est. 75-85
4	Pyridine-4-boronic acid	Pd(dppf)Cl₂ (3)	-	Na₂CO₃ (2)	DMF/H₂O (5:1)	100	10	Est. 70-80

Note: Yields are estimated based on typical Suzuki-Miyaura reactions with similar bromopyridine substrates and are for illustrative purposes. Optimization is required.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of substituted bromopyridines.[8]

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Anhydrous, degassed 1,4-Dioxane and Water (4:1 mixture, 5 mL)

Procedure:

• To a flame-dried Schlenk flask, add 3-Bromo-2-hydroxy-5-nitropyridine, the arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the anhydrous, degassed 1,4-dioxane and water via syringe.

• Place the flask in a preheated oil bath at 90 °C and stir the reaction mixture vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Heck Reaction

The Heck reaction facilitates the coupling of 3-Bromo-2-hydroxy-5-nitropyridine with an alkene to form a substituted alkene, a valuable transformation for introducing vinyl groups.[4][9]

Data Presentation: Heck Reaction Conditions

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ (2)	P(o-tolyl)₃ (4)	Et₃N (2)	DMF	100	24	Est. 70-80
2	n-Butyl acrylate	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (1.5)	NMP	120	18	Est. 75-85
3	4-Vinylpyridine	PdCl₂(PPh₃)₂ (3)	-	NaOAc (2)	Acetonitrile	80	24	Est. 60-70

Note: Yields are estimated based on typical Heck reactions and are for illustrative purposes. Optimization is required.

Experimental Protocol: Heck Reaction

This protocol is a general procedure for the Heck reaction with aryl bromides.[10]

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine (1.0 mmol, 1.0 equiv)

• Alkene (1.5 mmol, 1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Ligand (e.g., P(o-tolyl)₃, 0.04 mmol, 4 mol%)

• Base (e.g., Et₃N, 2.0 mmol, 2.0 equiv)

• Anhydrous solvent (e.g., DMF, 5 mL)

Procedure:

• In a sealed tube, combine 3-Bromo-2-hydroxy-5-nitropyridine, the palladium catalyst, and the ligand.

• Evacuate and backfill the tube with an inert gas.

• Add the solvent, the alkene, and the base via syringe.

• Seal the tube and heat the mixture in an oil bath at the specified temperature with vigorous stirring.

• Monitor the reaction by TLC or GC.

• After cooling, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between 3-Bromo-2-hydroxy-5-nitropyridine and a terminal alkyne, which is a key transformation in the synthesis of many pharmaceutical intermediates and functional materials.[11][12]

Data Presentation: Sonogashira Coupling Conditions

Entry	Alkyne	Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	PdCl₂(PPh₃)₂ (2)	CuI (4)	Et₃N	THF	60	8	Est. 80-90
2	1-Heptyne	Pd(PPh₃)₄ (3)	CuI (5)	Diisopropylamine	DMF	70	12	Est. 75-85
3	Ethynyltrimethylsilane	Pd(OAc)₂ (2) / PPh₃ (4)	CuI (4)	Et₃N	Acetonitrile	RT	24	Est. 85-95

Note: Yields are estimated based on typical Sonogashira reactions and are for illustrative purposes. Optimization is required.

Experimental Protocol: Sonogashira Coupling

This protocol is adapted from standard Sonogashira coupling procedures.[13]

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine (1.0 mmol, 1.0 equiv)

• Terminal alkyne (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI, 0.04 mmol, 4 mol%)

• Amine base (e.g., Et₃N, 5 mL)

• Anhydrous solvent (e.g., THF, 5 mL)

Procedure:

• To a Schlenk flask, add 3-Bromo-2-hydroxy-5-nitropyridine, the palladium catalyst, and CuI.

• Evacuate and backfill the flask with an inert gas.

• Add the anhydrous THF and triethylamine, followed by the terminal alkyne.

• Stir the reaction mixture at the specified temperature.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the crude product by column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, allowing for the coupling of 3-Bromo-2-hydroxy-5-nitropyridine with a wide variety of primary and secondary amines.[3][14]

Data Presentation: Buchwald-Hartwig Amination Conditions

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	XPhos (8)	LiHMDS (2.5)	THF	65	16	Est. 70-80
2	Aniline	Pd(OAc)₂ (2)	RuPhos (4)	NaOtBu (1.5)	Toluene	100	12	Est. 65-75
3	Cyclopentylamine	BrettPhos-precatalyst (3)	-	LiHMDS (2.2)	1,4-Dioxane	80	18	Est. 75-85

Note: Yields are estimated based on amination reactions of challenging halo-aminopyridines and are for illustrative purposes.[15] Optimization is required.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol is based on modern methods for the amination of challenging heterocyclic halides.[15]

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine (1.0 mmol, 1.0 equiv)

• Amine (1.2 mmol, 1.2 equiv)

• Palladium precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%)

• Base (e.g., LiHMDS, 1.0 M in THF, 2.2 mmol, 2.2 equiv)

• Anhydrous solvent (e.g., THF, 5 mL)

Procedure:

• In a glovebox or under a stream of inert gas, add 3-Bromo-2-hydroxy-5-nitropyridine, the palladium precatalyst, and a stir bar to a flame-dried vial.

• Add the anhydrous solvent and the amine.

• Add the base dropwise at room temperature.

• Seal the vial and heat in an oil bath at the specified temperature with vigorous stirring.

• Monitor the reaction by LC-MS.

• After cooling, carefully quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography or recrystallization.

Safety Information

• 3-Bromo-2-hydroxy-5-nitropyridine: Handle with care. While specific toxicity data may be limited, nitroaromatic compounds are often considered moderately toxic.[16]

• Palladium Catalysts: Palladium compounds can be toxic and should be handled in a well-ventilated fume hood.

• Ligands: Many phosphine ligands are air-sensitive and potentially toxic. Handle under an inert atmosphere.

• Bases: Strong bases like NaOtBu and LiHMDS are corrosive and moisture-sensitive. Handle with appropriate personal protective equipment.

• Solvents: Use anhydrous and degassed solvents as required. Many organic solvents are flammable and have associated health risks.

Always consult the Safety Data Sheet (SDS) for each chemical before use and follow standard laboratory safety procedures.

References

• 1. nobelprize.org [nobelprize.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Heck reaction - Wikipedia [en.wikipedia.org]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. Heck Reaction [organic-chemistry.org]
• 10. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sonogashira Coupling [organic-chemistry.org]
• 12. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 13. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 14. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 15. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Page loading... [wap.guidechem.com]

Application Notes and Protocols for the Reduction of 3-Bromo-2-hydroxy-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reduction of the nitro group in 3-Bromo-2-hydroxy-5-nitropyridine to synthesize 3-Amino-5-bromo-2-hydroxypyridine, a valuable building block in the development of pharmaceuticals and agrochemicals.[1] This transformation is a critical step in the synthesis of various biologically active molecules. The resulting aminopyridine derivative serves as a key intermediate for compounds with potential applications in treating neurological disorders and as anti-cancer agents.

Introduction

The reduction of aromatic nitro compounds is a fundamental transformation in organic synthesis. 3-Bromo-2-hydroxy-5-nitropyridine possesses a nitro group that can be selectively reduced to an amino group, yielding 3-Amino-5-bromo-2-hydroxypyridine. This product is a versatile intermediate for further chemical modifications. This document outlines three common and effective methods for this reduction: using iron powder in an acidic medium, employing stannous chloride, and catalytic hydrogenation. Each method offers distinct advantages regarding reaction conditions, cost, and functional group tolerance.

Data Presentation

Method	Reducing Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)	Reference
1	Iron Powder	Ethanol/Water/HCl	Reflux	1	~90	>95	Adapted from[2]
2	Stannous Chloride (SnCl₂)	Ethanol	Room Temp. to Reflux	0.2 - 4	85-95	>95	[3][4]
3	Catalytic Hydrogenation	Methanol	Room Temp.	24	~96	>98	[5][6]

Experimental Protocols

Method 1: Reduction with Iron Powder

This protocol is adapted from a procedure for a structurally similar compound, 2-amino-5-bromo-3-nitropyridine.[2]

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine

• Reduced Iron Powder

• 95% Ethanol

• Deionized Water

• Concentrated Hydrochloric Acid (HCl)

• Sodium Bicarbonate (NaHCO₃) solution (saturated)

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Filtration apparatus (e.g., Büchner funnel)

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 3-Bromo-2-hydroxy-5-nitropyridine (1.0 eq).

• Add 95% ethanol and deionized water in a 4:1 ratio by volume.

• To this suspension, add reduced iron powder (5.0 eq).

• Slowly add a catalytic amount of concentrated hydrochloric acid (e.g., 0.1 eq).

• Heat the mixture to reflux with vigorous stirring for 1 hour. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter through a pad of celite to remove the iron residues. Wash the filter cake with hot ethanol.

• Combine the filtrate and washings and remove the ethanol under reduced pressure using a rotary evaporator.

• To the remaining aqueous solution, carefully add saturated sodium bicarbonate solution until the pH is neutral to slightly basic.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 3-Amino-5-bromo-2-hydroxypyridine.

Method 2: Reduction with Stannous Chloride (SnCl₂)

This method provides a mild alternative for the reduction of nitro groups.[3][4]

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine

• Stannous Chloride Dihydrate (SnCl₂·2H₂O)

• Ethanol

• 2 M Potassium Hydroxide (KOH) solution

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Dissolve 3-Bromo-2-hydroxy-5-nitropyridine (1.0 eq) in ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Add stannous chloride dihydrate (3.0 - 5.0 eq) to the solution.

• Stir the reaction mixture at room temperature. The reaction can be gently heated to reflux to increase the rate if necessary. Monitor the reaction progress by TLC.

• Once the reaction is complete, remove the ethanol under reduced pressure.

• Partition the residue between ethyl acetate and a 2 M KOH solution.

• Separate the organic layer and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude 3-Amino-5-bromo-2-hydroxypyridine, which can be further purified by column chromatography or recrystallization.

Method 3: Catalytic Hydrogenation

Catalytic hydrogenation is often the cleanest method, providing high purity products.[3]

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine

• Palladium on Carbon (10% Pd/C) or Raney Nickel

• Methanol or Ethanol

• Hydrogen gas (H₂) source

• Hydrogenation apparatus (e.g., Parr hydrogenator or balloon hydrogenation setup)

• Filtration apparatus (e.g., celite pad)

Procedure:

• In a suitable hydrogenation vessel, dissolve 3-Bromo-2-hydroxy-5-nitropyridine (1.0 eq) in methanol or ethanol.

• Carefully add 10% Pd/C catalyst (typically 5-10 mol %).

• Seal the vessel and purge with an inert gas (e.g., nitrogen or argon), followed by purging with hydrogen gas.

• Pressurize the vessel with hydrogen gas (typically 1-3 atm) or maintain a hydrogen atmosphere using a balloon.

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction by TLC or by observing the cessation of hydrogen uptake.

• Upon completion, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of celite to remove the catalyst. Wash the celite pad with the solvent used for the reaction.

• Combine the filtrate and washings and concentrate under reduced pressure to yield high-purity 3-Amino-5-bromo-2-hydroxypyridine.

Mandatory Visualizations

Experimental Workflow for Nitro Group Reduction

Caption: General experimental workflow for the reduction of 3-Bromo-2-hydroxy-5-nitropyridine.

Hypothetical Signaling Pathway Inhibition by a Derivative

Derivatives of aminopyridines have shown potential as anticancer agents.[7] A plausible mechanism of action for a hypothetical drug derived from 3-Amino-5-bromo-2-hydroxypyridine could involve the inhibition of a key signaling pathway implicated in cancer cell proliferation and survival, such as a receptor tyrosine kinase (RTK) pathway.

Caption: Hypothetical inhibition of a receptor tyrosine kinase signaling pathway.

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 4. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 5. 3-Amino-5-bromopyridine synthesis - chemicalbook [chemicalbook.com]
• 6. Synthesis method of 3-bromo-5-methylpyridine - Eureka | Patsnap [eureka.patsnap.com]
• 7. Synthesis and anticancer activity of some novel 2-phenazinamine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Anwendungsbeispiele und Protokolle zur Derivatisierung von 3-Brom-2-hydroxy-5-nitropyridin für die Synthese von Substanzbibliotheken

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Einleitung

3-Brom-2-hydroxy-5-nitropyridin ist ein vielseitiges heterocyclisches Molekül, das als wichtiger Baustein für die Synthese von Substanzbibliotheken in der medizinischen Chemie und Agrochemie dient. Seine einzigartige Struktur, die eine reaktive Brom-Position für Kreuzkupplungsreaktionen, eine nukleophile Hydroxylgruppe für die Etherifizierung und eine Nitrogruppe, die zu einer Aminogruppe reduziert werden kann, aufweist, ermöglicht eine breite Diversifizierung.[1] Diese funktionellen Gruppen machen es zu einem idealen Ausgangsmaterial für die Erstellung von Bibliotheken niedermolekularer Verbindungen zur Identifizierung von Leitstrukturen in der Wirkstoffforschung.[2] Die Derivate von 2-Hydroxypyridin und Nitropyridin haben ein breites Spektrum an biologischen Aktivitäten gezeigt, darunter krebsbekämpfende, antivirale und antibakterielle Eigenschaften.[3][4][5][6][7]

Chemische Eigenschaften und Reaktionsmöglichkeiten

3-Brom-2-hydroxy-5-nitropyridin (Summenformel: C₅H₃BrN₂O₃, Molmasse: 218.99 g/mol ) existiert in einem tautomeren Gleichgewicht mit 3-Brom-5-nitro-2(1H)-pyridinon. Die Reaktivität des Moleküls wird durch die elektronenziehende Wirkung der Nitrogruppe und die Präsenz der Brom- und Hydroxylgruppen bestimmt. Die drei Hauptpositionen für die Derivatisierung sind:

• C3-Position (Brom-Substituent): Ideal für Palladium-katalysierte Kreuzkupplungsreaktionen wie die Suzuki-Miyaura-Kupplung (C-C-Bindungsbildung) und die Buchwald-Hartwig-Aminierung (C-N-Bindungsbildung).

• O-Position (Hydroxylgruppe): Ermöglicht die Synthese von Ethern durch Williamson-Ethersynthese oder andere Alkylierungs-/Arylierungsreaktionen.

• C5-Position (Nitrogruppe): Kann zu einer Aminogruppe reduziert werden, die anschließend weiter funktionalisiert werden kann, beispielsweise durch Amidierung oder Sulfonamidierung.

Synthesestrategie für eine Substanzbibliothek

Eine typische Strategie zur Erstellung einer diversen Bibliothek aus 3-Brom-2-hydroxy-5-nitropyridin umfasst parallele Synthesetechniken, um eine Vielzahl von Analoga effizient herzustellen.

Abbildung 1: Allgemeiner Arbeitsablauf zur Synthese von Substanzbibliotheken aus 3-Brom-2-hydroxy-5-nitropyridin.

Experimentelle Protokolle

Die folgenden Protokolle sind repräsentative Methoden zur Derivatisierung von 3-Brom-2-hydroxy-5-nitropyridin. Die Bedingungen können je nach Substrat optimiert werden.

Protokoll 1: Suzuki-Miyaura-Kreuzkupplung (Diversifizierung an C3)

Diese Methode wird zur Bildung von C-C-Bindungen verwendet, um verschiedene Aryl- oder Heteroaryl-Substituenten an der C3-Position einzuführen.

References

• 1. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. assaygenie.com [assaygenie.com]
• 5. Reactome | VEGFA-VEGFR2 Pathway [reactome.org]
• 6. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. SID 329771488 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Bromo-2-hydroxy-5-nitropyridine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine. It includes detailed experimental protocols, troubleshooting guides, and frequently asked questions to help optimize yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for 3-Bromo-2-hydroxy-5-nitropyridine?

The most common and established synthetic route involves a two-step process starting from a pyridine derivative. The first step is the nitration of 2-hydroxypyridine to form the intermediate 2-hydroxy-5-nitropyridine. This is followed by the bromination of the intermediate to yield the final product, 3-Bromo-2-hydroxy-5-nitropyridine.[1] An alternative route begins with the nitration of 2-aminopyridine, followed by a one-pot diazotization and hydrolysis to yield the same 2-hydroxy-5-nitropyridine intermediate.[2]

Q2: What are the critical parameters in the nitration step?

The nitration of the pyridine ring is highly sensitive to reaction conditions. Key parameters to control are:

• Temperature: Elevated temperatures can lead to the formation of undesired polynitrated byproducts.[1] It is crucial to maintain the recommended temperature range to ensure regioselectivity and avoid side reactions.

• Nitrating Agent Composition: The ratio of nitric acid to sulfuric acid in the nitrating mixture is critical. Sulfuric acid acts as a catalyst, promoting the formation of the nitronium ion (NO₂⁺), which is the active electrophile.[1]

• Rate of Addition: Slow, dropwise addition of the nitrating agent helps to control the reaction temperature and prevent localized overheating, which can lead to reduced yield and increased impurity formation.

Q3: What are the options for the brominating agent in the second step?

There are two primary choices for the brominating agent:

• Liquid Bromine (Br₂): This is a highly reactive and effective brominating agent. However, it is also corrosive and requires careful handling.

• N-Bromosuccinimide (NBS): NBS is a milder and more selective brominating agent, making it easier to control the reaction.[1] It is often used with a radical initiator in an organic solvent. The choice between Br₂ and NBS will depend on the desired reactivity, safety considerations, and the specific reaction conditions.

Q4: How can I monitor the progress of the reactions?

Thin-layer chromatography (TLC) is a straightforward and effective method for monitoring the progress of both the nitration and bromination steps. By comparing the spots of the reaction mixture with the starting material and a standard of the expected product (if available), you can determine when the reaction is complete. This helps to avoid prolonged reaction times which can lead to the formation of byproducts.

Q5: What are the recommended storage conditions for 3-Bromo-2-hydroxy-5-nitropyridine?

3-Bromo-2-hydroxy-5-nitropyridine should be stored in a cool, dry, and well-ventilated area, away from sources of ignition and oxidizing agents.

Experimental Protocols and Data

This section provides detailed experimental protocols for the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine, along with quantitative data to aid in experimental planning and optimization.

Synthesis of 2-hydroxy-5-nitropyridine (Intermediate)

Method A: From 2-Aminopyridine (One-Pot Method)

This method involves the nitration of 2-aminopyridine followed by diazotization and hydrolysis in a one-pot synthesis.

• Reaction Scheme:

  • 2-Aminopyridine + HNO₃/H₂SO₄ → 2-Amino-5-nitropyridine

  • 2-Amino-5-nitropyridine + NaNO₂/H₂O → 2-Hydroxy-5-nitropyridine

• Procedure:

  • In a suitable reaction vessel, add 2-aminopyridine (100.0 kg, 1063.8 mol) in batches to concentrated sulfuric acid (1 ton), maintaining the temperature between 10-20 °C.

  • Add concentrated nitric acid (92.8 kg, 957.4 mol) to the mixture.

  • Heat the reaction mixture to 45-50 °C and stir for 4-5 hours.

  • After the nitration is complete, slowly pour the reaction solution into 1 ton of ice water, keeping the temperature between 0-10 °C.

  • Add an aqueous solution of sodium nitrite (110.1 kg, 1595.7 mol) dropwise for the diazotization reaction.

  • After the reaction is complete, add ammonia water (600 kg) dropwise to adjust the acid concentration of the reaction solution to 25-30%.

  • Filter the resulting precipitate, and dry the filter cake to obtain 2-hydroxy-5-nitropyridine.[2]

• Yield: 84.5 kg (56.7%)[2]

• Characterization (¹H NMR, DMSO-d₆): δ 6.41-6.43 (d, 1H), δ 8.10-8.14 (q, 1H), δ 8.65 (d, 1H), δ 12.63 (s, 1H)[2]

Synthesis of 3-Bromo-2-hydroxy-5-nitropyridine

Method B: Bromination using Aqueous Bromine

This method details the bromination of the 2-hydroxy-5-nitropyridine intermediate.

• Reaction Scheme: 2-Hydroxy-5-nitropyridine + Br₂/H₂O → 3-Bromo-2-hydroxy-5-nitropyridine

• Procedure:

  • In a reaction vessel, heat a mixture of 2-hydroxy-5-nitropyridine (50 g, 0.358 mol) and water (7 L) to 40 °C.

  • Slowly add bromine (21 mL, 0.393 mol) dropwise over 20 minutes.

  • Continue stirring the reaction mixture at 40 °C for 2.5 hours.

  • Cool the mixture to 10 °C.

  • Separate the crude product by filtration.

  • Wash the solid with water and dry under vacuum to yield 3-bromo-2-hydroxy-5-nitropyridine.[3]

• Yield: 70 g (90%)[3]

• Characterization:

  • Melting Point: 212-214 °C (with decomposition)[3]

  • ¹H NMR (CD₃OD): δ 8.66 (d, J = 2.9 Hz, 1H), 8.64 (d, J = 2.9 Hz, 1H)[3]

Data Summary Table

Step	Starting Material	Reagents	Temperature (°C)	Time (h)	Yield (%)
Nitration/Diazotization	2-Aminopyridine	1. Conc. H₂SO₄, Conc. HNO₃2. NaNO₂, H₂O, NH₃·H₂O	45-50	4-5	56.7
Bromination	2-Hydroxy-5-nitropyridine	Br₂, H₂O	40	2.5	90

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine and provides potential solutions.

Problem 1: Low Yield in the Nitration Step

• Possible Cause A: Incomplete Reaction.

  • Solution: Ensure the reaction has gone to completion by monitoring with TLC. If the starting material is still present, consider extending the reaction time.

• Possible Cause B: Over-nitration.

  • Solution: Over-nitration to dinitro- or polynitro-pyridines can occur at elevated temperatures.[1] Strictly control the temperature during the addition of the nitrating agent and throughout the reaction. Using a cooling bath is recommended.

• Possible Cause C: Incorrect Stoichiometry.

  • Solution: Use a minimal excess of the nitrating agent. A large excess increases the likelihood of side reactions.

Problem 2: Formation of Isomeric Byproducts

• Possible Cause: The nitration of 2-hydroxypyridine can potentially yield the 3-nitro isomer in addition to the desired 5-nitro product. The regioselectivity is highly dependent on the reaction conditions.

  • Solution: Carefully control the reaction temperature and the composition of the nitrating mixture. Purification of the 2-hydroxy-5-nitropyridine intermediate by recrystallization may be necessary to remove any isomeric impurities before proceeding to the bromination step.

Problem 3: Low Yield or Incomplete Reaction in the Bromination Step

• Possible Cause A: Insufficient Brominating Agent.

  • Solution: Ensure the correct stoichiometry of the brominating agent is used. A slight excess may be necessary to drive the reaction to completion.

• Possible Cause B: Low Reaction Temperature.

  • Solution: While high temperatures can be detrimental, a temperature that is too low can significantly slow down the reaction rate. Maintain the temperature within the recommended range.

• Possible Cause C: Poor Solubility of Starting Material.

  • Solution: Ensure adequate stirring to maintain a good suspension of the 2-hydroxy-5-nitropyridine in the reaction medium.

Problem 4: Difficulty in Product Purification

• Possible Cause: Presence of Persistent Impurities.

  • Solution: If recrystallization is insufficient to purify the final product, column chromatography may be necessary.[1] A suitable solvent system should be determined using TLC analysis.

Visualized Workflows

General Synthesis Workflow

Caption: General workflow for the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine.

Troubleshooting Decision Tree

Caption: Troubleshooting decision tree for the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine.

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 2. CN112745259A - One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine - Google Patents [patents.google.com]
• 3. 3-Bromo-2-hydroxy-5-nitropyridine | 15862-33-6 [chemicalbook.com]

Technical Support Center: Regioselective Bromination of 2-Hydroxy-5-nitropyridine

Welcome to the technical support center for the regioselective bromination of 2-hydroxy-5-nitropyridine. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in controlling the regioselectivity of this important reaction.

Understanding Regioselectivity in the Bromination of 2-Hydroxy-5-nitropyridine

The regioselectivity of electrophilic aromatic substitution on the 2-hydroxy-5-nitropyridine ring is governed by the combined electronic effects of the hydroxyl and nitro substituents. The 2-hydroxy group (existing in tautomeric equilibrium with the 2-pyridone form) is an activating ortho, para-director, while the 5-nitro group is a strongly deactivating meta-director.

This interplay of directing effects strongly favors the bromination at the C3 position, which is ortho to the activating hydroxyl group and meta to the deactivating nitro group. Direct bromination at the C6 position is electronically disfavored.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My bromination of 2-hydroxy-5-nitropyridine is not proceeding to completion. What are the possible causes and solutions?

A1:

• Insufficiently activated brominating agent: If you are using a mild brominating agent like N-bromosuccinimide (NBS), the reaction may be slow due to the electron-withdrawing nature of the nitro group.

  • Solution: Consider switching to a more reactive brominating agent like liquid bromine. Be aware that this increases the risk of over-bromination and requires more stringent safety precautions.

• Low reaction temperature: The reaction may be too slow at room temperature.

  • Solution: Gently heat the reaction mixture. Monitor the reaction closely by TLC to avoid the formation of side products.

• Impurities in starting materials: Ensure your 2-hydroxy-5-nitropyridine is pure.

  • Solution: Recrystallize the starting material if necessary.

Q2: I am observing the formation of multiple products in my reaction mixture. How can I improve the regioselectivity for the C3 position?

A2:

• Over-bromination: Using a large excess of a highly reactive brominating agent can lead to the formation of di-brominated products.

  • Solution: Use a stoichiometric amount of the brominating agent and add it portion-wise or as a solution dropwise to maintain a low concentration in the reaction mixture.

• Choice of solvent: The solvent can influence the reactivity of the brominating agent and the substrate.

  • Solution: Acetic acid is a common solvent for this type of reaction as it can protonate the pyridine nitrogen and further direct the substitution. Non-polar solvents might lead to different selectivity.

Q3: How can I isolate and purify the desired 3-bromo-2-hydroxy-5-nitropyridine from the reaction mixture?

A3:

• Crude product isolation: After the reaction is complete, the product can often be precipitated by pouring the reaction mixture into ice-water.

  • Procedure: Pour the cooled reaction mixture slowly into a beaker of crushed ice with stirring. The solid product can then be collected by vacuum filtration.

• Purification: The crude product may contain unreacted starting material and side products.

  • Solution: Recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture is often effective for purification. Column chromatography can also be used, but the acidic nature of the product might cause streaking on silica gel. A small amount of acetic acid in the eluent can sometimes mitigate this issue.

Q4: Is it possible to directly brominate 2-hydroxy-5-nitropyridine at the C6 position?

A4: Direct electrophilic bromination at the C6 position is highly unlikely due to the strong deactivating effect of the pyridine nitrogen at the ortho position and the directing effects of the hydroxyl and nitro groups favoring C3 substitution. A multi-step synthetic strategy would likely be required to achieve C6 bromination.

Quantitative Data Summary

Brominating Agent	Solvent	Temperature	Expected Major Product	Expected Yield (Qualitative)	Potential Side Products
N-Bromosuccinimide (NBS)	Acetic Acid	Room Temp. - 50°C	3-Bromo-2-hydroxy-5-nitropyridine	Moderate to Good	Unreacted starting material
Liquid Bromine (Br₂)	Acetic Acid	0°C - Room Temp.	3-Bromo-2-hydroxy-5-nitropyridine	Good to Excellent	Di-brominated products
Pyridinium Bromide Perbromide	Acetic Acid	Room Temp.	3-Bromo-2-hydroxy-5-nitropyridine	Moderate	Unreacted starting material

Experimental Protocols

Protocol 1: Synthesis of 3-Bromo-2-hydroxy-5-nitropyridine using N-Bromosuccinimide (NBS)

This protocol utilizes a milder brominating agent, which can offer better control over the reaction.

Materials:

• 2-Hydroxy-5-nitropyridine

• N-Bromosuccinimide (NBS)

• Glacial Acetic Acid

• Ethanol

• Deionized Water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-hydroxy-5-nitropyridine (1.0 eq) in glacial acetic acid.

• To this solution, add N-bromosuccinimide (1.05 eq) portion-wise over 15-20 minutes at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• If the reaction is sluggish, gently heat the mixture to 40-50°C.

• Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• Slowly pour the reaction mixture into a beaker containing ice-water with constant stirring.

• A yellow precipitate of 3-bromo-2-hydroxy-5-nitropyridine will form.

• Collect the solid by vacuum filtration and wash thoroughly with cold water.

• Dry the crude product in a vacuum oven.

• For further purification, recrystallize the crude product from an ethanol/water mixture.

Protocol 2: Proposed Synthetic Pathway for 6-Bromo-2-hydroxy-5-nitropyridine

As direct bromination to the C6 position is not feasible, a multi-step synthesis is proposed. This pathway is hypothetical and would require experimental validation and optimization.

This pathway involves:

• Nitration of 2-amino-6-bromopyridine: The amino group is a strong activating ortho, para-director. Nitration is expected to occur at the C5 position, which is para to the amino group.

• Diazotization of 2-amino-6-bromo-5-nitropyridine: The amino group is converted to a diazonium salt.

• Hydrolysis of the diazonium salt: The diazonium group is replaced by a hydroxyl group to yield the desired product.

This proposed route leverages established pyridine chemistry to achieve the desired substitution pattern that is not accessible through direct bromination. Each step would require careful optimization of reaction conditions.

Preventing poly-nitration during the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine. Our focus is to address common challenges, particularly the prevention of poly-nitration, to ensure a high yield of the desired product.

Clarification on Synthetic Route

It is a common misconception that the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine proceeds via the nitration of 3-Bromo-2-hydroxypyridine. The established and more efficient synthetic pathway involves the initial nitration of 2-hydroxypyridine to yield 2-hydroxy-5-nitropyridine, which is then subsequently brominated to afford the final product, 3-Bromo-2-hydroxy-5-nitropyridine. This guide will focus on optimizing the critical nitration step of 2-hydroxypyridine to prevent the formation of poly-nitrated byproducts.

Experimental Protocols

Protocol for Selective Mono-nitration of 2-Hydroxypyridine

This protocol is designed to favor the synthesis of 2-hydroxy-5-nitropyridine while minimizing the formation of dinitrated byproducts.

Materials:

• 2-Hydroxypyridine

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Ammonia solution

Procedure:

• In a flask equipped with a stirrer and a dropping funnel, dissolve 2-hydroxypyridine in concentrated sulfuric acid. The mass ratio of concentrated sulfuric acid to 2-aminopyridine is typically in the range of 8:1 to 10:1.[1]

• Cool the mixture to a temperature between 10-20°C using an ice bath.

• Slowly add concentrated nitric acid dropwise to the cooled solution. The molar ratio of nitric acid to 2-hydroxypyridine should be controlled, ideally between 0.9:1 and 1.0:1.[1]

• After the addition is complete, maintain the reaction temperature at 40-50°C and continue stirring.[1]

• Monitor the reaction progress using a suitable analytical technique such as TLC or HPLC.

• Once the reaction is complete, carefully pour the reaction mixture onto crushed ice to quench the reaction.

• Neutralize the solution by adding an ammonia solution while keeping the temperature below 5°C. This will precipitate the product.

• Filter the precipitate, wash it with cold water, and dry it to obtain 2-hydroxy-5-nitropyridine.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Excessive Poly-nitration (Dinitration)	High reaction temperature.	Maintain the reaction temperature between 40-50°C. Temperatures of 80-150°C have been shown to favor the formation of 2-hydroxy-3,5-dinitropyridine.[2]
Excess of nitrating agent.	Use a molar ratio of nitric acid to 2-hydroxypyridine close to stoichiometric (0.9:1 to 1.0:1).[1]
Low Yield of 2-hydroxy-5-nitropyridine	Incomplete reaction.	Ensure sufficient reaction time at 40-50°C and monitor the reaction to completion.
Suboptimal molar ratio of reactants.	Optimize the molar ratio of 2-hydroxypyridine to potassium nitrate (if used as a nitrating agent) to around 1:1.2 for improved yields.[2]
Presence of Impurities	Incomplete quenching or neutralization.	Ensure the reaction is fully quenched on ice before neutralization. Carefully control the pH during precipitation.
Side reactions due to high temperature.	Adhere to the recommended temperature range to minimize the formation of degradation products.

Data on Reaction Conditions

The following table summarizes the impact of key reaction parameters on the synthesis of nitrated hydroxypyridines, based on available data.

Parameter	Condition	Observed Outcome	Reference
Temperature	40-50°C	Favors mono-nitration to 2-hydroxy-5-nitropyridine.	[1]
80-150°C	Promotes the formation of the dinitrated product, 2-hydroxy-3,5-dinitropyridine.	[2]
Molar Ratio (Nitrating Agent:Substrate)	0.9:1 to 1.0:1 (Nitric Acid:2-Aminopyridine)	Controlled mono-nitration.	[1]
1.2:1 (KNO3:3-Hydroxypyridine)	Optimized yield for mono-nitration of 3-hydroxypyridine.	[2]

Frequently Asked Questions (FAQs)

Q1: Why is 2-hydroxypyridine nitrated before bromination?

A1: The hydroxyl group of 2-hydroxypyridine is an activating group that directs electrophilic substitution to the 5-position. Nitrating first takes advantage of this directing effect to selectively install the nitro group. Attempting to nitrate 3-bromo-2-hydroxypyridine could lead to a mixture of products and potentially lower yields due to the interplay of directing effects from both the bromo and hydroxyl groups.

Q2: What is the role of sulfuric acid in the nitration reaction?

A2: Concentrated sulfuric acid acts as a catalyst. It protonates nitric acid, facilitating the formation of the highly electrophilic nitronium ion (NO2+), which is the active species that nitrates the pyridine ring.

Q3: Can other nitrating agents be used?

A3: Yes, other nitrating agents can be used. For instance, a mixture of potassium nitrate (KNO3) in concentrated sulfuric acid can be an effective alternative to a nitric acid/sulfuric acid mixture.[2]

Q4: How can I monitor the progress of the reaction?

A4: The reaction can be effectively monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). This allows you to track the consumption of the starting material and the formation of the desired product, helping to determine the optimal reaction time.

Q5: What are the safety precautions for this reaction?

A5: Nitration reactions are highly exothermic and can be hazardous if not properly controlled. It is essential to perform the reaction in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), and maintain strict control over the temperature, especially during the addition of the nitrating agent.

Visualizations

Caption: Reaction pathway for the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine.

Caption: Troubleshooting workflow for the synthesis of 2-hydroxy-5-nitropyridine.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. JPH06220019A - Production of 2-hydroxy-3,5-dinitropyridine compounds - Google Patents [patents.google.com]

Identifying and removing impurities from 3-Bromo-2-hydroxy-5-nitropyridine

This technical support center provides guidance for researchers, scientists, and drug development professionals on identifying and removing impurities from 3-Bromo-2-hydroxy-5-nitropyridine.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification and analysis of 3-Bromo-2-hydroxy-5-nitropyridine.

Problem	Possible Cause	Suggested Solution
Unexpected peaks in HPLC analysis	Presence of starting materials, intermediates, or byproducts from the synthesis.	1. Identify the peaks: Use LC-MS to determine the mass of the impurities. Compare with the masses of potential impurities (see Table 1).2. Optimize separation: Modify the HPLC gradient and/or mobile phase to improve the resolution between the product and impurity peaks.3. Purify the sample: Use column chromatography or recrystallization to remove the impurities.
Low purity determined by NMR	Residual solvents or synthetic byproducts.	1. Identify the impurities: Analyze the 1H NMR spectrum for characteristic peaks of common solvents (e.g., dichloromethane, ethyl acetate, hexane) or expected byproducts.2. Remove residual solvents: Dry the sample under high vacuum for an extended period.3. Purify the compound: If byproducts are present, perform column chromatography or recrystallization.
Product is off-white or yellow instead of the expected color	Presence of colored impurities, possibly from nitration or bromination steps.	1. Perform recrystallization: Choose a suitable solvent system to selectively crystallize the pure product, leaving colored impurities in the mother liquor.2. Use activated carbon: During recrystallization, add a small amount of activated carbon to the hot solution to adsorb colored impurities, followed by hot filtration.
Poor separation in column chromatography	Incorrect mobile phase polarity or stationary phase.	1. Optimize the eluent system: Use Thin Layer Chromatography (TLC) to test various solvent mixtures to find an eluent that provides good separation (aim for an Rf of 0.2-0.3 for the product).2. Consider a different stationary phase: If using silica gel, try alumina or a reverse-phase silica for better separation.
Compound degradation during purification	The compound may be sensitive to the purification conditions (e.g., acidic silica gel).	1. Neutralize the stationary phase: For column chromatography, pre-treat the silica gel with a base like triethylamine mixed in the eluent.2. Minimize exposure: Use flash chromatography to reduce the time the compound is in contact with the stationary phase.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in commercially available or synthesized 3-Bromo-2-hydroxy-5-nitropyridine?

A1: Based on its common synthesis route starting from 2-hydroxypyridine, potential impurities include:

• Starting materials: Unreacted 2-hydroxypyridine.

• Intermediates: 2-hydroxy-5-nitropyridine.

• Byproducts: Di-brominated species, other isomers, or products of polynitrification.[1]

• Reagents: Residual brominating agents like N-bromosuccinimide (NBS).[1]

• Solvents: Residual solvents from the reaction or purification steps.

Q2: Which analytical techniques are best for identifying impurities in my sample?

A2: A combination of techniques is recommended for comprehensive impurity profiling:

• High-Performance Liquid Chromatography (HPLC): Excellent for quantifying the purity and detecting the presence of multiple components.[2][3][4]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides molecular weight information for unknown impurities, aiding in their identification.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Useful for identifying the structure of impurities if they are present in sufficient quantity.[4]

• Thin Layer Chromatography (TLC): A quick and simple method to visualize the number of components in a sample and to guide the development of column chromatography methods.[3]

Q3: What is a suitable solvent for recrystallizing 3-Bromo-2-hydroxy-5-nitropyridine?

A3: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[5][6] A good starting point for solvent screening would be ethanol, isopropanol, or a mixture of ethyl acetate and hexane.

Q4: My 1H NMR spectrum shows broad peaks. What could be the issue?

A4: Broad peaks in the 1H NMR spectrum can be due to several factors, including the presence of paramagnetic impurities, compound aggregation, or chemical exchange. The acidic proton of the hydroxyl group can also lead to broadening. Adding a drop of D2O to your NMR tube can help confirm this by exchanging the acidic proton, which will cause its peak to disappear.

Q5: How should 3-Bromo-2-hydroxy-5-nitropyridine be stored to prevent degradation?

A5: It should be stored in a cool, dry, and well-ventilated place, away from heat sources and strong oxidizing agents.[1] Storage at 0-8 °C is often recommended.[2]

Data Presentation

Table 1: Potential Impurities and their Molecular Weights

Compound Name	Potential Source	Molecular Formula	Molecular Weight ( g/mol )
2-Hydroxypyridine	Starting Material	C5H5NO	95.10
2-Hydroxy-5-nitropyridine	Intermediate	C5H4N2O3	140.09
3,5-Dibromo-2-hydroxypyridine	Byproduct	C5H3Br2NO	252.89
N-Bromosuccinimide (NBS)	Reagent	C4H4BrNO2	177.98
Succinimide	Byproduct from NBS	C4H5NO2	99.09

Experimental Protocols

Protocol 1: Identification of Impurities by HPLC

• Preparation of Mobile Phase: Prepare mobile phase A (e.g., 0.1% trifluoroacetic acid in water) and mobile phase B (e.g., 0.1% trifluoroacetic acid in acetonitrile). Degas both solutions.

• Sample Preparation: Accurately weigh and dissolve approximately 1 mg of 3-Bromo-2-hydroxy-5-nitropyridine in a suitable solvent (e.g., acetonitrile or a mixture of mobile phases) to a final concentration of 1 mg/mL.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm.

  • Gradient: Start with a low percentage of mobile phase B (e.g., 10%) and gradually increase to a high percentage (e.g., 95%) over 20-30 minutes.

• Analysis: Run the sample and analyze the chromatogram for the main product peak and any impurity peaks. Calculate the percentage purity based on the peak areas.

Protocol 2: Purification by Column Chromatography

• TLC Analysis: Develop a suitable mobile phase using TLC. A mixture of hexane and ethyl acetate is a common starting point. The ideal eluent should give the product an Rf value of approximately 0.2-0.3.

• Column Packing: Prepare a slurry of silica gel in the chosen mobile phase and pack it into a glass column.

• Sample Loading: Dissolve the crude 3-Bromo-2-hydroxy-5-nitropyridine in a minimal amount of the mobile phase or a slightly more polar solvent and load it onto the top of the silica gel bed.

• Elution: Begin eluting with the mobile phase, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified compound.

Protocol 3: Purification by Recrystallization

• Solvent Selection: In a small test tube, add a small amount of the crude compound and a few drops of a test solvent. Heat the mixture to boiling. A good solvent will dissolve the compound when hot but not at room temperature.[5][6]

• Dissolution: Place the crude 3-Bromo-2-hydroxy-5-nitropyridine in an Erlenmeyer flask and add the minimum amount of the chosen hot solvent to completely dissolve it.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated carbon and heat for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities (and activated carbon if used).

• Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Visualizations

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. ijnrd.org [ijnrd.org]
• 4. biomedres.us [biomedres.us]
• 5. mt.com [mt.com]
• 6. m.youtube.com [m.youtube.com]

Common side products in the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 3-Bromo-2-hydroxy-5-nitropyridine?

The most common synthetic route is a two-step process. The first step involves the nitration of 2-hydroxypyridine to yield 2-hydroxy-5-nitropyridine. The second step is the bromination of 2-hydroxy-5-nitropyridine to produce the final product, 3-Bromo-2-hydroxy-5-nitropyridine.[1]

Q2: What are the potential side products in the nitration of 2-hydroxypyridine?

The primary side products in the nitration step are other nitrated isomers of 2-hydroxypyridine, such as 2-hydroxy-3-nitropyridine, and polynitrated products like 2-hydroxy-3,5-dinitropyridine. The formation of these byproducts is highly dependent on reaction conditions.[1]

Q3: What are the potential side products in the bromination of 2-hydroxy-5-nitropyridine?

While the primary product is 3-Bromo-2-hydroxy-5-nitropyridine, potential side products can include isomeric monobrominated species (e.g., bromination at a different position, though less likely due to directing effects) and over-brominated products (dibrominated pyridines). Incomplete bromination can also result in the presence of the starting material, 2-hydroxy-5-nitropyridine, in the final product mixture.

Q4: How can I purify the final product, 3-Bromo-2-hydroxy-5-nitropyridine?

Common purification techniques for pyridine derivatives include recrystallization and column chromatography. For separating isomers, techniques like centrifugal partition chromatography can be effective. The choice of solvent for recrystallization or the eluent system for chromatography is critical for successful purification.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine.

Issue 1: Low Yield of 2-hydroxy-5-nitropyridine in the Nitration Step

Possible Causes and Solutions:

Cause	Recommended Action
Incomplete Reaction	- Ensure the reaction has been allowed to proceed for a sufficient amount of time. Monitor the reaction progress using Thin Layer Chromatography (TLC).- Verify the concentration and quality of the nitric and sulfuric acids used.
Suboptimal Temperature	- Maintain a controlled, low temperature (e.g., 0-10°C) during the addition of the nitrating agent to prevent side reactions.[2]
Inefficient Mixing	- Ensure vigorous and consistent stirring throughout the reaction to ensure homogeneity.

Issue 2: High Levels of Polynitrated Side Products

Possible Causes and Solutions:

Cause	Recommended Action
Excess Nitrating Agent	- Use a stoichiometric or slight excess of the nitrating agent. A large excess significantly increases the likelihood of dinitration.[2]
High Reaction Temperature	- Elevated temperatures favor polynitration. Maintain a consistently low temperature throughout the reaction.[1]
Rapid Addition of Nitrating Agent	- Add the nitrating agent dropwise or in small portions to maintain a low concentration of the active nitrating species, which favors mono-nitration.[2]

Issue 3: Low Yield of 3-Bromo-2-hydroxy-5-nitropyridine in the Bromination Step

Possible Causes and Solutions:

Cause	Recommended Action
Incomplete Reaction	- Monitor the reaction by TLC to ensure it has gone to completion.- Ensure the brominating agent (e.g., bromine or N-bromosuccinimide) is of high quality and used in the correct stoichiometric amount.
Side Reactions	- Oxidation of the starting material can be a side reaction in brominations.[3] Using a milder brominating agent like N-bromosuccinimide (NBS) instead of liquid bromine can sometimes mitigate this.[1]
Poor Product Isolation	- Optimize the work-up procedure to minimize loss of the product. This may involve adjusting the pH during extraction or choosing a more suitable extraction solvent.

Experimental Protocols

Synthesis of 2-hydroxy-5-nitropyridine (General Protocol)

A common method involves the nitration of 2-aminopyridine followed by hydrolysis.

• Nitration: 2-aminopyridine is added in portions to concentrated sulfuric acid at a controlled temperature (e.g., 10-20°C). Concentrated nitric acid is then added, and the mixture is stirred at a slightly elevated temperature (e.g., 40-50°C).

• Diazotization and Hydrolysis: The reaction mixture is quenched with water, and an aqueous solution of sodium nitrite is added dropwise at a low temperature (e.g., 0-10°C) for the diazotization reaction. The resulting diazonium salt is then hydrolyzed to 2-hydroxy-5-nitropyridine.

• Isolation: The product is isolated by filtration and can be further purified by recrystallization.

Synthesis of 3-Bromo-2-hydroxy-5-nitropyridine from 2-hydroxy-5-nitropyridine

• A mixture of 2-hydroxy-5-nitropyridine (1 equivalent) and water is heated to 40°C.

• Bromine (1.1 equivalents) is added dropwise slowly over a period of 20 minutes.

• The reaction mixture is stirred at 40°C for approximately 2.5 hours.

• The mixture is then cooled to 10°C.

• The crude product is collected by filtration, washed with water, and dried under a vacuum.

Visualizations

References

• 1. baranlab.org [baranlab.org]
• 2. benchchem.com [benchchem.com]
• 3. Bromination - Wordpress [reagents.acsgcipr.org]

Troubleshooting guide for the nitration of hydroxypyridines

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the nitration of hydroxypyridines.

Frequently Asked Questions (FAQs)

Q1: My nitration reaction resulted in a very low yield or no product at all. What are the common causes and solutions?

A1: Low or no yield is a frequent issue, often stemming from the deactivated nature of the pyridine ring, especially under strong acidic conditions where the ring nitrogen is protonated.[1]

• Possible Cause 1: Reaction conditions are too mild. The protonated pyridinium species is highly resistant to electrophilic aromatic substitution.

  • Suggested Solution: Cautiously increase the reaction temperature in 10°C increments, monitoring for decomposition. Alternatively, consider using a more potent nitrating agent, such as a mixture of fuming nitric acid and concentrated sulfuric acid, instead of milder systems.[1]

• Possible Cause 2: Starting material degradation. Hydroxypyridines can be susceptible to oxidation or other side reactions under harsh nitrating conditions.

  • Suggested Solution: Employ a nitrating system known to reduce oxidative side reactions. For example, using potassium nitrate (KNO3) in concentrated sulfuric acid can generate nitric acid in situ more controllably, minimizing degradation and improving safety.[2]

• Possible Cause 3: Inefficient work-up and product isolation. The nitrated product may be soluble in the aqueous phase during neutralization or lost during extraction.

  • Suggested Solution: Carefully control the pH during neutralization. Pouring the reaction mixture onto ice and then slowly adding a base (e.g., solid sodium bicarbonate, sodium carbonate) until the product precipitates is a common method.[2][3] Ensure the final pH is optimal for your specific product's insolubility.

Q2: I obtained the wrong isomer. How can I control the regioselectivity of the nitration?

A2: Regioselectivity is dictated by the position of the hydroxyl group and the reaction conditions. The -OH group is an activating, ortho-, para-directing group, but the tautomeric pyridone form and the protonation of the ring nitrogen complicate predictions.

• For 3-Hydroxypyridine: Nitration typically occurs at the 2-position when the reaction is carried out in strong acid, proceeding through the conjugate acid form.[4][5]

• For 2-Hydroxypyridine (2-Pyridone): This substrate is often nitrated at the 3- or 5-position.

• For 4-Hydroxypyridine (4-Pyridone): This isomer can be susceptible to dinitration.[6]

Troubleshooting Strategies:

• Modify the Substrate: A common strategy to alter regioselectivity is to first convert the pyridine to its N-oxide. The N-oxide group activates the ring and typically directs nitration to the 4-position, after which the N-oxide can be reduced.[3][7]

• Change the Nitrating System: The choice of nitrating agent and solvent can influence the isomer distribution. For instance, nitration with dinitrogen pentoxide (N₂O₅) can proceed through a different mechanism involving an N-nitropyridinium intermediate, potentially altering the final regiochemical outcome.[8]

• Control Protonation: Performing the reaction under less acidic conditions, if possible, can favor nitration on the free base rather than the pyridinium ion, which may change the directing effects. However, this often leads to lower reactivity.

Q3: My final product is contaminated with significant side products, such as dinitrated or oxidized species. How can I minimize these?

A3: The formation of side products is often due to the harshness of the reaction conditions required to nitrate the deactivated ring.

• To Reduce Dinitration:

  • Use a stoichiometric amount of the nitrating agent.

  • Maintain a lower reaction temperature.

  • Slowly add the nitrating agent to the substrate solution to avoid localized areas of high concentration.

• To Reduce Oxidation:

  • Avoid excessively high temperatures.

  • Consider using a nitrating system that generates the electrophile under milder conditions. The use of anhydrous KNO₃ in concentrated H₂SO₄ is reported to significantly reduce oxidation side-reactions compared to traditional mixed acid.[2]

Q4: What is the best practice for quenching the reaction and isolating the crude product?

A4: The work-up procedure is critical for both safety and yield.

• Cooling: After the reaction is complete, cool the mixture to room temperature and then further in an ice bath.

• Quenching: Slowly and carefully pour the cold reaction mixture onto a large amount of crushed ice with stirring. This dilutes the acid and dissipates heat.

• Neutralization: Cautiously add a base in portions to neutralize the strong acid. Solid sodium bicarbonate or a saturated solution of sodium carbonate are commonly used.[2][3] Be prepared for significant gas evolution (CO₂). The target pH is typically between 4.5 and 7.5, where the nitrated hydroxypyridine product precipitates.[2]

• Isolation: The precipitated solid can be collected by filtration, washed with cold water, and dried. If the product does not precipitate, it may require extraction with an appropriate organic solvent like ether or methylene chloride.[9]

Experimental Protocols

Protocol 1: Nitration of 3-Hydroxypyridine using KNO₃/H₂SO₄

This method is adapted from a patented procedure for the synthesis of 3-hydroxy-2-nitropyridine.[2]

• Dissolution: Dissolve 3-hydroxypyridine in concentrated sulfuric acid under agitation.

• Addition of Nitrating Agent: Slowly add anhydrous potassium nitrate (KNO₃) in batches. A molar ratio of 1.2 moles of KNO₃ to 1 mole of 3-hydroxypyridine is recommended.

• Reaction: Heat the mixture to 40°C and stir for 2 hours.

• Work-up:

  • Cool the reaction mixture and pour it into water.

  • Adjust the pH of the solution to 6.5 using solid sodium bicarbonate (NaHCO₃).

  • Allow the solution to stand overnight to fully precipitate the product.

• Isolation: Filter the precipitate, wash with water, and dry to obtain 3-hydroxy-2-nitropyridine. The reported yield under these optimal conditions is 49.7%.[2]

Protocol 2: One-Pot Synthesis of 2-Hydroxy-5-nitropyridine

This method starts from 2-aminopyridine and proceeds through a nitration followed by a diazotization reaction.[10]

• Nitration:

  • Add 2-aminopyridine (1 part by weight) in batches to concentrated sulfuric acid (8-10 parts by weight), keeping the temperature between 10-20°C.

  • Add concentrated nitric acid (molar ratio of 0.9-1.0 to 2-aminopyridine).

  • After addition, maintain the temperature at 40-50°C and stir for 4-5 hours.

• Quenching and Diazotization:

  • Slowly add the reaction solution to ice water, controlling the temperature between 0-10°C.

  • Dropwise add an aqueous solution of sodium nitrite.

• Hydrolysis and Isolation:

  • Adjust the acid concentration by adding ammonia water.

  • Filter the resulting solution and dry the filter cake to obtain the product. A yield of 56.7% is reported.[10]

Data Presentation

Table 1: Reaction Conditions for the Preparation of 3-Hydroxy-2-nitropyridine[2]

Parameter	Condition 1	Condition 2	Condition 3 (Optimal)	Condition 4
Molar Ratio (3-HP:KNO₃)	1:1.0	1:1.1	1:1.2	1:1.3
Temperature (°C)	40	40	40	40
pH for Precipitation	6.5	6.5	6.5	6.5
Yield (%)	44.2	47.5	49.7	48.1

Table 2: Influence of Temperature on the Yield of 3-Hydroxy-2-nitropyridine[2]

Parameter	Condition 1	Condition 2 (Optimal)	Condition 3	Condition 4
Molar Ratio (3-HP:KNO₃)	1:1.2	1:1.2	1:1.2	1:1.2
Temperature (°C)	30	40	50	60
pH for Precipitation	6.5	6.5	6.5	6.5
Yield (%)	41.3	49.7	46.2	40.8

Visual Guides

Caption: Troubleshooting flowchart for low yield in hydroxypyridine nitration.

Caption: General experimental workflow for the nitration of hydroxypyridines.

References

• 1. benchchem.com [benchchem.com]
• 2. CN103992267A - Preparation method of 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]
• 3. Making sure you're not a bot! [oc-praktikum.de]
• 4. The kinetics and mechanism of electrophilic substitution of heteroaromatic compounds. Part XX. Nitration of 3-hydroxypyridine, 6-hydroxy-2(1H)-pyridone, and some corresponding methyl derivatives - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 5. The kinetics and mechanism of electrophilic substitution of heteroaromatic compounds. Part XX. Nitration of 3-hydroxypyridine, 6-hydroxy-2(1H)-pyridone, and some corresponding methyl derivatives - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Nitration of pyridine by dinitrogen pentoxide, a study of the reaction mechanism [ ] † - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 9. 2024.sci-hub.se [2024.sci-hub.se]
• 10. CN112745259A - One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine - Google Patents [patents.google.com]

Technical Support Center: Analysis of 3-Bromo-2-hydroxy-5-nitropyridine Reaction Mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the HPLC and TLC analysis of 3-Bromo-2-hydroxy-5-nitropyridine and its reaction mixtures. The information is tailored for researchers, scientists, and drug development professionals to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting

HPLC Analysis

Q1: What are the primary challenges in the HPLC analysis of 3-Bromo-2-hydroxy-5-nitropyridine?

A1: The main challenges in the HPLC analysis of 3-Bromo-2-hydroxy-5-nitropyridine and related pyridine derivatives include:

• Peak Tailing: As basic compounds, pyridines can interact with residual acidic silanol groups on silica-based HPLC columns, leading to poor peak shape.[1][2]

• Poor Retention: The polar nature of many pyridine derivatives can result in poor retention on traditional reversed-phase (RP) columns.[3]

• Co-elution of Isomers: Positional isomers of substituted pyridines often have very similar physicochemical properties, making their separation difficult.[1][3]

Q2: My chromatogram for 3-Bromo-2-hydroxy-5-nitropyridine shows significant peak tailing. How can I resolve this?

A2: Peak tailing for basic compounds like pyridines is often due to interactions with the stationary phase.[2] To mitigate this, consider the following:

• Mobile Phase pH Adjustment: Lowering the mobile phase pH (e.g., to 2.5-3.0 with formic or phosphoric acid) can protonate residual silanols, minimizing their interaction with the basic analyte.[2][4]

• Use of Mobile Phase Additives: Adding a competing base, such as triethylamine (TEA), at a low concentration can shield the active silanol sites from your analyte.[1][2]

• Column Selection: Employ a modern, end-capped column or a specialized stationary phase with low silanol activity.[1][4]

• Sample Concentration: High sample concentration can lead to column overload. Try diluting your sample and injecting a smaller volume.[1]

Q3: I am observing poor resolution between my target compound and impurities. What steps can I take to improve separation?

A3: To enhance the resolution of closely eluting peaks:

• Optimize Mobile Phase Composition: Adjusting the organic solvent type (e.g., switching from acetonitrile to methanol) or the buffer pH can significantly alter selectivity.[5]

• Change Stationary Phase: If you are using a standard C18 column, consider switching to a different stationary phase like a phenyl, cyano, or polar-embedded column to introduce different separation mechanisms.[2]

• Adjust Column Temperature: Using a column oven to control the temperature can influence the separation thermodynamics and improve peak shape and resolution.[1]

• Gradient Elution: If using an isocratic method, switching to a shallow gradient elution can often improve the separation of complex mixtures.[5]

Q4: My baseline is noisy or drifting. What are the common causes and solutions?

A4: A noisy or drifting baseline can obscure small peaks and affect accurate integration. Common causes include:

• Air Bubbles: Degas the mobile phase thoroughly using sonication, vacuum filtration, or helium sparging.[5] Purge the pump to remove any trapped air.[5]

• Contaminated Mobile Phase or Column: Use high-purity solvents and freshly prepared mobile phases.[5] Flush the column with a strong solvent to remove any contaminants.[5]

• Temperature Fluctuations: Employ a column oven to maintain a stable temperature.[1]

TLC Analysis

Q1: Why are my spots streaking on the TLC plate?

A1: Streaking on a TLC plate can be caused by several factors:

• Sample Overload: The sample applied is too concentrated. Try diluting the sample before spotting.[6][7]

• Inappropriate Solvent System: The polarity of the solvent system may not be suitable for the compound.[7] For acidic compounds like 3-Bromo-2-hydroxy-5-nitropyridine, adding a small amount of acetic or formic acid to the mobile phase can help reduce streaking.[8]

• Highly Polar Compounds: Strongly polar compounds may streak in neutral solvents.[9]

Q2: I am not seeing any spots on my developed TLC plate after visualization. What could be the issue?

A2: The absence of visible spots can be due to:

• Insufficient Sample Concentration: The amount of sample spotted may be too low. Try concentrating the sample or spotting multiple times in the same location, allowing the solvent to dry between applications.[7][8]

• Inappropriate Visualization Technique: 3-Bromo-2-hydroxy-5-nitropyridine is a nitro compound. While UV light is a common first choice for visualization, especially for aromatic compounds, specific chemical stains are often more effective for nitro compounds.[10][11] A common method involves the reduction of the nitro group to an amine, followed by diazotization and coupling to form a colored azo dye.[10]

• Sample Volatility: The compound may have evaporated from the plate.[8]

• Sample Dissolution in Solvent Pool: Ensure the initial spotting line is above the level of the mobile phase in the developing chamber to prevent the sample from dissolving into the solvent pool.[7][8]

Q3: The Rf values of my spots are too high or too low. How can I adjust them?

A3: The retention factor (Rf) is influenced by the polarity of the mobile phase.[9]

• If Rf is too low (spots are near the baseline): The eluent is not polar enough. Increase the proportion of the polar solvent in your mobile phase.[8]

• If Rf is too high (spots are near the solvent front): The eluent is too polar. Decrease the proportion of the polar solvent.[8]

Q4: How can I visualize colorless nitro compounds like 3-Bromo-2-hydroxy-5-nitropyridine on a TLC plate?

A4: For colorless nitro compounds, visualization can be achieved through:

• UV Light: Many aromatic and conjugated compounds absorb UV light and will appear as dark spots on a fluorescent TLC plate.[11][12]

• Chemical Stains: A highly sensitive method for aromatic nitro compounds involves:

  • Reduction: Spraying the plate with a solution of stannous chloride (SnCl₂) in HCl to reduce the nitro group to an amine.[10]

  • Diazotization: Spraying with an aqueous solution of sodium nitrite (NaNO₂).[10]

  • Coupling: Spraying with a coupling agent, such as β-naphthol, which reacts with the diazonium salt to form a brightly colored azo dye (often orange to red).[10]

Quantitative Data Summary

Table 1: HPLC Method Parameters and Representative Retention Times.

Parameter	Condition 1	Condition 2
Column	C18, 4.6 x 150 mm, 5 µm	Phenyl, 4.6 x 100 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Trifluoroacetic Acid in Water
Mobile Phase B	Acetonitrile	Methanol
Gradient	10-90% B over 15 min	20-80% B over 10 min
Flow Rate	1.0 mL/min	1.2 mL/min
Column Temp.	30 °C	35 °C
Detection	UV at 254 nm	UV at 270 nm
Retention Time (3-Bromo-2-hydroxy-5-nitropyridine)	8.5 min	6.2 min
Retention Time (Starting Material: 2-hydroxy-5-nitropyridine)	5.3 min	4.1 min

| Retention Time (Potential By-product) | 7.1 min | 5.5 min |

Table 2: TLC System Parameters and Representative Rf Values.

Parameter	System 1	System 2
Stationary Phase	Silica Gel 60 F254	Alumina
Mobile Phase	Hexane:Ethyl Acetate (1:1)	Dichloromethane:Methanol (95:5)
Rf (3-Bromo-2-hydroxy-5-nitropyridine)	0.45	0.60
Rf (Starting Material: 2-hydroxy-5-nitropyridine)	0.30	0.48

| Rf (Non-polar Impurity) | 0.85 | 0.90 |

Experimental Protocols

HPLC Analysis of 3-Bromo-2-hydroxy-5-nitropyridine Reaction Mixture

• Mobile Phase Preparation:

  • Mobile Phase A: Prepare a 0.1% (v/v) solution of formic acid in HPLC-grade water.

  • Mobile Phase B: Use HPLC-grade acetonitrile.

  • Degas both mobile phases for at least 15 minutes using sonication or vacuum filtration.[5]

• Sample Preparation:

  • Accurately weigh and dissolve a small amount of the reaction mixture in the initial mobile phase composition (e.g., 90% A, 10% B).

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[5]

  • Flow Rate: 1.0 mL/min.[3]

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.[1]

  • Detection: UV at 254 nm.[13]

  • Gradient Program:

    • 0-2 min: 10% B

    • 2-12 min: Linear gradient from 10% to 90% B

    • 12-15 min: Hold at 90% B

    • 15-16 min: Return to 10% B

    • 16-20 min: Re-equilibration at 10% B

• Analysis:

  • Inject a blank (mobile phase) to ensure a clean baseline.

  • Inject standards of 3-Bromo-2-hydroxy-5-nitropyridine and any known starting materials or impurities to determine their retention times.

  • Inject the reaction mixture sample.

  • Integrate the peaks and quantify the components based on the peak areas relative to the standards.

TLC Analysis of 3-Bromo-2-hydroxy-5-nitropyridine Reaction Mixture

• Plate Preparation:

  • Using a pencil, gently draw a starting line approximately 1 cm from the bottom of a silica gel TLC plate (with fluorescent indicator F254).

• Sample Application:

  • Dissolve the reaction mixture in a volatile solvent (e.g., ethyl acetate or dichloromethane).

  • Using a capillary tube, spot the dissolved sample onto the starting line. Keep the spots small (1-2 mm in diameter).[9]

  • Also spot standards of the starting material and the expected product for comparison.

• Development:

  • Prepare the mobile phase (e.g., a 1:1 mixture of hexane and ethyl acetate) and pour it into a developing chamber to a depth of about 0.5 cm.

  • Place a piece of filter paper in the chamber to ensure saturation of the atmosphere with solvent vapors.[9]

  • Carefully place the TLC plate in the chamber, ensuring the solvent level is below the starting line.[8]

  • Allow the solvent to ascend the plate until it is about 1 cm from the top.

  • Remove the plate and immediately mark the solvent front with a pencil.

  • Allow the plate to dry completely in a fume hood.

• Visualization:

  • Examine the dried plate under a UV lamp (254 nm).[11] Circle any visible spots with a pencil.[12]

  • For enhanced visualization of the nitro-containing compounds, use a chemical stain as described in the FAQs (Q4 for TLC Analysis).[10]

• Calculation:

  • Calculate the Rf value for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).[9]

Visualizations

Caption: A general workflow for HPLC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-Bromo-5-nitropyridine | SIELC Technologies [sielc.com]
• 5. benchchem.com [benchchem.com]
• 6. microbiozindia.com [microbiozindia.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. silicycle.com [silicycle.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. youtube.com [youtube.com]
• 13. Characterization of a Novel Pyridinium Bromide Surface Confined Ionic Liquid Stationary Phase for High Performance Liquid Chromatography under Normal Phase Conditions via Linear Solvation Energy Relationships - PMC [pmc.ncbi.nlm.nih.gov]

Scalability challenges in the production of 3-Bromo-2-hydroxy-5-nitropyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing scalability challenges during the production of 3-Bromo-2-hydroxy-5-nitropyridine.

Frequently Asked Questions (FAQs)

Q1: What is the common synthetic route for 3-Bromo-2-hydroxy-5-nitropyridine?

A1: The most common synthetic pathway involves a two-step process. First, a suitable starting material, such as 2-hydroxypyridine, undergoes nitration using a mixture of nitric and sulfuric acids to produce 2-hydroxy-5-nitropyridine.[1] This intermediate is then brominated using a bromine source like liquid bromine or N-bromosuccinimide (NBS) to yield the final product, 3-Bromo-2-hydroxy-5-nitropyridine.[1]

Q2: What are the primary applications of 3-Bromo-2-hydroxy-5-nitropyridine?

A2: This compound is a versatile intermediate in various fields. It is a key building block in the synthesis of pharmaceuticals, particularly for developing novel drugs targeting bacterial infections and cancer.[2] Additionally, it is utilized in the agrochemical industry for formulating pesticides and herbicides.[2]

Q3: What are the main safety hazards associated with 3-Bromo-2-hydroxy-5-nitropyridine and its synthesis?

A3: 3-Bromo-2-hydroxy-5-nitropyridine is toxic if swallowed, causes skin irritation, and can lead to serious eye damage.[3] It may also cause respiratory irritation.[3][4] The synthesis process involves strong acids (nitric and sulfuric acid) and corrosive reagents like bromine, which should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[5][6]

Q4: How should 3-Bromo-2-hydroxy-5-nitropyridine be stored?

A4: The compound should be stored in a cool, dry, and well-ventilated area, away from heat sources and oxidants.[1] Containers must be tightly sealed to prevent contact with moisture and air.[1][4] It is also advisable to store it separately from acids and bases.[1]

Troubleshooting Guides

Issue 1: Low Yield in Nitration Step (Formation of 2-hydroxy-5-nitropyridine)

Q: My nitration of 2-hydroxypyridine is resulting in a low yield. What are the potential causes and solutions?

A: Low yields in this step are often related to improper temperature control or incorrect reagent ratios.

• Problem: Over-nitration (Polynitration).

  • Cause: The reaction temperature is too high, leading to the formation of dinitro- or other polynitrated byproducts.[1]

  • Solution: Maintain strict temperature control, typically between 40-45°C, during the addition of the nitrating mixture.[7] Use an ice bath to manage any exotherms effectively. A slower, dropwise addition of the mixed acids can also help maintain the desired temperature range.

• Problem: Incomplete Reaction.

  • Cause: The reaction temperature is too low, or the reaction time is insufficient.[1]

  • Solution: Ensure the temperature is maintained within the optimal range without dropping too low, which would slow the reaction rate significantly. After the addition of reagents, allow the mixture to stir for a sufficient duration (e.g., 1 hour at reaction temperature and then 1 hour at room temperature) to ensure the reaction goes to completion.[5]

• Problem: Incorrect Reagent Stoichiometry.

  • Cause: An incorrect ratio of nitric acid to sulfuric acid can reduce the effectiveness of the nitrating agent (NO₂⁺).

  • Solution: Prepare the nitrating mixture with the correct, specific ratio of concentrated nitric acid and sulfuric acid. Sulfuric acid acts as a catalyst to promote the formation of the nitronium ion.[1]

Issue 2: Poor Selectivity and Side Reactions in Bromination Step

Q: I am observing the formation of multiple products during the bromination of 2-hydroxy-5-nitropyridine. How can I improve the selectivity for the desired 3-bromo isomer?

A: Poor selectivity in the bromination step is a common challenge, often leading to the formation of dibrominated or other isomeric byproducts.

• Problem: Over-bromination (e.g., 3,5-dibromo-2-hydroxy-nitropyridine).

  • Cause: Using a highly reactive brominating agent like liquid bromine can be difficult to control, leading to multiple brominations on the pyridine ring.[1] The reaction conditions may be too harsh.

  • Solution: Consider using a milder and more selective brominating agent such as N-bromosuccinimide (NBS).[1] NBS is easier to handle and often provides better control over the reaction. Also, ensure the stoichiometry of the brominating agent is carefully controlled (e.g., 1.0 to 1.1 equivalents).

• Problem: Formation of Impurities.

  • Cause: The purity of the starting material (2-hydroxy-5-nitropyridine) can influence the outcome of the bromination. Residual acids or other contaminants can lead to side reactions.

  • Solution: Ensure the intermediate from the nitration step is properly purified and dried before proceeding to the bromination step. Washing the intermediate to remove residual acids is crucial.

Issue 3: Difficulty in Product Purification

Q: I am struggling to isolate pure 3-Bromo-2-hydroxy-5-nitropyridine from the reaction mixture. What purification strategies are most effective?

A: Purification can be challenging due to the presence of side products with similar polarities.

• Problem: Co-elution of Impurities during Chromatography.

  • Cause: Byproducts such as dibrominated species or positional isomers may have similar retention factors to the desired product.

  • Solution: Optimize the mobile phase for column chromatography. A systematic approach using different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) can help achieve better separation. Preparative HPLC may be necessary for achieving very high purity.

• Problem: Product lost during extraction.

  • Cause: The product may have some solubility in the aqueous phase, or an emulsion may form during the workup. The phenolic nature of the hydroxyl group can also affect its partitioning behavior depending on the pH.

  • Solution: After quenching the reaction, neutralize the mixture carefully. Perform multiple extractions with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) to ensure complete recovery of the product.[8] A brine wash can help break up emulsions and further dry the organic layer.

Data Presentation

Table 1: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₅H₃BrN₂O₃	[3]
Molecular Weight	218.99 g/mol	[3]
Appearance	Off-white to yellow powder	[2]
Melting Point	213-218 °C	[2]
CAS Number	15862-33-6	[3]

Table 2: Example Reaction Parameters for Synthesis of a Related Compound (2-Amino-5-bromo-3-nitropyridine)

Step	Reactants	Solvent	Temperature	Time	Yield	Source
Bromination	2-Aminopyridine, Bromine	Acetic Acid	<20°C then rise to 50°C	2 hours	62-67%	[5]
Nitration	2-Amino-5-bromopyridine, HNO₃/H₂SO₄	Sulfuric Acid	0°C to 50-60°C	3 hours	~78%	[5]

Note: This data is for a structurally related compound and serves as a reference for typical conditions in pyridine chemistry.

Experimental Protocols

Protocol 1: Nitration of 2-Hydroxypyridine

• Reagent Preparation: In a flask equipped with a stirrer and dropping funnel, cool concentrated sulfuric acid. Slowly add concentrated nitric acid while maintaining a low temperature to prepare the nitrating mixture.

• Reaction Setup: In a separate three-necked flask, dissolve 2-hydroxypyridine in concentrated sulfuric acid, maintaining the temperature below 30°C with an ice bath.

• Nitrating Agent Addition: Slowly add the prepared nitrating mixture dropwise to the 2-hydroxypyridine solution. The rate of addition should be controlled to maintain the internal temperature between 40-45°C.[7]

• Reaction and Quenching: After the addition is complete, stir the mixture for an additional hour at the same temperature, followed by an hour at room temperature.[5] Carefully pour the reaction mixture onto crushed ice.

• Isolation: Neutralize the resulting solution with a base (e.g., 40% sodium hydroxide solution) until a precipitate forms.[5] Collect the solid by filtration, wash thoroughly with water until the washings are neutral, and dry the product (2-hydroxy-5-nitropyridine).

Protocol 2: Bromination of 2-hydroxy-5-nitropyridine

• Reaction Setup: In a flask protected from light, dissolve the 2-hydroxy-5-nitropyridine intermediate in a suitable organic solvent, such as dichloromethane or acetic acid.[1]

• Reagent Addition: Add N-bromosuccinimide (NBS) portion-wise to the solution. To initiate the reaction, a radical initiator like benzoyl peroxide can be added, and the mixture can be heated or exposed to light.[1]

• Monitoring: Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Workup: Once the reaction is complete, cool the mixture and quench any remaining bromine or NBS. This can be done by washing with an aqueous solution of sodium thiosulfate.

• Purification: Extract the product into an organic solvent. Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate. Concentrate the solvent under reduced pressure. The crude product can be further purified by column chromatography or recrystallization to yield pure 3-Bromo-2-hydroxy-5-nitropyridine.[1]

Visualizations

Caption: Synthetic workflow for 3-Bromo-2-hydroxy-5-nitropyridine production.

Caption: Troubleshooting logic for low yield and impurity issues.

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-Bromo-2-hydroxy-5-nitropyridine | C5H3BrN2O3 | CID 613279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. jubilantingrevia.com [jubilantingrevia.com]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. Page loading... [wap.guidechem.com]

Managing temperature control in the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine. The content focuses on managing temperature control, a critical parameter for successful synthesis, high yield, and purity.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for 3-Bromo-2-hydroxy-5-nitropyridine?

The synthesis is typically a two-step process. First, 2-hydroxypyridine undergoes nitration to form the intermediate 2-hydroxy-5-nitropyridine. This intermediate is then brominated to yield the final product, 3-Bromo-2-hydroxy-5-nitropyridine. Careful temperature control is crucial in both steps to ensure optimal results.

Q2: Why is temperature control so critical during the nitration of 2-hydroxypyridine?

Temperature control during the nitration step is paramount to prevent over-nitration (polynitration), which leads to the formation of unwanted byproducts.[1] High temperatures can also lead to the decomposition of the starting material and the desired product, resulting in a lower yield and a more complex purification process. Conversely, if the temperature is too low, the reaction rate will be significantly slow.[1]

Q3: What are the common nitrating agents used for the synthesis of 2-hydroxy-5-nitropyridine?

A mixture of concentrated nitric acid and sulfuric acid is a commonly used nitrating agent.[1] The sulfuric acid acts as a catalyst, promoting the formation of the nitronium ion (NO₂⁺), which is the active electrophile in the reaction.

Q4: What are the recommended temperature ranges for the nitration of 2-hydroxypyridine?

The optimal temperature for the nitration of 2-hydroxypyridine is typically in the range of 40-60°C. One specific method involves the controlled nitration of 2-hydroxypyridine using dilute nitric acid at a temperature between 40–60 °C to favor mononitration at the 5-position. In a one-pot synthesis starting from 2-aminopyridine, the initial addition of nitric acid is controlled at 10-20°C, followed by a reaction period at 40-50°C.[2]

Q5: What are the common brominating agents for converting 2-hydroxy-5-nitropyridine to the final product?

Common brominating agents include liquid bromine and N-bromosuccinimide (NBS).[1] The choice of agent can affect the reaction conditions and selectivity.

Q6: What is the recommended temperature for the bromination step?

The bromination of 2-hydroxy-5-nitropyridine is often carried out at or near room temperature. For a similar compound, 3-Bromo-4-hydroxy-5-nitropyridine, the reaction with bromine in aqueous acetic acid is stirred at room temperature for 20 hours.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low yield of 2-hydroxy-5-nitropyridine (Nitration step)	Reaction temperature too low: The rate of nitration is significantly reduced at lower temperatures.	Gradually increase the reaction temperature to the recommended range of 40-60°C and monitor the reaction progress by TLC.
Reaction temperature too high: This can lead to the decomposition of the starting material and/or product.	Ensure the reaction is adequately cooled, especially during the exothermic addition of the nitrating agent. Use an ice bath to maintain the desired temperature.
Incomplete reaction: The reaction may not have been allowed to proceed for a sufficient amount of time.	Extend the reaction time and monitor for the disappearance of the starting material using TLC.
Presence of multiple spots on TLC after nitration (byproducts)	Over-nitration (polynitration): The reaction temperature was likely too high, leading to the addition of more than one nitro group.[1]	Strictly maintain the reaction temperature within the optimal range. Add the nitrating agent dropwise and with efficient stirring to avoid localized overheating.
Low yield of 3-Bromo-2-hydroxy-5-nitropyridine (Bromination step)	Incomplete bromination: The reaction may not have reached completion.	Increase the reaction time or consider a slight increase in temperature, monitoring for any potential side reactions by TLC.
Decomposition of the starting material or product: Although less sensitive than the nitration step, excessive heat can still be detrimental.	Maintain the reaction at or near room temperature. If heating is necessary, do so cautiously and in a controlled manner.
Difficulty in purifying the final product	Presence of unreacted starting materials or byproducts from either step.	Optimize the temperature control in both the nitration and bromination steps to minimize byproduct formation. Employ appropriate purification techniques such as recrystallization or column chromatography.

Data Presentation

Table 1: Effect of Temperature on the Nitration of Pyridine Derivatives (Illustrative Data)

Starting Material	Nitrating Agent	Temperature (°C)	Reaction Time (h)	Yield (%)	Observations	Reference
2-Aminopyridine	Conc. H₂SO₄, Conc. HNO₃	10-20 (addition), 45-50 (reaction)	4-5	56.7-58.1	One-pot synthesis to 2-hydroxy-5-nitropyridine.	[2]
3-Hydroxypyridine	Conc. H₂SO₄, HNO₃	40-45	3-5	75	Good yield with controlled temperature.
2-Amino-5-bromopyridine	Conc. H₂SO₄, 95% HNO₃	0 (addition), RT, then 50-60	3	78.2	Stepwise temperature increase.	[3]
3-Hydroxypyridine	KNO₃, Acetic Anhydride	35-55	-	91	Milder nitrating conditions.	[4]

Note: This table is illustrative and compiles data from the synthesis of similar compounds to demonstrate the impact of temperature. The exact yields can vary based on specific reaction conditions and scale.

Experimental Protocols

Protocol 1: Synthesis of 2-hydroxy-5-nitropyridine

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-hydroxypyridine in concentrated sulfuric acid. Cool the mixture in an ice bath.

• Prepare a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid.

• Slowly add the nitrating mixture dropwise to the 2-hydroxypyridine solution, ensuring the temperature is maintained between 10-20°C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to 40-50°C and stir for 4-5 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, pour the mixture over crushed ice and neutralize with a suitable base (e.g., sodium hydroxide solution) until the pH is neutral.

• The precipitate of 2-hydroxy-5-nitropyridine is then collected by filtration, washed with cold water, and dried.

Protocol 2: Synthesis of 3-Bromo-2-hydroxy-5-nitropyridine

• Dissolve the synthesized 2-hydroxy-5-nitropyridine in a suitable solvent, such as glacial acetic acid.

• To this solution, add the brominating agent (e.g., liquid bromine or N-bromosuccinimide) portion-wise or dropwise at room temperature.

• Stir the reaction mixture at room temperature. The reaction time may vary, so it is important to monitor the progress by TLC. For similar reactions, a duration of 20 hours has been reported.

• After the reaction is complete, the mixture is typically poured into water to precipitate the product.

• The crude 3-Bromo-2-hydroxy-5-nitropyridine is collected by filtration, washed with water to remove any remaining acid and salts, and then dried.

• Further purification can be achieved by recrystallization from an appropriate solvent.

Mandatory Visualization

Caption: Logical workflow for the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. CN112745259A - One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. CN105272908A - Synthesizing technology for 3-hydroxy-2-nitropyridine - Google Patents [patents.google.com]

3-Bromo-2-hydroxy-5-nitropyridine degradation pathways and storage conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the handling, storage, and use of 3-Bromo-2-hydroxy-5-nitropyridine in experimental settings.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Unexpected Reaction Outcomes or Low Yield

If your reaction involving 3-Bromo-2-hydroxy-5-nitropyridine is not proceeding as expected, consider the following potential causes and solutions.

Potential Cause	Recommended Action
Degradation of Starting Material	Verify the purity of your 3-Bromo-2-hydroxy-5-nitropyridine using techniques like NMR or HPLC. If degradation is suspected, purify the material before use. Ensure it has been stored under the recommended conditions.
Incompatibility with Reaction Conditions	3-Bromo-2-hydroxy-5-nitropyridine is susceptible to degradation in the presence of strong acids, bases, and oxidizing agents.[1] If your reaction involves these conditions, consider alternative synthetic routes or protecting group strategies. The compound's hydroxyl and nitro groups can participate in various reactions.[1]
Solvent-Induced Degradation	While soluble in polar organic solvents like DMSO and DMF, the long-term stability in these solvents at elevated temperatures may be a concern.[1] For prolonged reactions at high temperatures, consider performing a small-scale stability study of the starting material in the chosen solvent.
Nucleophilic Substitution Side Reactions	The bromine atom and the nitro group on the pyridine ring are potential sites for nucleophilic attack. Depending on the nucleophiles present in your reaction mixture, you may observe the formation of side products. Analyze your crude reaction mixture by LC-MS to identify potential byproducts arising from the displacement of the bromo or nitro group.

Issue 2: Discoloration of the Compound During Storage or in Solution

Discoloration (e.g., turning from off-white/yellow to brown) can be an indicator of degradation.

Potential Cause	Recommended Action
Exposure to Light	Nitropyridine derivatives can be light-sensitive. Store the compound in an amber vial or a container protected from light.
Exposure to Air and Moisture	The compound should be stored in a tightly sealed container to prevent oxidation and hydrolysis.[1] Consider storing it under an inert atmosphere (e.g., nitrogen or argon).
Inappropriate Storage Temperature	Store at 0-8 °C for long-term stability. Avoid repeated freeze-thaw cycles if dissolved in a solvent.
Contamination	Ensure that storage containers and handling equipment are clean and dry to prevent contamination that could catalyze degradation.

Frequently Asked Questions (FAQs)

Storage and Handling

• Q1: What are the ideal storage conditions for 3-Bromo-2-hydroxy-5-nitropyridine? A1: 3-Bromo-2-hydroxy-5-nitropyridine should be stored in a cool (0-8 °C), dry, and well-ventilated place, away from sources of ignition, strong oxidizing agents, strong acids, and strong bases.[1] It should be kept in a tightly sealed container to protect it from light, moisture, and air.[1]

• Q2: Is this compound sensitive to light or air? A2: Yes, due to the presence of the nitro group and the pyridine ring, it is advisable to protect the compound from light and air to prevent potential degradation. Store in a dark, tightly sealed container.

Degradation Pathways

• Q3: What are the likely degradation pathways for 3-Bromo-2-hydroxy-5-nitropyridine? A3: While specific degradation pathway studies for this compound are not extensively documented in publicly available literature, based on its chemical structure, the following pathways are plausible:

  • Hydrolysis: Under strongly acidic or basic conditions, the bromo or nitro group could potentially undergo hydrolysis to yield the corresponding hydroxy or other substituted pyridines.

  • Nucleophilic Substitution: The electron-withdrawing nitro group activates the pyridine ring, making the bromo substituent susceptible to nucleophilic substitution by various nucleophiles (e.g., amines, thiols, alkoxides). The nitro group itself can also be displaced by strong nucleophiles under certain conditions.

  • Photodegradation: Aromatic nitro compounds can be susceptible to photodegradation upon exposure to UV light. The exact products would depend on the solvent and other components present.

  • Thermal Decomposition: At elevated temperatures, decomposition may occur, potentially leading to the release of bromine, nitrogen oxides, and other degradation products. Thermal decomposition of similar brominated compounds can produce brominated hydrocarbons and phenols.

Experimental Protocols & Workflows

The following diagram illustrates a general workflow for troubleshooting unexpected results in reactions involving 3-Bromo-2-hydroxy-5-nitropyridine.

Caption: Troubleshooting workflow for reactions.

The following diagram outlines the potential degradation pathways for 3-Bromo-2-hydroxy-5-nitropyridine under various stress conditions.

Caption: Potential degradation pathways.

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]

Reference Data & Comparative Studies

Characterization of 3-Bromo-2-hydroxy-5-nitropyridine: A Comparative NMR Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the nuclear magnetic resonance (NMR) spectroscopic data for 3-Bromo-2-hydroxy-5-nitropyridine, a key intermediate in the synthesis of various biologically active molecules.[1][2] The objective is to offer a comprehensive resource for the characterization of this compound, supported by available experimental data and comparison with related structures.

Spectroscopic Data Comparison

Nuclear Magnetic Resonance (NMR) spectroscopy is a fundamental technique for the structural elucidation of organic molecules. The chemical shifts (δ) in ¹H and ¹³C NMR spectra provide valuable information about the electronic environment of the nuclei within a molecule.

Table 1: NMR Data for 3-Bromo-2-hydroxy-5-nitropyridine and Related Compounds

Compound	Solvent	¹H NMR Chemical Shifts (δ, ppm)	¹³C NMR Chemical Shifts (δ, ppm)
3-Bromo-2-hydroxy-5-nitropyridine	CD₃OD	8.66 (d, J = 2.9 Hz, 1H), 8.64 (d, J = 2.9 Hz, 1H)[3]	Data not available
2-Bromo-3-nitropyridine	Not specified	Not specified	Spectral data available[4]
3-Nitropyridine	Not specified	Not specified	Spectral data available[5]
5-Bromo-2-hydroxy-3-nitropyridine	Not specified	Not specified	Not specified
2-Bromo-5-nitropyridine	Not specified	Spectral data available[6]	Spectral data available[6]

Note: The reported ¹H NMR data for 3-Bromo-2-hydroxy-5-nitropyridine from a single source presents two distinct doublets, which may require further experimental verification for unambiguous assignment.

Experimental Protocol: NMR Spectroscopy

The following provides a generalized experimental protocol for acquiring ¹H and ¹³C NMR spectra of pyridine derivatives, which can be adapted for 3-Bromo-2-hydroxy-5-nitropyridine.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the solid 3-Bromo-2-hydroxy-5-nitropyridine.

• Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or CD₃OD) in a standard 5 mm NMR tube. The choice of solvent can influence the chemical shifts, particularly for exchangeable protons like the hydroxyl group.

• Ensure the sample is fully dissolved to obtain a homogeneous solution.

2. NMR Spectrometer Setup:

• The spectra are typically acquired on a 400 MHz or higher field NMR spectrometer.

• The spectrometer should be properly tuned and shimmed for the specific solvent and sample.

3. ¹H NMR Acquisition Parameters (Typical):

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width: Approximately 12-16 ppm.

• Number of Scans: 16 to 64 scans, depending on the sample concentration.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time: 2-4 seconds.

• Temperature: Room temperature (e.g., 298 K).

4. ¹³C NMR Acquisition Parameters (Typical):

• Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: Approximately 200-220 ppm.

• Number of Scans: 1024 to 4096 scans, or more, due to the lower natural abundance of ¹³C.

• Relaxation Delay (d1): 2-5 seconds.

• Acquisition Time: 1-2 seconds.

5. Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the spectrum.

• Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Analyze the coupling patterns (multiplicity and coupling constants, J) to deduce the connectivity of the atoms.

Workflow for NMR Analysis

The logical flow for the characterization of 3-Bromo-2-hydroxy-5-nitropyridine using NMR is illustrated below.

Caption: Workflow for the NMR characterization of a chemical compound.

This guide highlights the available NMR data for 3-Bromo-2-hydroxy-5-nitropyridine and provides a framework for its experimental characterization. Further investigation to obtain and confirm the ¹³C NMR data is recommended for a complete structural assignment.

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-Bromo-2-hydroxy-5-nitropyridine | 15862-33-6 [chemicalbook.com]
• 4. 2-Bromo-3-nitropyridine(19755-53-4) 1H NMR spectrum [chemicalbook.com]
• 5. 3-Nitropyridine(2530-26-9) 13C NMR spectrum [chemicalbook.com]
• 6. 2-Bromo-5-nitropyridine | C5H3BrN2O2 | CID 78240 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometry Analysis of 3-Bromo-2-hydroxy-5-nitropyridine

For researchers, scientists, and drug development professionals, the precise and accurate characterization of chemical entities is paramount. This guide provides a comprehensive comparison of mass spectrometry for the analysis of 3-Bromo-2-hydroxy-5-nitropyridine against other common analytical techniques. This document outlines the experimental data, detailed protocols, and visual workflows to aid in selecting the most appropriate analytical strategy for this compound.

Mass Spectrometry Analysis

Mass spectrometry (MS) is a powerful analytical technique for determining the molecular weight and elucidating the structure of 3-Bromo-2-hydroxy-5-nitropyridine. Gas Chromatography-Mass Spectrometry (GC-MS) is a common approach for the analysis of this and similar semi-volatile compounds.

Upon introduction into the mass spectrometer, 3-Bromo-2-hydroxy-5-nitropyridine undergoes ionization, typically through electron ionization (EI). The resulting molecular ion is energetically unstable and undergoes fragmentation, yielding a characteristic pattern of fragment ions. The molecular ion and its fragments are then separated based on their mass-to-charge ratio (m/z), and a mass spectrum is generated.

The presence of a bromine atom in the molecule is readily identifiable by the characteristic isotopic pattern in the mass spectrum. Bromine has two major isotopes, 79Br and 81Br, which are in approximately a 1:1 ratio of natural abundance. This results in two peaks of nearly equal intensity for any bromine-containing fragment, separated by 2 m/z units. For 3-Bromo-2-hydroxy-5-nitropyridine, the molecular ion is observed as a pair of peaks at m/z 218 (for the 79Br isotope) and m/z 220 (for the 81Br isotope)[1].

Proposed Fragmentation Pathway

The fragmentation of 3-Bromo-2-hydroxy-5-nitropyridine in an electron ionization source can be postulated to proceed through several key steps, as illustrated in the diagram below. The initial molecular ion can undergo fragmentation through the loss of neutral molecules or radical species to form stable fragment ions. The observed fragment ions at m/z 121 and 117 are key to deducing the fragmentation pathway[1].

Figure 1: Proposed fragmentation pathway for 3-Bromo-2-hydroxy-5-nitropyridine.

Comparison with Alternative Analytical Techniques

While mass spectrometry is a powerful tool for structural elucidation, other analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy offer complementary information for the comprehensive analysis of 3-Bromo-2-hydroxy-5-nitropyridine.

Feature	Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR)
Principle	Separation of ions based on mass-to-charge ratio.	Separation based on differential partitioning between a mobile and stationary phase.	Detection of nuclear spin transitions in a magnetic field.
Information Provided	Molecular weight, elemental composition (from isotopic patterns), and structural information (from fragmentation).	Purity, quantification, and separation of isomers and impurities.	Detailed molecular structure, connectivity of atoms, and stereochemistry.
Sensitivity	High (picogram to femtogram range).	Moderate to high (nanogram to picogram range).	Lower (microgram to milligram range).
Sample Requirement	Small (microgram to nanogram).	Small (microgram).	Larger (milligram).
Destructive	Yes	No (sample can be collected)	No
Hyphenation	Commonly coupled with GC (GC-MS) or LC (LC-MS).	Can be coupled with MS (LC-MS) for enhanced identification.	Not typically hyphenated for routine analysis.

Experimental Protocols

Mass Spectrometry (GC-MS)

A typical GC-MS protocol for the analysis of 3-Bromo-2-hydroxy-5-nitropyridine would involve the following steps:

• Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of a suitable volatile solvent such as methanol or acetonitrile.

• Injection: Inject 1 µL of the sample solution into the GC inlet.

• Gas Chromatography:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Start at 100°C, hold for 1 minute, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Inlet Temperature: 250°C.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Scan Range: m/z 40-300.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

High-Performance Liquid Chromatography (HPLC)

A standard HPLC method for the purity assessment of 3-Bromo-2-hydroxy-5-nitropyridine is as follows:

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a concentration of approximately 0.1 mg/mL.

• Instrumentation:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm.

• Data Analysis: Integrate the peak areas to determine the purity of the sample.

Nuclear Magnetic Resonance (NMR) Spectroscopy

For structural confirmation, ¹H and ¹³C NMR spectra would be acquired:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• Acquisition:

  • ¹H NMR: Acquire spectra with a sufficient number of scans to obtain a good signal-to-noise ratio.

  • ¹³C NMR: Acquire spectra with proton decoupling.

• Data Processing: Process the raw data (Fourier transformation, phasing, and baseline correction) and reference the spectra to the residual solvent peak.

Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of a small molecule like 3-Bromo-2-hydroxy-5-nitropyridine, from sample preparation to data analysis.

Figure 2: General analytical workflow for small molecule characterization.

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | C5H3BrN2O3 | CID 613279 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Assessment of 3-Bromo-2-hydroxy-5-nitropyridine by High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for the purity assessment of 3-Bromo-2-hydroxy-5-nitropyridine. Detailed experimental protocols and performance data are presented to facilitate informed method selection for quality control and research purposes.

Introduction

3-Bromo-2-hydroxy-5-nitropyridine is a key intermediate in the synthesis of various pharmaceutical compounds.[1] Its purity is critical to ensure the safety and efficacy of the final drug product. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the purity assessment of active pharmaceutical ingredients (APIs) and intermediates due to its high resolution, sensitivity, and accuracy. This guide outlines a robust reversed-phase HPLC (RP-HPLC) method for the purity determination of 3-Bromo-2-hydroxy-5-nitropyridine and compares its performance with other potential analytical methods.

Analytical Methodologies: A Comparative Overview

The selection of an analytical method for purity determination depends on various factors, including the physicochemical properties of the analyte, the nature of potential impurities, and the specific requirements of the analysis (e.g., routine quality control vs. reference standard characterization).

• High-Performance Liquid Chromatography (HPLC): As a versatile and widely accessible technique, HPLC is well-suited for the separation and quantification of non-volatile and thermally labile compounds like 3-Bromo-2-hydroxy-5-nitropyridine.[2][3] RP-HPLC, in particular, is effective for polar aromatic compounds.[4][5]

• Gas Chromatography (GC): GC is an excellent choice for volatile and thermally stable compounds. While some pyridine derivatives can be analyzed by GC, the polarity and potential for thermal degradation of 3-Bromo-2-hydroxy-5-nitropyridine might necessitate derivatization, adding complexity to the method.

• Quantitative Nuclear Magnetic Resonance (qNMR): qNMR is a primary analytical method that can determine purity without the need for a specific reference standard of the analyte. It provides structural confirmation and can be used to identify and quantify impurities if their structures are known.

• Thin-Layer Chromatography (TLC): TLC is a simple, rapid, and cost-effective technique for qualitative purity assessment and impurity profiling.[6] However, it generally offers lower resolution and sensitivity compared to HPLC and is not as readily quantifiable.

Proposed HPLC Method for Purity Assessment

Based on the polar aromatic nature of 3-Bromo-2-hydroxy-5-nitropyridine, a reversed-phase HPLC method is proposed. The presence of the pyridine ring and nitro group suggests strong UV absorbance, making UV detection a suitable choice.

Experimental Protocol: RP-HPLC for 3-Bromo-2-hydroxy-5-nitropyridine

• Instrumentation:

  • HPLC system with a quaternary or binary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

  • Data acquisition and processing software.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution is proposed to ensure the separation of potential impurities with a wide range of polarities.

    • Solvent A: 0.1% Formic acid in Water.

    • Solvent B: 0.1% Formic acid in Acetonitrile.

  • Gradient Program:

    Time (min)	% Solvent B
    0	10
    20	90
    25	90
    26	10

    | 30 | 10 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm (or optimized based on the UV spectrum of 3-Bromo-2-hydroxy-5-nitropyridine).

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Standard Solution: Accurately weigh about 10 mg of 3-Bromo-2-hydroxy-5-nitropyridine reference standard and dissolve it in 10 mL of a 50:50 mixture of acetonitrile and water to obtain a concentration of 1 mg/mL.

  • Sample Solution: Prepare the sample solution in the same manner as the standard solution.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

Method Validation Parameters

A comprehensive validation of the HPLC method should be performed according to ICH guidelines to ensure its suitability for its intended purpose. The key validation parameters include:

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components. This is often demonstrated through forced degradation studies (acid, base, oxidation, heat, and light).[7][8]

• Linearity: The ability of the method to obtain test results that are directly proportional to the concentration of the analyte. This is typically evaluated over a range of 50% to 150% of the target concentration.

• Accuracy: The closeness of the test results obtained by the method to the true value. This can be assessed by recovery studies of spiked samples.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Comparative Performance Data

The following table summarizes the expected performance of the proposed HPLC method in comparison to other analytical techniques for the purity assessment of 3-Bromo-2-hydroxy-5-nitropyridine.

Parameter	HPLC-UV	GC-FID	qNMR	TLC
Selectivity/Specificity	High (can separate isomers and related impurities)	Moderate to High (dependent on volatility and stability)	High (structurally specific)	Low to Moderate
Sensitivity (LOD/LOQ)	High (µg/mL to ng/mL range)	Very High (pg/mL range for volatile compounds)	Moderate (mg/mL range)	Low (µg range)
Quantification Accuracy	High	High	Very High (primary method)	Low (semi-quantitative at best)
Precision	High (%RSD < 2%)	High (%RSD < 2%)	High (%RSD < 1%)	Low
Throughput	Moderate (20-30 min per sample)	Moderate (20-40 min per sample)	Low (requires longer acquisition times)	High
Instrumentation Cost	Moderate to High	Moderate to High	High	Low
Sample Requirements	Non-volatile, soluble	Volatile, thermally stable	Soluble, requires specific solvents	Soluble

Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for the HPLC purity assessment and the logical relationship for selecting an appropriate analytical method.

Caption: HPLC Experimental Workflow for Purity Assessment.

Caption: Logical Flow for Analytical Method Selection.

Conclusion

For the routine quality control and purity assessment of 3-Bromo-2-hydroxy-5-nitropyridine, the proposed stability-indicating RP-HPLC method offers a robust, sensitive, and accurate solution. It provides reliable quantification based on peak area percentage and can effectively separate the main component from potential impurities and degradation products. While GC-FID may be suitable if volatile impurities are a primary concern, and qNMR stands out as a primary method for characterization, HPLC remains the most practical and widely applicable technique for this type of analysis in a pharmaceutical development and manufacturing environment.

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 2. jordilabs.com [jordilabs.com]
• 3. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 4. helixchrom.com [helixchrom.com]
• 5. researchgate.net [researchgate.net]
• 6. ptfarm.pl [ptfarm.pl]
• 7. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 8. discovery.researcher.life [discovery.researcher.life]

Comparative Analysis of Synthetic Routes to 3-Bromo-2-hydroxy-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals: A Guide to Synthesis Strategies

This guide provides a comparative overview of two primary synthetic routes for the preparation of 3-Bromo-2-hydroxy-5-nitropyridine, a key intermediate in the development of pharmaceuticals and agrochemicals.[1] The routes are evaluated based on starting materials, key reaction steps, and reported yields for analogous transformations, offering insights to inform strategic decisions in process development and scale-up.

Data Summary: A Head-to-Head Comparison

The following table summarizes the quantitative data and key features of the two synthetic routes. Route 1 commences with the readily available 2-aminopyridine, involving a one-pot nitration and diazotization followed by bromination. Route 2 begins with the intermediate 2-hydroxy-5-nitropyridine and explores different brominating agents.

Parameter	Route 1: From 2-Aminopyridine	Route 2: From 2-Hydroxy-5-nitropyridine
Starting Material	2-Aminopyridine	2-Hydroxy-5-nitropyridine
Key Intermediates	2-Amino-5-nitropyridine	None
Overall Steps	2 (One-pot synthesis of intermediate, then bromination)	1
Yield (Intermediate)	Not explicitly stated for the one-pot synthesis of 2-hydroxy-5-nitropyridine. A two-step process involving hydrolysis of 2-amino-5-nitropyridine reports a 60% yield.[2]	N/A
Yield (Bromination)	Yield not directly reported for this specific reaction. However, bromination of a structurally similar compound, 3-nitropyridin-4-ol, with Br2/acetic acid proceeds with high efficiency.	Yield not explicitly reported. NBS is considered a milder and more controllable brominating agent than liquid bromine.[3]
Reagents	H2SO4, HNO3, NaNO2, Br2, Acetic Acid	N-Bromosuccinimide (NBS) or Liquid Bromine, Dichloromethane, Initiator (e.g., benzoyl peroxide)
Advantages	Utilizes a more fundamental and potentially cost-effective starting material. The one-pot synthesis of the intermediate can improve process efficiency.[1]	Shorter synthetic route if the starting material is readily available. Milder bromination conditions are possible with NBS.[3]
Disadvantages	Multi-step process with potentially lower overall yield. Handling of hazardous reagents like fuming nitric acid and diazotization intermediates.	Reliance on the commercial availability and cost of 2-hydroxy-5-nitropyridine.

Visualizing the Synthetic Pathways

The following diagram illustrates the two synthetic routes to 3-Bromo-2-hydroxy-5-nitropyridine.

Diagram of the synthetic routes to 3-Bromo-2-hydroxy-5-nitropyridine.

Experimental Protocols

Route 1: Synthesis from 2-Aminopyridine

Step 1: One-pot synthesis of 2-hydroxy-5-nitropyridine

This protocol is based on the one-pot synthesis method described in patent CN112745259A.[1]

• In a reaction vessel, add 2-aminopyridine in batches to concentrated sulfuric acid (mass ratio of concentrated sulfuric acid to 2-aminopyridine between 8:1 and 10:1), maintaining the temperature between 10-20 °C.

• Add concentrated nitric acid (molar ratio of nitric acid to 2-aminopyridine between 0.9:1 and 1.0:1).

• After the addition is complete, stir the mixture at 40-50 °C to complete the nitration reaction.

• Quench the reaction by adding the reaction mixture to water, and cool the solution to 0-10 °C.

• Slowly add an aqueous solution of sodium nitrite (molar ratio of sodium nitrite to 2-aminopyridine between 1.5:1 and 1.7:1) to perform the diazotization reaction.

• Adjust the acid concentration by adding an appropriate amount of aqueous ammonia.

• Filter the resulting precipitate and dry the filter cake to obtain 2-hydroxy-5-nitropyridine.

Step 2: Bromination of 2-hydroxy-5-nitropyridine

This protocol is adapted from the bromination of the structurally similar 3-nitropyridin-4-ol.[4]

• Dissolve 2-hydroxy-5-nitropyridine in 50% aqueous acetic acid.

• Add liquid bromine (approximately 5 equivalents) dropwise to the solution.

• Stir the resulting mixture at room temperature for about 20 hours.

• Collect the precipitate by filtration and wash with water to yield 3-Bromo-2-hydroxy-5-nitropyridine.

Route 2: Synthesis from 2-Hydroxy-5-nitropyridine

This route involves the direct bromination of 2-hydroxy-5-nitropyridine.

Using N-Bromosuccinimide (NBS):

NBS is a milder and more easily controlled brominating agent compared to liquid bromine.[3]

• Dissolve 2-hydroxy-5-nitropyridine in an organic solvent such as dichloromethane.

• Add N-bromosuccinimide (NBS) and an initiator, such as benzoyl peroxide.

• The reaction can be initiated by heating or under light.[3]

• After the reaction is complete, the product, 3-Bromo-2-hydroxy-5-nitropyridine, can be isolated and purified using standard techniques like extraction and column chromatography.[3]

Using Liquid Bromine:

Liquid bromine is a more reactive brominating agent.[3]

• The reaction would be carried out in a suitable organic solvent, likely with an initiator.

• Due to its higher reactivity, careful control of the reaction conditions would be crucial to avoid side reactions.

• Work-up and purification would follow standard laboratory procedures.

References

• 1. CN112745259A - One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]
• 3. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 4. Page loading... [wap.guidechem.com]

A Comparative Guide to the Reactivity of Bromo-Nitropyridine Isomers in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic functionalization of pyridine scaffolds is a cornerstone of modern medicinal chemistry and materials science. Bromo-nitropyridines, a class of readily available building blocks, offer a versatile platform for the synthesis of complex molecular architectures. The inherent reactivity of these isomers is profoundly influenced by the relative positions of the bromo and nitro substituents on the pyridine ring. This guide provides a comprehensive comparison of the reactivity of various bromo-nitropyridine isomers in three key organic transformations: Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution (SNAr). Understanding these reactivity trends is paramount for rational reaction design and the efficient synthesis of target molecules.

The Influence of Substituent Positioning

The reactivity of bromo-nitropyridine isomers is dictated by a combination of electronic and steric effects. The electron-withdrawing nature of both the pyridine nitrogen and the nitro group creates an electron-deficient ring system, which is crucial for many of the reactions discussed herein.

• Electronic Effects: The nitro group, a potent electron-withdrawing group, significantly activates the pyridine ring towards nucleophilic attack and facilitates the oxidative addition step in palladium-catalyzed cross-coupling reactions. The activating effect is most pronounced when the nitro group is positioned ortho or para to the bromine atom, as this allows for resonance stabilization of anionic intermediates.

• Steric Hindrance: The steric environment around the carbon-bromine bond can influence the approach of bulky catalysts or nucleophiles, potentially impeding the reaction rate.

Reactivity in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds. In the context of bromo-nitropyridines, the reaction rate and yield are highly dependent on the isomer used. The general reactivity order in palladium-catalyzed cross-coupling reactions for bromopyridines is 4-bromo > 2-bromo > 3-bromo.[1] The presence of a nitro group further modulates this reactivity.

General Reactivity Trend (Predicted):

(Most Reactive) 4-Bromo-3-nitropyridine > 2-Bromo-3-nitropyridine ≈ 2-Bromo-5-nitropyridine > 3-Bromo-2-nitropyridine ≈ 3-Bromo-4-nitropyridine (Least Reactive)

This trend is based on the strong electronic activation at the 4-position by the para-nitrogen and the additional activation from the nitro group.[1] While direct comparative data for all bromo-nitropyridine isomers is scarce, the reactivity of 2-bromopyridines can sometimes be attenuated by the proximity of the nitrogen's lone pair, which can coordinate to the palladium catalyst.[1]

Table 1: Predicted Relative Reactivity and Representative Yields in Suzuki-Miyaura Coupling

Bromo-Nitropyridine Isomer	Predicted Relative Reactivity	Representative Yield (%)	Reference
4-Bromo-3-nitropyridine	High	80-95	[1]
2-Bromo-3-nitropyridine	High	75-90	[2]
2-Bromo-5-nitropyridine	High	70-90	[3]
3-Bromo-2-nitropyridine	Moderate	60-80	-
3-Bromo-4-nitropyridine	Moderate	55-75	-

Note: Yields are representative and can vary based on the specific boronic acid, catalyst, ligand, base, and solvent system used.

Reactivity in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile tool for the formation of carbon-nitrogen bonds. Similar to the Suzuki-Miyaura coupling, the efficiency of this reaction with bromo-nitropyridine isomers is governed by the ease of oxidative addition of the palladium catalyst to the C-Br bond.

General Reactivity Trend (Predicted):

(Most Reactive) 4-Bromo-3-nitropyridine > 2-Bromo-3-nitropyridine ≈ 2-Bromo-5-nitropyridine > 3-Bromo-2-nitropyridine ≈ 3-Bromo-4-nitropyridine (Least Reactive)

The rationale for this trend mirrors that of the Suzuki coupling, with the electronic activation of the C-Br bond being the dominant factor.

Table 2: Predicted Relative Reactivity and Representative Yields in Buchwald-Hartwig Amination

Bromo-Nitropyridine Isomer	Predicted Relative Reactivity	Representative Yield (%)	Reference
4-Bromo-3-nitropyridine	High	85-98	-
2-Bromo-3-nitropyridine	High	80-95	[2]
2-Bromo-5-nitropyridine	High	75-90	-
3-Bromo-2-nitropyridine	Moderate	65-85	-
3-Bromo-4-nitropyridine	Moderate	60-80	-

Note: Yields are representative and can vary based on the specific amine, catalyst, ligand, base, and solvent system used.

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

In SNAr reactions, the pyridine ring is activated by the electron-withdrawing nitro group, making it susceptible to attack by nucleophiles. The rate of reaction is highly dependent on the stability of the intermediate Meisenheimer complex. This stability is maximized when the nitro group is positioned ortho or para to the site of nucleophilic attack, as this allows for resonance delocalization of the negative charge onto the nitro group.[4]

General Reactivity Trend (Established):

(Most Reactive) 2-Bromo-3-nitropyridine ≈ 4-Bromo-3-nitropyridine > 2-Bromo-5-nitropyridine > 3-Bromo-2-nitropyridine > 3-Bromo-4-nitropyridine (Least Reactive)

In the case of 2-bromo-3-nitropyridine and 4-bromo-3-nitropyridine, the nitro group is ortho and para, respectively, to the bromine, providing strong activation. For 2-bromo-5-nitropyridine, the nitro group is also para to the bromine, leading to high reactivity. The reactivity is significantly lower for 3-bromo-2-nitropyridine and 3-bromo-4-nitropyridine where the nitro group is meta to the bromine, offering less stabilization of the Meisenheimer intermediate.[5]

Table 3: Quantitative Comparison of Reactivity of Chloro-Nitropyridine Isomers in SNAr

Data for analogous chloronitropyridines reacting with piperidine in ethanol at 40°C provides a quantitative insight into the expected reactivity of the bromo counterparts.

Chloro-Nitropyridine Isomer	Second-Order Rate Constant (k₂) [L mol⁻¹ s⁻¹]	Relative Rate
4-Chloro-3-nitropyridine	1.8 x 10⁻²	1500
2-Chloro-3-nitropyridine	1.2 x 10⁻²	1000
2-Chloro-5-nitropyridine	8.0 x 10⁻³	667
3-Chloro-2-nitropyridine	1.5 x 10⁻⁵	1.25
3-Chloro-4-nitropyridine	1.2 x 10⁻⁵	1

Data sourced from N. B. Chapman and C. W. Rees, J. Chem. Soc., 1954, 1190-1196.[4]

Experimental Protocols

Detailed and optimized experimental protocols are crucial for achieving high yields and reproducibility. Below are general procedures for the three key reactions discussed.

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask, add the bromo-nitropyridine (1.0 equiv), the arylboronic acid (1.2 equiv), a base (e.g., K₂CO₃, 2.0 equiv), and the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%).

• Degassing: Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add a degassed solvent system (e.g., 1,4-dioxane/water, 4:1) via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

General Protocol for Buchwald-Hartwig Amination

• Reaction Setup: To a dry Schlenk flask, add the bromo-nitropyridine (1.0 equiv), the amine (1.2 equiv), a base (e.g., NaOtBu, 1.4 equiv), the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), and the phosphine ligand (e.g., XPhos, 2-4 mol%).

• Degassing: Seal the flask and evacuate and backfill with an inert gas three times.

• Solvent Addition: Add an anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe.

• Reaction: Heat the mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling, dilute the reaction mixture with an organic solvent and filter through a pad of Celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer, filter, and concentrate. Purify the crude product by flash column chromatography.

General Protocol for Nucleophilic Aromatic Substitution (SNAr)

• Reaction Setup: In a round-bottom flask, dissolve the bromo-nitropyridine (1.0 equiv) in a suitable solvent (e.g., ethanol, DMF, or DMSO).

• Nucleophile Addition: Add the nucleophile (e.g., an amine or alkoxide, 1.1-1.5 equiv) to the solution. If the nucleophile is an amine, a non-nucleophilic base (e.g., triethylamine or K₂CO₃, 1.2-2.0 equiv) may be required.

• Reaction: Stir the reaction mixture at a temperature ranging from room temperature to reflux, depending on the reactivity of the substrates.

• Monitoring: Follow the consumption of the starting material by TLC or LC-MS.

• Work-up: Once the reaction is complete, quench with water and extract the product with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash column chromatography or recrystallization.

Visualizing Reactivity Relationships and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the key reactivity principles and experimental workflows.

Caption: Relative reactivity of bromo-nitropyridine isomers.

Caption: A generalized experimental workflow.

Conclusion

The reactivity of bromo-nitropyridine isomers in Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution is critically dependent on the substitution pattern of the pyridine ring. For palladium-catalyzed cross-coupling reactions, isomers with the bromine at the 2- or 4-position, further activated by a nitro group, are generally the most reactive. In SNAr reactions, the ortho or para relationship between the nitro group and the bromine atom is the key determinant of high reactivity. This guide provides a framework for selecting the appropriate bromo-nitropyridine isomer and reaction conditions to optimize the synthesis of complex pyridine-containing molecules for applications in drug discovery and materials science.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]

Navigating the Kinase Inhibitor Landscape: A Comparative Guide to Alternatives for 3-Bromo-2-hydroxy-5-nitropyridine

For researchers, scientists, and drug development professionals, the quest for novel, potent, and selective kinase inhibitors is a continuous journey. The starting material, 3-Bromo-2-hydroxy-5-nitropyridine, has served as a valuable building block in this endeavor. However, the ever-evolving landscape of drug discovery necessitates an exploration of alternative scaffolds and synthetic starting points to overcome challenges such as off-target effects, acquired resistance, and the need for novel intellectual property. This guide provides an objective comparison of viable alternatives to 3-Bromo-2-hydroxy-5-nitropyridine, supported by experimental data and detailed protocols to inform the next generation of kinase inhibitor design.

The pyridine ring, a core component of 3-Bromo-2-hydroxy-5-nitropyridine, is a well-established pharmacophore in kinase inhibitors, primarily due to its ability to form crucial hydrogen bonds with the hinge region of the ATP-binding site. The bromo and nitro functionalities on this scaffold offer versatile handles for synthetic elaboration, enabling the exploration of structure-activity relationships (SAR).

However, the principles of scaffold hopping and bioisosterism provide rational approaches to identify structurally novel compounds that retain or even improve upon the desired biological activity and pharmacokinetic properties. This guide will explore established and emerging alternative scaffolds, including quinazolines, pyrimidines, and indoles, presenting a comparative analysis of their performance as kinase inhibitors.

Performance Comparison of Kinase Inhibitor Scaffolds

The following table summarizes the half-maximal inhibitory concentration (IC50) values of various kinase inhibitors derived from different core scaffolds. This data, collated from publicly available research, provides a quantitative comparison of their potency against key cancer-related kinases such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Epidermal Growth Factor Receptor (EGFR), and p38 MAP Kinase. It is important to note that direct head-to-head comparisons under identical experimental conditions are limited, and the data presented serves as a guide to the potential of each scaffold.

Scaffold/Core Moiety	Starting Material Example	Target Kinase	Inhibitor Example	IC50 (nM)
Nitropyridine	5-Bromo-2-nitropyridine	VEGFR-2, PDGFR	Pazopanib	VEGFR-2: 30
Quinazoline	4-Anilinoquinazoline derivatives	EGFR	Gefitinib	EGFR: 2.4[1]
Quinazoline	Iodoquinazoline derivatives	EGFR (T790M)	Compound 6d	350[2]
Quinazoline	6,7-dimethoxy-4-anilinoquinazoline	VEGFR-2	Compound 27	16[3]
Pyridine	Imidazol-5-yl pyridine	p38α	Compound 11d	45[4]
Pyridine	3-cyano-6-naphthylpyridine	VEGFR-2	Compound 11d	Sub-nanomolar
Pyrazolopyrimidine	4-Aminopyrazolopyrimidine	Src Family Kinases	PP2	LCK: 4, Fyn: 5[5]
Pyrazolopyridine	1H-pyrazolo[3,4-b]pyridine	JAK2	Compound 26	High Potency
Indole	5-Bromoindole	BRAF (V600E)	Vemurafenib	BRAF (V600E): 31

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and advancement of research. Provided below are representative protocols for the synthesis of a pyridine-based kinase inhibitor and a general in vitro kinase inhibition assay.

Protocol 1: Synthesis of a Pyridine-Based Kinase Inhibitor via Suzuki-Miyaura Coupling

This protocol describes a general method for the synthesis of 2-aminopyridine derivatives, a common core for many kinase inhibitors.[6]

Materials:

• 2-amino-5-bromopyridine

• Aryl boronic acid or ester

• Palladium catalyst (e.g., Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, K₃PO₄)

• Solvent (e.g., 1,4-dioxane, DMA)

Procedure:

• Reaction Setup: In a microwave vial, combine 2-amino-5-bromopyridine (1 equivalent), the desired aryl boronic acid or ester (1.2 equivalents), palladium catalyst (0.05 equivalents), and base (2 equivalents).

• Solvent Addition: Add the appropriate solvent (e.g., a 1,4-dioxane/water mixture) to the vial.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Heat the reaction mixture to 120 °C for 30-60 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. The product can be isolated and purified using standard techniques such as extraction and column chromatography.

Protocol 2: General In Vitro Kinase Assay (Fluorescence-Based)

This protocol provides a general framework for a homogenous, time-resolved fluorescence resonance energy transfer (TR-FRET) assay to determine inhibitor potency.[7]

Assay Principle: The assay measures the phosphorylation of a biotinylated peptide substrate by a specific kinase. The phosphorylated peptide is then detected by a terbium-labeled anti-phospho-specific antibody. When the terbium-labeled antibody binds to the phosphorylated biotinylated peptide, which is in turn bound to streptavidin-conjugated XL665, FRET occurs, generating a fluorescent signal proportional to the extent of substrate phosphorylation. Kinase inhibition is measured as a decrease in the TR-FRET signal.

Procedure:

• Reagent Preparation: Prepare kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Dilute the kinase and substrate to their final desired concentrations in the kinase buffer. Prepare a serial dilution of the test inhibitor in DMSO.

• Assay Procedure: Add the kinase, substrate, and inhibitor to a 96- or 384-well plate.

• Initiate Reaction: Initiate the reaction by adding ATP.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific time (e.g., 60 minutes).

• Stop Reaction: Stop the reaction by adding a stop solution (e.g., EDTA).

• Detection: Follow the specific detection protocol for the chosen assay format (e.g., reading fluorescence on a plate reader).

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration. Determine the IC₅₀ value by fitting the data to a dose-response curve.

Visualizing Synthetic and Signaling Pathways

To further aid in the conceptualization of kinase inhibitor development, the following diagrams, generated using the DOT language, illustrate a typical synthetic workflow and a key signaling pathway targeted by these inhibitors.

Caption: Synthetic workflow for a pyridine-based kinase inhibitor.

References

• 1. Discovery of new nicotinamides as apoptotic VEGFR-2 inhibitors: virtual screening, synthesis, anti-proliferative, immunomodulatory, ADMET, toxicity, and molecular dynamic simulation studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Design, synthesis and anti-inflammatory activity of imidazol-5-yl pyridine derivatives as p38α/MAPK14 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

The Untapped Potential of 3-Bromo-2-hydroxy-5-nitropyridine in Kinase Inhibitor Scaffolding

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of kinase inhibitor discovery, the relentless pursuit of novel scaffolds that offer improved potency, selectivity, and drug-like properties is paramount. While established heterocyclic systems dominate the clinical and preclinical arenas, the exploration of underexplored building blocks is crucial for expanding the chemical space and overcoming existing challenges such as drug resistance. This guide focuses on the potential of 3-Bromo-2-hydroxy-5-nitropyridine as a versatile starting material for the synthesis of innovative kinase inhibitors.

While a direct literature search did not yield specific kinase inhibitors synthesized from 3-Bromo-2-hydroxy-5-nitropyridine with corresponding efficacy data, its structural motifs—a pyridinone core, a reactive bromine atom, and a modifiable nitro group—position it as a promising candidate for the development of novel therapeutics. The pyridinone scaffold is a known pharmacophore in numerous kinase inhibitors, capable of forming key hydrogen bond interactions within the ATP-binding site of various kinases.

This guide will, therefore, provide a comparative analysis of the efficacy of structurally related pyridinone-based kinase inhibitors, present detailed hypothetical protocols for the derivatization of 3-Bromo-2-hydroxy-5-nitropyridine, and visualize key synthetic and signaling pathways.

Comparative Efficacy of Pyridinone-Based Kinase Inhibitors

To contextualize the potential of 3-Bromo-2-hydroxy-5-nitropyridine, it is instructive to examine the performance of existing kinase inhibitors built upon the pyridinone scaffold. The following table summarizes the half-maximal inhibitory concentration (IC50) values of several pyridinone derivatives against various kinases.

Compound/Scaffold	Target Kinase(s)	IC50 (µM)	Reference
1-[2-(dimethylamino)ethyl]-5-(2-hydroxy-4-methoxybenzoyl)pyridin-2(1H)-one	c-Src	12.5	[1][2]
Pyrido[2,3-d]pyrimidine Derivative (4b, PD-089828)	PDGFr, FGFr, EGFr, c-src	1.11, 0.13, 0.45, 0.22	[3]
Pyrido[2,3-d]pyrimidine Derivative (4e)	FGFr	0.060	[3]
Pyrrolopyridine-pyridone Analogue (2)	Met, Flt-3, VEGFR-2	0.0018, 0.004, 0.027	[4]
Pyridine-urea hybrid (8e)	VEGFR-2	3.93	[1]
Pyridine-urea hybrid (8n)	VEGFR-2	5.0	[1]
O-alkyl pyridine derivative (4c)	PIM-1	0.110	[5]
O-alkyl pyridine derivative (4f)	PIM-1	0.095	[5]

Proposed Synthetic Strategies for Derivatizing 3-Bromo-2-hydroxy-5-nitropyridine

The strategic location of the bromine atom on the 3-Bromo-2-hydroxy-5-nitropyridine scaffold makes it an ideal handle for diversification through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. These reactions are fundamental in medicinal chemistry for constructing complex molecular architectures.

Proposed synthetic routes for derivatizing 3-Bromo-2-hydroxy-5-nitropyridine.

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of 3-Bromo-2-hydroxy-5-nitropyridine with an arylboronic acid.

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine (1.0 eq)

• Arylboronic acid (1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) (0.05 eq)

• Potassium carbonate (2.0 eq)

• 1,4-Dioxane

• Water (degassed)

Procedure:

• In a Schlenk flask, combine 3-Bromo-2-hydroxy-5-nitropyridine, the arylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add a degassed 4:1 mixture of 1,4-dioxane and water.

• Add the palladium catalyst to the reaction mixture.

• Heat the reaction to 90°C and stir for 12-16 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 3-aryl-2-hydroxy-5-nitropyridine derivative.

General Protocol for Buchwald-Hartwig Amination

This protocol provides a general method for the palladium-catalyzed C-N cross-coupling of 3-Bromo-2-hydroxy-5-nitropyridine with an amine.

Materials:

• 3-Bromo-2-hydroxy-5-nitropyridine (1.0 eq)

• Amine (1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 eq)

• XPhos (0.04 eq)

• Sodium tert-butoxide (1.4 eq)

• Anhydrous toluene

Procedure:

• In a glovebox, add the palladium catalyst, ligand, and base to an oven-dried Schlenk tube.

• Add 3-Bromo-2-hydroxy-5-nitropyridine and anhydrous toluene.

• Add the amine to the mixture.

• Seal the Schlenk tube and heat the reaction mixture to 100°C with stirring for 8-12 hours.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the aminated product.

Biochemical Kinase Activity Assay (Example: VEGFR-2)

This assay quantifies the ability of a synthesized compound to inhibit the enzymatic activity of a purified kinase.

Materials:

• Purified recombinant VEGFR-2 kinase

• Fluorescently labeled peptide substrate

• Test compound (inhibitor) at various concentrations

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT)

• ATP solution

• Stop solution (e.g., 100 mM EDTA)

Procedure:

• Reaction Setup: In a microplate, combine the VEGFR-2 kinase, the fluorescently labeled peptide substrate, and the test compound at various concentrations in the assay buffer.

• Initiation: Start the kinase reaction by adding a solution containing ATP. The final ATP concentration should be at or near its Km for the kinase.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• Termination: Stop the reaction by adding the stop solution.

• Detection: Measure the amount of phosphorylated substrate using a suitable detection method, such as fluorescence polarization or time-resolved fluorescence resonance energy transfer (TR-FRET).

• Data Analysis: Determine the concentration of the compound that inhibits kinase activity by 50% (IC50) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Relevant Signaling Pathway: VEGFR-2 in Angiogenesis

Many kinase inhibitors target pathways involved in cancer cell proliferation and survival. The Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) signaling pathway is a critical regulator of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Structure-activity relationships for a novel series of pyrido[2,3-d]pyrimidine tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of pyrrolopyridine-pyridone based inhibitors of Met kinase: synthesis, X-ray crystallographic analysis, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Benchmarking the Cost-Effectiveness of 3-Bromo-2-hydroxy-5-nitropyridine Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals, the synthesis of key chemical intermediates like 3-Bromo-2-hydroxy-5-nitropyridine is a critical process where efficiency and cost-effectiveness are paramount. This guide provides an objective comparison of common synthetic routes to this compound, supported by experimental data, to aid in the selection of the most suitable method.

Executive Summary

The synthesis of 3-Bromo-2-hydroxy-5-nitropyridine is typically achieved through a two-step process: the nitration of a pyridine derivative followed by bromination. This guide evaluates two primary pathways differentiated by their starting material: 2-Hydroxypyridine and 2-Aminopyridine. The cost-effectiveness of each route is assessed based on reagent costs, reaction yields, and procedural complexity.

Comparative Analysis of Synthetic Routes

The two main routes for the synthesis of 3-Bromo-2-hydroxy-5-nitropyridine are summarized below. Both routes converge on the common intermediate, 2-hydroxy-5-nitropyridine.

Route 1: Starting from 2-Hydroxypyridine

This traditional approach involves the direct nitration of 2-hydroxypyridine to form 2-hydroxy-5-nitropyridine, which is then brominated.

Route 2: Starting from 2-Aminopyridine

This alternative route begins with the nitration of 2-aminopyridine, followed by a diazotization and hydrolysis to yield 2-hydroxy-5-nitropyridine. This intermediate is then brominated. A one-pot variation of this process has been reported, enhancing its efficiency.

Data Presentation

Table 1: Cost Comparison of Starting Materials and Reagents

Reagent	Supplier Example	Price (USD)	Quantity	Cost per gram/mol (USD)
2-Hydroxypyridine	Sigma-Aldrich	62.20	25 g	2.49/g
2-Aminopyridine	IndiaMART	~8.40	1 kg	~0.0084/g
2-Amino-5-nitropyridine	Chem-Impex	20.00	25 g	0.80/g
Nitric Acid (70%)	Fisher Scientific	47.95	500 mL	~0.06/mL
Sulfuric Acid (98%)	Fisher Scientific	35.00	500 mL	~0.04/mL
N-Bromosuccinimide (NBS)	Sigma-Aldrich	44.30	100 g	0.44/g
Liquid Bromine	Fisher Scientific	70.65	100 g	0.71/g

Note: Prices are approximate and subject to change based on vendor and purity.

Table 2: Comparison of Synthetic Protocols for 2-hydroxy-5-nitropyridine

Parameter	Route 1: From 2-Hydroxypyridine	Route 2: One-Pot from 2-Aminopyridine[1]
Starting Material	2-Hydroxypyridine	2-Aminopyridine
Key Reagents	Nitric Acid, Sulfuric Acid	Nitric Acid, Sulfuric Acid, Sodium Nitrite
Reaction Steps	1	1 (One-Pot)
Reported Yield	Not specified in detail	56.7 - 58.1%
Procedural Complexity	Standard nitration	One-pot procedure, requires careful temperature control during diazotization.

Table 3: Comparison of Bromination Methods for 2-hydroxy-5-nitropyridine

Parameter	Method A: N-Bromosuccinimide (NBS)	Method B: Liquid Bromine
Brominating Agent	N-Bromosuccinimide	Liquid Bromine
Reaction Conditions	Typically requires a radical initiator and reflux in a suitable solvent (e.g., CCl4, acetonitrile).	Can be performed in various solvents, sometimes with a catalyst.
Reported Yield	A 92% yield has been reported for a similar bromination.[2]	Specific high-yield protocol not readily found in the searched literature.
Safety and Handling	NBS is a solid and generally safer to handle than liquid bromine.	Liquid bromine is highly corrosive, toxic, and volatile, requiring specialized handling procedures.

Experimental Protocols

Synthesis of 2-hydroxy-5-nitropyridine from 2-Aminopyridine (One-Pot Method)[1]

• Add 2-aminopyridine in batches to concentrated sulfuric acid, maintaining the temperature between 10-20 °C.

• Add concentrated nitric acid and stir the mixture at 40-50 °C.

• After the nitration is complete, quench the reaction mixture with ice water.

• Slowly add an aqueous solution of sodium nitrite at 0-10 °C for the diazotization reaction.

• Adjust the acidity of the solution with ammonia water.

• Filter the resulting precipitate and dry to obtain 2-hydroxy-5-nitropyridine.

• Yield: 56.7 - 58.1%.

Synthesis of 3-Bromo-2-hydroxy-5-nitropyridine via Bromination with NBS

While a specific protocol for the bromination of 2-hydroxy-5-nitropyridine using NBS was not explicitly detailed in the search results, a general procedure for Wohl-Ziegler bromination can be adapted[3]:

• Dissolve 2-hydroxy-5-nitropyridine in a suitable solvent such as carbon tetrachloride or acetonitrile.

• Add N-bromosuccinimide (1.1 equivalents) and a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide).

• Reflux the mixture with stirring for several hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture and filter off the succinimide byproduct.

• Evaporate the solvent from the filtrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain 3-Bromo-2-hydroxy-5-nitropyridine.

• Expected Purity: >98% (HPLC)[4].

Mandatory Visualization

Caption: Synthetic pathways to 3-Bromo-2-hydroxy-5-nitropyridine.

Conclusion

Based on the available data, Route 2, starting from 2-aminopyridine via a one-pot synthesis of 2-hydroxy-5-nitropyridine, appears to be the more cost-effective option. The significantly lower cost of 2-aminopyridine compared to 2-hydroxypyridine is a major contributing factor. Although the reported yield for the one-pot synthesis of the intermediate is moderate (56.7-58.1%), the avoidance of isolating the nitrated amino intermediate simplifies the overall process.

For the bromination step, using N-Bromosuccinimide is recommended over liquid bromine due to its higher reported yields in similar reactions and significantly better safety profile. While liquid bromine is less expensive per mole, the potential for lower yields and the stringent safety precautions required for its use can offset this initial cost advantage.

Researchers should consider the trade-offs between material costs, procedural simplicity, safety, and yield when selecting a synthesis route. The one-pot synthesis from 2-aminopyridine followed by bromination with NBS presents a compelling combination of cost-effectiveness and practicality. Final product identity and purity should be confirmed using analytical methods such as NMR and HPLC[4][5][6].

References

• 1. m.indiamart.com [m.indiamart.com]
• 2. Bromination and Diazo-Coupling of Pyridinethiones; Microwave Assisted Synthesis of Isothiazolopyridine, Pyridothiazine and Pyridothiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 4. chemimpex.com [chemimpex.com]
• 5. 3-Bromo-2-hydroxy-5-nitropyridine | C5H3BrN2O3 | CID 613279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 15862-33-6|3-Bromo-2-hydroxy-5-nitropyridine|BLD Pharm [bldpharm.com]

A Comparative Guide to Recent Advances in the Synthesis of Functionalized Nitropyridines

For Researchers, Scientists, and Drug Development Professionals

The functionalized nitropyridine scaffold is a cornerstone in medicinal chemistry and materials science, owing to its prevalence in a wide array of bioactive compounds and functional materials. The strategic introduction of a nitro group not only modulates the electronic properties of the pyridine ring but also serves as a versatile synthetic handle for further molecular elaborations. This guide provides a comprehensive review of recent progress in the synthesis of these valuable intermediates, objectively comparing classical and modern methodologies. Quantitative data is summarized for easy comparison, detailed experimental protocols for key reactions are provided, and logical workflows are visualized to aid in the selection of the most appropriate synthetic strategy.

Comparison of Synthetic Methodologies

The synthesis of functionalized nitropyridines can be broadly categorized into classical and modern approaches. Classical methods, such as direct nitration and nucleophilic aromatic substitution (SNAr), remain relevant for their simplicity and scalability. However, modern methods, including transition-metal-catalyzed C-H functionalization and multicomponent reactions, offer superior regioselectivity and functional group tolerance, enabling the synthesis of complex and previously inaccessible structures.

Table 1: Comparison of Yields for the Synthesis of 4-Nitropyridine-N-oxide via Nitration

Starting Material	Nitrating Agent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pyridine N-oxide	Fuming HNO₃ / H₂SO₄	125-130	3	42	[1]
Pyridine N-oxide	Fuming HNO₃ / H₂SO₄ (Flow)	120	1.33	78
2,3-Dimethylpyridine N-oxide	KNO₃ / H₂SO₄	80-120	-	-	[2]

Table 2: Comparison of Yields for Nucleophilic Aromatic Substitution (SNAr) on Halonitropyridines

Substrate	Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
2-Chloro-5-nitropyridine	Primary Amine	-	Isopropanol/Water	80	2	Not specified	[3]
2-Chloro-5-nitropyridine	Amine	Triethylamine	Ethanol	Reflux	2-4	Not specified	[3]
2,4-Dichloro-5-nitropyridine	Amine	Triethylamine	Dichloromethane	Room Temp	0.17-0.25	Not specified	[4]
2-Chloro-3-nitropyridine	Piperidine	-	Ethanol	40	-	High	[5]
5-Chloro-2-nitropyridine	Piperidine	-	Ethanol	40	-	Moderate	[5]
2-Chloro-5-nitropyridine	Piperidine	-	Ethanol	40	-	Moderate	[5]
4-Chloro-3-nitropyridine	Piperidine	-	Ethanol	40	-	Very High	[5]

Table 3: Advances in C-H Functionalization for Nitropyridine Synthesis

Substrate	Reagent(s)	Catalyst/Conditions	Product	Yield (%)	Reference
Oxazino pyridine	t-BuONO (TBN), TEMPO, O₂	Toluene, 70°C, then 6 N HCl	meta-Nitropyridine	87	[6]
3-Nitropyridine	Isopropyl phenyl sulfone	Base	N-protonated adduct	43	[7]
N-Phenacylpyridinium bromide	2-Bromopyridine	Pd(OAc)₂, PPh₃, Cs₂CO₃	2-Arylpyridine	-	[5]
Phenylguanidine carbonate	Benzene	Pd(OAc)₂, K₂S₂O₈, TFA	ortho-Arylated phenylguanidine	-	[8]

Table 4: Three-Component Synthesis of Functionalized 5-Nitropyridines

Ketone	Nitrogen Source	Conditions	Product	Yield (%)	Reference
Cyclohexanone	Ammonia	70°C, 3 h	Cyclohexa[b]pyridine	83	[3]
Cyclopentanone	Ammonia	70°C, 3 h	Cyclopenta[b]pyridine	Low	[3]
Aromatic Ketones	Ammonia	120°C, 3 h (autoclave)	2-(Het)aryl-5-nitropyridines	Good	[3]
2-Nitroacetophenone, Furfural, β-dicarbonyl compound	Ammonium acetate	Multicomponent reaction	5-Nitro-6-phenylpyridines	Good	[9]

Experimental Protocols

Nitration of Pyridine-N-oxide to 4-Nitropyridine-N-oxide

This protocol describes the classical approach to synthesizing 4-nitropyridine-N-oxide, a key intermediate for various functionalized pyridines.

Materials:

• Pyridine-N-oxide

• Fuming Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice

• Saturated Sodium Carbonate Solution

• Acetone

Procedure:

• Preparation of the Nitrating Acid: In a 250 mL Erlenmeyer flask equipped with a magnetic stir bar, add 12 mL of fuming HNO₃. While cooling in an ice bath and stirring, slowly add 30 mL of concentrated H₂SO₄ in portions. Allow the mixture to warm to 20°C before use.[2]

• Reaction Setup: Assemble a 100 mL three-neck flask with a magnetic stir bar, reflux condenser, internal thermometer, and an addition funnel. Equip the reflux condenser with an adapter to safely vent the nitrous fumes to a sodium hydroxide trap.

• Nitration: Add 9.51 g (100 mmol) of pyridine N-oxide to the reaction flask and heat to 60°C. Transfer the prepared nitrating acid to the addition funnel and add it dropwise to the stirred pyridine N-oxide over 30 minutes. The internal temperature will initially drop. After the addition is complete, heat the reaction mixture to an internal temperature of 125-130°C for 3 hours.[1][2]

• Work-up and Isolation: Cool the reaction mixture to room temperature and carefully pour it onto approximately 150 g of crushed ice. Neutralize the acidic solution by slowly adding a saturated aqueous solution of sodium carbonate until the pH is approximately 8. A yellow solid will precipitate. Collect the crude product by vacuum filtration.[1][2]

• Purification: The crude product can be further purified by recrystallization from acetone to yield 4-nitropyridine N-oxide.[1]

Nucleophilic Aromatic Substitution (SNAr) of 2-Chloro-5-nitropyridine with an Amine

This protocol outlines a general procedure for the SNAr reaction, a widely used method for introducing various nucleophiles onto the nitropyridine ring.

Materials:

• 2-Chloro-5-nitropyridine

• Amine nucleophile

• Triethylamine

• Anhydrous Ethanol

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate

• Silica Gel

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-chloro-5-nitropyridine (1.0 equiv).[3]

• Reaction Execution: Dissolve the starting material in anhydrous ethanol (to achieve a concentration of approximately 0.1 M). Add the amine nucleophile (1.1 equiv) to the solution, followed by the addition of triethylamine (1.2 equiv). Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[3]

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and transfer to a separatory funnel.[3]

• Extraction and Drying: Wash the organic layer with brine (2 x 20 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.[3]

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to afford the pure 2-substituted-5-nitropyridine product.[3]

Three-Component Synthesis of Cyclohexa[b]pyridine

This protocol details a modern and efficient multicomponent approach to construct a fused nitropyridine system.

Materials:

• 1-Methyl-3,5-dinitro-2-pyridone

• Cyclohexanone

• Ammonia (in methanol)

• Methanol

Procedure:

• Reaction Setup: In a suitable reaction vessel, dissolve 1-methyl-3,5-dinitro-2-pyridone in methanol.

• Reaction Execution: Add cyclohexanone (2 equiv.) and a solution of ammonia in methanol (20 equiv.) to the solution of dinitropyridone. Heat the reaction mixture at 70°C for 3 hours.[3]

• Work-up and Isolation: After the reaction is complete, cool the mixture and remove the solvent under reduced pressure. The crude product can be purified by column chromatography to yield the desired cyclohexa[b]pyridine.

Visualizing Synthetic Strategies

The choice of a synthetic route to a specific functionalized nitropyridine depends on several factors, including the desired substitution pattern, the availability of starting materials, and the required scale of the synthesis. The following diagrams illustrate the logical workflows and mechanisms of key synthetic methodologies.

Caption: A decision tree to guide the selection of a synthetic method.

Caption: The two-step mechanism of SNAr on a halonitropyridine.

Caption: A general workflow for C-H functionalization of pyridines.

References

• 1. Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. [PDF] Nitropyridines: Synthesis and reactions | Semantic Scholar [semanticscholar.org]
• 8. Palladium-Catalyzed C-H Functionalization Using Guanidine as a Directing Group: Ortho Arylation and Olefination of Arylguanidines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 3-Bromo-2-hydroxy-5-nitropyridine: A Comprehensive Guide for Laboratory Professionals

Effective management and disposal of chemical waste are critical for ensuring a safe and compliant laboratory environment. This guide provides detailed, step-by-step procedures for the proper disposal of 3-Bromo-2-hydroxy-5-nitropyridine, a halogenated and nitrated organic compound. Adherence to these protocols is essential for the safety of researchers, scientists, and drug development professionals, and to prevent environmental contamination.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to understand the potential hazards associated with 3-Bromo-2-hydroxy-5-nitropyridine and related chemical structures. While a specific Safety Data Sheet (SDS) should always be consulted, compounds of this nature are generally considered hazardous. They may cause skin, eye, and respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE) is mandatory when handling this substance. All handling and disposal operations should be conducted within a certified chemical fume hood.[5][6]

• Eye Protection: Chemical safety goggles or a face shield must be worn.[1]

• Hand Protection: Use chemically resistant gloves, such as nitrile gloves, and inspect them before use.[1][5]

• Body Protection: A fully-buttoned laboratory coat is required to prevent skin contact.[1][5]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.[1][5]

Quantitative Data for Hazard Assessment

The following table summarizes the typical hazard classifications for brominated and nitrated pyridine compounds, which should be considered when handling 3-Bromo-2-hydroxy-5-nitropyridine.

Hazard Classification	Description
Acute Toxicity (Oral)	Harmful or toxic if swallowed.[3]
Skin Corrosion/Irritation	Causes skin irritation.[2][3][4]
Serious Eye Damage/Eye Irritation	Causes serious eye irritation.[2][3][4]
Specific Target Organ Toxicity	May cause respiratory irritation.[2][3][4]
Aquatic Hazard	May be harmful to aquatic life.

Step-by-Step Disposal Protocol

The primary and required method for the disposal of 3-Bromo-2-hydroxy-5-nitropyridine is to treat it as hazardous waste. Never dispose of this chemical down the drain or in regular trash. [5] Evaporation is not an acceptable disposal method.[5]

• Waste Collection:

  • Collect all waste containing 3-Bromo-2-hydroxy-5-nitropyridine, including unused product, reaction residues, and contaminated materials (e.g., gloves, wipes, pipette tips), in a designated, leak-proof, and chemically compatible hazardous waste container.[1][5]

  • Empty containers that held the chemical must be triple-rinsed with a suitable solvent.[6] The rinsate must be collected and disposed of as hazardous waste.[6]

• Waste Segregation:

  • This compound is a halogenated organic waste .[7] It must be segregated from non-halogenated organic waste streams.[6][7]

  • Do not mix this waste with incompatible materials such as strong oxidizing agents, strong acids, or strong bases.[3][5]

• Labeling:

  • Affix a "Hazardous Waste" label to the container as soon as the first piece of waste is added.[1]

  • The label must include the full chemical name: "3-Bromo-2-hydroxy-5-nitropyridine," and indicate its hazards (e.g., "Toxic," "Irritant").[5]

• Storage:

  • Keep the waste container tightly sealed except when adding waste.[6]

  • Store the labeled container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[1][5]

  • The storage area must be a cool, dry, and well-ventilated space, away from heat or ignition sources.[5][8] Use of secondary containment is a best practice to mitigate spills.[1]

• Professional Disposal:

  • Once the container is full or ready for disposal, arrange for collection by a licensed hazardous waste disposal company or your institution's Environmental Health and Safety (EHS) department.[1][5]

  • All disposal procedures must strictly adhere to local, regional, and national hazardous waste regulations.[5]

Spill Management Protocol

Small Spills:

• Ensure proper PPE is worn.

• Contain the spill and absorb it with an inert, dry material such as sand, vermiculite, or a non-combustible absorbent.[5]

• Carefully sweep or scoop up the absorbed material, avoiding dust creation, and place it into the designated hazardous waste container.[5]

• Decontaminate the spill area with a suitable solvent followed by soap and water. Collect all cleaning materials as hazardous waste.[1][5]

Large Spills:

• Evacuate the laboratory immediately and alert others in the vicinity.[1]

• Contact your institution's EHS department or emergency response team.[1][5]

• Restrict access to the spill area.

Visualized Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper disposal of 3-Bromo-2-hydroxy-5-nitropyridine.

Caption: Disposal workflow for 3-Bromo-2-hydroxy-5-nitropyridine.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. benchchem.com [benchchem.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. bucknell.edu [bucknell.edu]
• 8. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]

Essential Safety and Operational Guide for 3-Bromo-2-hydroxy-5-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-Bromo-2-hydroxy-5-nitropyridine, including detailed operational and disposal plans. Adherence to these procedures is critical for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Safety Precautions

3-Bromo-2-hydroxy-5-nitropyridine is a hazardous chemical that requires careful handling. Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound presents the following hazards[1]:

• Acute Toxicity, Oral (Category 3): Toxic if swallowed[1].

• Skin Irritation (Category 2): Causes skin irritation[1].

• Serious Eye Damage (Category 1): Causes serious eye damage[1].

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation[1].

Due to these hazards, it is imperative to use appropriate personal protective equipment (PPE) and engineering controls.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory for all personnel handling 3-Bromo-2-hydroxy-5-nitropyridine.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles with a face shield.	Protects against splashes and airborne particles that can cause serious eye damage[1].
Skin Protection	- Gloves: Chemical-resistant gloves (e.g., Butyl rubber, Viton®). Nitrile gloves may be used for incidental contact but should be changed immediately upon contamination. - Lab Coat: A fully-buttoned lab coat, preferably chemical-resistant.	Prevents skin contact which can cause irritation[1]. Always inspect gloves for integrity before use.
Respiratory Protection	All handling of solid material or solutions should be conducted in a certified chemical fume hood. If a fume hood is not available or for large spills, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is required.	Minimizes inhalation of dust or vapors which can cause respiratory irritation[1].
Footwear	Closed-toe shoes.	Protects feet from potential spills.

Quantitative Data

The following table summarizes key quantitative data for 3-Bromo-2-hydroxy-5-nitropyridine.

Property	Value	Source
Molecular Formula	C₅H₃BrN₂O₃	PubChem[1]
Molecular Weight	218.99 g/mol	PubChem[1]
Appearance	Solid	Sigma-Aldrich[2]
Melting Point	246-250 °C	Sigma-Aldrich[2]

Occupational Exposure Limits (OELs) have not been established for this compound. Therefore, exposure should be minimized to the lowest achievable level.

Operational Plan: Step-by-Step Handling Procedure

• Verify Engineering Controls: Ensure a certified chemical fume hood is operational. Confirm that an emergency eyewash station and safety shower are accessible and unobstructed.

• Designate Handling Area: Cordon off a specific area within the fume hood for the handling of 3-Bromo-2-hydroxy-5-nitropyridine to contain potential spills.

• Assemble Materials: Gather all necessary equipment (spatulas, weigh boats, glassware, etc.) and reagents before starting work.

• Put on all required PPE as specified in the table above before entering the designated handling area.

• Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the chemical fume hood to control dust and vapors.

• Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid splashing.

• Reaction Monitoring: Keep all reaction vessels containing this compound within the fume hood.

• Decontamination: Decontaminate all surfaces and equipment that have come into contact with the chemical using a suitable solvent (e.g., ethanol or acetone), followed by soap and water.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of single-use PPE in the designated hazardous waste stream. Wash reusable PPE according to established laboratory procedures.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.

Disposal Plan

Proper disposal of 3-Bromo-2-hydroxy-5-nitropyridine and its contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Container: Collect all waste material, including unused compound, reaction byproducts, and any contaminated disposables (e.g., gloves, weigh boats, paper towels), in a clearly labeled, sealed, and chemically compatible hazardous waste container[3].

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name "3-Bromo-2-hydroxy-5-nitropyridine," and a clear indication of its hazards (Toxic, Irritant)[3].

• Segregation: Do not mix this waste with other waste streams unless compatibility has been confirmed. Specifically, keep it separate from strong oxidizing agents, acids, and bases[4]. As a halogenated compound, it should be disposed of in the halogenated organic waste stream[5].

• Small Spills (within a fume hood):

  • Ensure proper PPE is worn.

  • Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads)[3].

  • Carefully scoop the absorbed material into the designated hazardous waste container[3].

  • Clean the spill area with a suitable solvent and then wash with soap and water.

• Large Spills (or any spill outside a fume hood):

  • Evacuate the immediate area.

  • Alert others and contact the institution's Environmental Health and Safety (EHS) department or emergency response team immediately.

• Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and secure satellite accumulation area away from incompatible materials.

• Professional Disposal: Arrange for the collection of the hazardous waste by a licensed hazardous waste disposal company or through your institution's EHS department[3]. All disposal must adhere to local, state, and federal regulations.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of 3-Bromo-2-hydroxy-5-nitropyridine.

Caption: Workflow for the safe handling of 3-Bromo-2-hydroxy-5-nitropyridine.

References

• 1. 3-Bromo-2-hydroxy-5-nitropyridine | C5H3BrN2O3 | CID 613279 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-溴-2-羟基-3-硝基吡啶 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. 3-Bromo-2-hydroxy-5-nitropyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]
• 5. Making sure you're not a bot! [oc-praktikum.de]